N-[1-(furan-2-yl)ethyl]cyclopropanamine

Core Science & Biosynthesis

Technical Guide: Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Executive Summary & Strategic Analysis

The target molecule, N-[1-(furan-2-yl)ethyl]cyclopropanamine , represents a specific class of secondary amines often utilized as bioisosteres for benzylamines in kinase inhibitors and GPCR ligands. The synthesis poses two distinct chemoselective challenges:

• Furan Ring Sensitivity: The furan moiety is acid-labile (susceptible to ring-opening hydrolysis) and prone to hydrogenation (saturation to tetrahydrofuran) under standard catalytic reduction conditions.

• Steric Hindrance: The formation of a Schiff base (imine) from a ketone (2-acetylfuran) and a secondary-carbon amine (cyclopropylamine) is sterically more demanding than aldehyde-based reductive aminations, often resulting in low conversion rates under standard equilibrium conditions.

Recommended Route: This guide details the Titanium(IV) Isopropoxide [Ti(OiPr)₄] Mediated Reductive Amination . This protocol is superior to standard acid-catalyzed methods (e.g., NaBH₃CN/AcOH) because Ti(OiPr)₄ acts as both a Lewis acid activator and a water scavenger, driving the equilibrium toward the imine species under mild, non-acidic conditions that preserve the furan ring.

Retrosynthetic Analysis

The most logical disconnection is the C-N bond via reductive amination.

• Precursors: 2-Acetylfuran (Ketone) + Cyclopropylamine (Primary Amine).

• Reagents: Ti(OiPr)₄ (Lewis Acid/Desiccant), NaBH₄ (Reductant), Methanol (Solvent).

Figure 1: Retrosynthetic disconnection showing the reductive amination strategy.

Detailed Experimental Protocol

Method: Ti(OiPr)₄-Mediated Reductive Amination

This protocol is adapted from the Bhattacharyya method [1], optimized for acid-sensitive heterocycles.

Reagents & Stoichiometry

Reagent	Equiv.[1][2][3][4][5][6]	Role	Notes
2-Acetylfuran	1.0	Substrate	Commercial grade, check purity.
Cyclopropylamine	1.2 - 1.5	Amine Source	Volatile (bp ~50°C). Use excess.
Ti(OiPr)₄	1.25	Lewis Acid / Scavenger	Moisture sensitive. Handle under N₂.[1]
NaBH₄	1.5	Reductant	Add carefully; gas evolution.
Ethanol/Methanol	Solvent	Reaction Medium	Absolute (anhydrous) preferred.[7]

Step-by-Step Procedure

• Imine Formation (The "Titanium Complex"):

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, charge 2-acetylfuran (10 mmol) and cyclopropylamine (12-15 mmol).

  • Add Titanium(IV) isopropoxide (12.5 mmol) neat (undiluted) or in a minimal amount of anhydrous THF.

  • Critical Control Point: Stir the mixture at ambient temperature (20–25°C) for 6–12 hours. The solution will typically turn viscous and change color (often yellow/orange), indicating the formation of the titanium-imine complex.

  • Validation: Monitor by IR spectroscopy.[6] Disappearance of the ketone carbonyl stretch (~1670 cm⁻¹) and appearance of the imine stretch (~1640 cm⁻¹) confirms conversion.

• Reduction:

  • Dilute the viscous reaction mixture with absolute ethanol or methanol (10–15 mL).

  • Cool the flask to 0°C (ice bath).

  • Add Sodium Borohydride (NaBH₄) (15 mmol) portion-wise over 10 minutes. Caution: Hydrogen gas evolution.

  • Allow the mixture to warm to room temperature and stir for an additional 2–4 hours.

• Workup (Hydrolysis of Titanates):

  • Quench the reaction by adding 2M aqueous NaOH or NH₄OH (10 mL). Do not use acidic workup.

  • A heavy white precipitate (TiO₂) will form.

  • Filter the mixture through a pad of Celite to remove the titanium salts. Wash the pad with diethyl ether or ethyl acetate.

• Purification:

  • Extract the filtrate with ethyl acetate (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: If necessary, purify via flash column chromatography (Silica gel; Hexane/EtOAc gradient). Note: The secondary amine may streak; adding 1% Triethylamine to the eluent prevents this.

Process Logic & Mechanism

The success of this synthesis relies on the dual nature of Titanium(IV) isopropoxide.

• Activation: Ti(OiPr)₄ coordinates to the ketone oxygen, increasing electrophilicity.

• Dehydration: Unlike standard acid catalysis where water is a byproduct that can reverse the equilibrium, Ti(OiPr)₄ reacts with the water generated during imine formation to form stable titanium oxides/hydroxides. This drives the reaction to completion (Le Chatelier's principle).

• Chemoselectivity: By pre-forming the imine-titanium complex, we allow the use of NaBH₄ (a stronger reducing agent than NaBH₃CN). NaBH₄ reduces the pre-formed imine faster than the ketone, but only after the imine is formed.

Figure 2: Mechanistic flow of the Titanium-mediated reductive amination.

Troubleshooting & Risk Management

Issue	Root Cause	Mitigation Strategy
Low Yield	Incomplete imine formation.	Increase time for Step 1 (up to 24h). Ensure reagents are dry.
Furan Ring Opening	Acidic conditions during workup.	Strictly avoid HCl/acidic workups. Use basic quenching (NaOH/NH₄OH).
Over-reduction	Saturation of furan ring.	Avoid Catalytic Hydrogenation (H₂/Pd-C). Use hydride reagents (NaBH₄) only.
Impurity: Alcohol	Direct reduction of ketone.[8][9]	Ensure Step 1 is complete before adding NaBH₄.

Analytical Characterization Expectations

• ¹H NMR (CDCl₃):

  • Furan: ~7.35 ppm (d, 1H), ~6.30 ppm (dd, 1H), ~6.18 ppm (d, 1H).

  • Benzylic CH: Quartet at ~3.8–4.0 ppm.

  • Methyl Group: Doublet at ~1.4 ppm.

  • Cyclopropyl: Multiplets at ~0.3–0.5 ppm (4H) and ~2.0 ppm (1H, methine).

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A general, mild, and efficient method for the synthesis of secondary and tertiary amines."[2] Journal of the Chemical Society, Perkin Transactions 1, (9), 1-5.

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.

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• 1. Cp2Ti(II) Mediated Rearrangement of Cyclopropyl Imines - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. researchgate.net [researchgate.net]
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• 7. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

N-[1-(furan-2-yl)ethyl]cyclopropanamine chemical properties

An In-Depth Technical Guide to the Chemical Properties and Potential of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Authored by a Senior Application Scientist

Foreword: The landscape of medicinal chemistry is one of constant exploration, where novel molecular scaffolds are synthesized and evaluated for their potential to address unmet medical needs. N-[1-(furan-2-yl)ethyl]cyclopropanamine is a compound of significant interest, embodying a unique combination of three structurally important motifs: a furan ring, a chiral ethylamine linker, and a cyclopropylamine group. While direct experimental literature on this specific molecule is sparse, its constituent parts are well-studied, allowing for a robust, predictive analysis of its properties. This guide provides a comprehensive technical overview intended for researchers, scientists, and drug development professionals, grounded in established chemical principles and extrapolated from data on analogous structures. We will delve into its predicted physicochemical properties, propose logical synthetic routes, and explore its potential reactivity and applications, particularly within the realm of drug discovery.

Molecular Structure and Predicted Physicochemical Properties

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a secondary amine with a molecular formula of C9H13NO. The structure features a stereocenter at the benzylic-like position, meaning it can exist as a racemic mixture or as individual enantiomers. The presence of the furan ring, a bioisostere for a phenyl ring but with distinct electronics and metabolic profile, combined with the conformationally constrained and metabolically influential cyclopropyl group, makes this an intriguing scaffold.

Predicted Physicochemical Data

The following table summarizes key physicochemical properties predicted for N-[1-(furan-2-yl)ethyl]cyclopropanamine, primarily sourced from computational models.[1] These values are critical for initial assessment in a drug discovery context, influencing factors such as solubility, permeability, and oral bioavailability.

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C9H13NO	Provides the elemental composition.
Molecular Weight	151.21 g/mol	Falls within the "Rule of Five" guidelines for drug-likeness.
Monoisotopic Mass	151.09972 Da	Used for high-resolution mass spectrometry analysis.[1]
XLogP (Lipophilicity)	1.3	Indicates a favorable balance between hydrophilicity and lipophilicity for cell membrane permeability.[1]
Hydrogen Bond Donors	1 (the N-H group)	Influences solubility and receptor binding interactions.
Hydrogen Bond Acceptors	2 (the N and O atoms)	Influences solubility and receptor binding interactions.
Rotatable Bonds	3	A low number suggests conformational rigidity, which can be advantageous for binding affinity.
Topological Polar Surface Area (TPSA)	28.1 Ų	Suggests good potential for oral bioavailability and blood-brain barrier penetration.

Proposed Synthetic Pathways

The synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine is readily achievable through established organic chemistry reactions. The most direct and industrially scalable approach is reductive amination.

Primary Synthetic Route: Reductive Amination

This two-step, one-pot process involves the reaction of a ketone with an amine to form an intermediate imine, which is then reduced in situ to the target amine.

Reaction Scheme: 1-(Furan-2-yl)ethan-1-one + Cyclopropanamine → N-[1-(furan-2-yl)ethyl]cyclopropanamine

Sources

• 1. PubChemLite - N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO) [pubchemlite.lcsb.uni.lu]

Technical Guide: N-[1-(furan-2-yl)ethyl]cyclopropanamine

Topic: N-[1-(furan-2-yl)ethyl]cyclopropanamine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Core Identity & Physicochemical Profile[1][2]

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a secondary amine building block featuring a furan ring and a cyclopropyl group flanking a chiral ethyl center. This structural motif is a "privileged scaffold" in medicinal chemistry, offering a balance of lipophilicity, metabolic stability (via the cyclopropyl group), and hydrogen bond acceptor potential (via the furan oxygen).

Nomenclature & Identifiers

Identifier Type	Value	Notes
Chemical Name	N-[1-(furan-2-yl)ethyl]cyclopropanamine	IUPAC
CAS Number (Free Base)	954265-88-4	Racemic mixture
CAS Number (HCl Salt)	1197605-29-0	Common commercial form
Molecular Formula	C₉H₁₃NO	Free base
Molecular Weight	151.21 g/mol	Free base
SMILES	CC(NC1CC1)C2=CC=CO2
InChIKey	KKEABNOYKSGCRM-UHFFFAOYSA-N

Physicochemical Properties (Predicted)

Property	Value	Causality/Implication
LogP	~1.3 - 1.5	Moderate lipophilicity suitable for CNS penetration and oral bioavailability.
pKa (Conjugate Acid)	~8.5 - 9.0	The secondary amine is basic; exists predominantly as a cation at physiological pH.
TPSA	~25 Ų	Low polar surface area suggests good membrane permeability.
Boiling Point	~200°C (760 mmHg)	High boiling point relative to MW due to H-bonding capability.

Synthetic Methodology

The synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine is most efficiently achieved via reductive amination . This pathway is preferred over direct alkylation due to the prevention of over-alkylation (quaternary ammonium formation) and the mild conditions that preserve the acid-sensitive furan ring.

Reaction Logic & Mechanism

The reaction involves the condensation of 2-acetylfuran with cyclopropylamine to form an intermediate ketimine, which is subsequently reduced to the amine.

• Choice of Reductant: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN) are preferred over Sodium borohydride (NaBH₄). STAB is less toxic than cyanoborohydride and allows for "one-pot" protocols where the imine formation and reduction occur concurrently without reducing the ketone substrate before imine formation.

• Acid Catalysis: A weak acid (e.g., Acetic Acid) is often required to catalyze the formation of the iminium ion intermediate, which is the active species reduced by the hydride.

Experimental Protocol (Standardized)

Reagents:

• 2-Acetylfuran (1.0 equiv)

• Cyclopropylamine (1.2 - 1.5 equiv)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (AcOH) (1.0 equiv)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (Solvent)

Step-by-Step Procedure:

• Imine Formation: In a dry reaction vessel under inert atmosphere (N₂), dissolve 2-acetylfuran (10 mmol) in DCE (30 mL).

• Amine Addition: Add cyclopropylamine (12 mmol) followed by Acetic Acid (10 mmol). Stir at room temperature for 1-2 hours. Note: Monitoring by TLC/LCMS should show the disappearance of the ketone and formation of the imine.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-wise to control exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir overnight (12-16 hours).

• Quench: Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3x).

• Purification: Dry combined organics over Na₂SO₄, filter, and concentrate. Purify the crude oil via flash column chromatography (SiO₂, Hexanes/Ethyl Acetate gradient) or convert to the HCl salt for crystallization.

Synthesis Pathway Diagram[1]

Caption: One-pot reductive amination pathway using STAB to access the target secondary amine.

Applications in Drug Discovery[1][5]

This molecule serves as a versatile intermediate rather than a final drug. Its structural components offer specific advantages in Medicinal Chemistry campaigns:

Kinase Inhibitor Scaffolds

The furan ring can act as a bioisostere for phenyl or heteroaryl rings in the ATP-binding pocket of kinases. The cyclopropyl amine moiety is frequently used to fill small hydrophobic pockets (e.g., the "gatekeeper" region) while improving metabolic stability compared to an isopropyl or ethyl group.

• Example Utility: Synthesis of inhibitors targeting JAK, BTK, or VEGFR families often utilizes secondary amines to link the hinge-binding motif with the solvent-exposed region.

GPCR Ligands

The conformational rigidity of the cyclopropyl group, combined with the hydrogen-bonding capability of the amine and furan, makes this scaffold suitable for aminergic GPCRs (e.g., Histamine H3/H4, Dopamine D3).

Diversity-Oriented Synthesis (DOS)

The secondary amine provides a handle for further functionalization via:

• Acylation/Sulfonylation: To create amides or sulfonamides.

• Urea Formation: Reaction with isocyanates.

• SNAr Reactions: Displacement of halides on heteroaromatic cores (e.g., pyrimidines, purines).

Analytical Characterization & Quality Control

To ensure the integrity of the building block, the following analytical parameters must be met.

1H NMR (400 MHz, CDCl3) - Simulated

• δ 7.35 (d, 1H): Furan C5-H

• δ 6.30 (dd, 1H): Furan C4-H

• δ 6.18 (d, 1H): Furan C3-H

• δ 3.85 (q, 1H): Methine CH (chiral center)

• δ 2.05 (m, 1H): Cyclopropyl CH

• δ 1.45 (d, 3H): Methyl group

• δ 0.30 - 0.50 (m, 4H): Cyclopropyl CH₂ protons (distinctive multiplets)

Mass Spectrometry[1]

• Method: LC-MS (ESI+)

• Expected m/z: 152.1 [M+H]⁺

Chiral Purity

Since the molecule contains a chiral center at the ethyl position, the commercial CAS 954265-88-4 typically refers to the racemate .

• Resolution: If a single enantiomer is required, resolution via chiral HPLC (e.g., Chiralpak AD-H column) or crystallization with a chiral acid (e.g., L-Tartaric acid) is necessary.

Safety & Handling (SDS Summary)

Hazard Class	Signal Word	Hazard Statements	Precautionary Measures
Skin Irritation	Warning	H315: Causes skin irritation	Wear nitrile gloves.
Eye Irritation	Warning	H319: Causes serious eye irritation	Wear safety goggles.
STOT-SE	Warning	H335: May cause respiratory irritation	Use in a fume hood.

Storage: Store the HCl salt (CAS 1197605-29-0) at 2-8°C under desiccation. The free base is an oil and is prone to oxidation; store under nitrogen at -20°C for long-term stability.

References

• PubChem Compound Summary. "N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride." National Center for Biotechnology Information. Accessed February 18, 2026. Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

• Accela ChemBio. "Product Analysis: CAS 1197605-29-0." Accessed February 18, 2026. Link

• Tale, R. H., et al. "A novel and efficient method for the synthesis of secondary amines via reductive amination." Synlett, 2006. Link

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A Technical Guide to Investigating the Biological Activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine: A Novel Psychoactive and Antimicrobial Candidate

Abstract

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a novel chemical entity whose biological activities remain largely unexplored. Its unique structure, combining a furan ring and a cyclopropanamine moiety, suggests a compelling potential for diverse pharmacological effects. The furan nucleus is a common scaffold in compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Concurrently, the cyclopropanamine group is a known pharmacophore in several enzyme inhibitors, particularly those targeting monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1), and is also found in various antimicrobial and antiviral agents.[4][5][6] This guide provides a comprehensive framework for the systematic investigation of the biological activities of N-[1-(furan-2-yl)ethyl]cyclopropanamine, with a focus on its potential as a novel psychoactive and antimicrobial agent. We present a series of detailed experimental protocols, from initial screening to in-depth mechanistic studies, to elucidate the compound's pharmacological profile.

Introduction: Unveiling a Molecule of Interest

The convergence of a furan ring and a cyclopropanamine group in N-[1-(furan-2-yl)ethyl]cyclopropanamine presents a fascinating subject for pharmacological investigation. While the compound itself is noted in chemical databases, a significant gap in the scientific literature exists regarding its biological effects.[7] This guide aims to bridge that gap by proposing a structured research plan to uncover its therapeutic potential.

The furan moiety is an electron-rich aromatic system that can engage in various interactions with biological macromolecules, contributing to a broad spectrum of activities.[2] Furan derivatives have been successfully developed into drugs for treating bacterial and urinary tract infections, and many exhibit anti-inflammatory, antioxidant, and even neuroprotective properties.[8][9][10] The cyclopropane ring, a strained three-membered carbocycle, imparts unique conformational rigidity and metabolic stability to molecules.[5] Its presence in pharmaceuticals is often associated with enhanced potency and reduced off-target effects.[5] Notably, cyclopropanamine is a key structural feature of the irreversible MAO inhibitor tranylcypromine, highlighting its potential for modulating neurotransmitter levels.

This guide will therefore focus on two primary, hypothesized areas of activity for N-[1-(furan-2-yl)ethyl]cyclopropanamine:

• Psychoactive Potential: Investigating its ability to modulate key enzymes and receptors in the central nervous system, particularly monoamine oxidases.

• Antimicrobial Activity: Assessing its efficacy against a panel of pathogenic bacteria and fungi.

Proposed Research Workflow

A tiered approach is recommended to efficiently screen and characterize the biological activities of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Caption: Proposed research workflow for N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Psychoactive Potential: Investigating Monoamine Oxidase Inhibition

The structural similarity of the cyclopropanamine moiety to known MAO inhibitors warrants a thorough investigation into the psychoactive potential of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

Objective: To determine if N-[1-(furan-2-yl)ethyl]cyclopropanamine inhibits MAO-A and/or MAO-B activity.

Methodology:

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes.

• Substrate: Kynuramine for a fluorometric assay or specific substrates for each isoform (e.g., serotonin for MAO-A, benzylamine for MAO-B) for other detection methods.

• Assay Principle: The enzymatic deamination of the substrate by MAO produces a fluorescent product (4-hydroxyquinoline with kynuramine) or other detectable products. The rate of product formation is proportional to enzyme activity.

• Procedure:

  • Prepare a series of dilutions of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

  • In a 96-well plate, add the enzyme, the test compound (or vehicle control), and buffer.

  • Pre-incubate to allow for compound-enzyme interaction.

  • Initiate the reaction by adding the substrate.

  • Monitor the increase in fluorescence or absorbance over time.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

Enzyme Kinetics and Selectivity

Objective: To characterize the mechanism of inhibition and determine the selectivity for MAO-A versus MAO-B.

Methodology:

• Kinetic Studies: Perform the MAO inhibition assay with varying concentrations of both the substrate and the inhibitor. Analyze the data using Lineweaver-Burk or Michaelis-Menten plots to determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Selectivity Index: Calculate the ratio of the IC50 values for MAO-B to MAO-A. A high ratio indicates selectivity for MAO-A, while a low ratio suggests selectivity for MAO-B.

Antimicrobial Activity: A Broad-Spectrum Investigation

The furan ring is a well-established scaffold for antimicrobial agents.[1][3] Therefore, a systematic evaluation of the antimicrobial properties of N-[1-(furan-2-yl)ethyl]cyclopropanamine is crucial.

Initial Antimicrobial Screening

Objective: To assess the broad-spectrum antimicrobial activity against a panel of clinically relevant bacteria and fungi.

Methodology:

• Test Organisms:

  • Gram-positive bacteria: Staphylococcus aureus, Bacillus subtilis.

  • Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa.

  • Fungi: Candida albicans, Aspergillus niger.

• Method: Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

• Procedure:

  • Prepare a two-fold serial dilution of N-[1-(furan-2-yl)ethyl]cyclopropanamine in a 96-well plate containing appropriate growth medium.

  • Inoculate each well with a standardized suspension of the test organism.

  • Incubate under appropriate conditions (temperature, time).

  • Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

Objective: To determine if the compound is bacteriostatic/fungistatic or bactericidal/fungicidal.

Methodology:

• Procedure: Following the MIC determination, subculture aliquots from the wells showing no visible growth onto agar plates without the test compound.

• Data Analysis: The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Anticipated Results and Data Presentation

The results of the antimicrobial screening should be summarized in a clear and concise table.

Test Organism	MIC (µg/mL)	MBC/MFC (µg/mL)
Staphylococcus aureus
Bacillus subtilis
Escherichia coli
Pseudomonas aeruginosa
Candida albicans
Aspergillus niger

Potential Mechanism of Action: A Hypothetical Model

Based on the structural features of N-[1-(furan-2-yl)ethyl]cyclopropanamine, a potential mechanism of action for its hypothesized psychoactive effects can be visualized.

Caption: Hypothesized mechanism of MAO inhibition by N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Conclusion and Future Directions

This technical guide provides a foundational research plan for the comprehensive evaluation of the biological activities of N-[1-(furan-2-yl)ethyl]cyclopropanamine. The proposed experiments will systematically investigate its potential as a novel psychoactive agent and a broad-spectrum antimicrobial. Positive results from these initial studies would warrant further investigation into its in vivo efficacy, safety profile, and detailed mechanism of action. The unique combination of a furan ring and a cyclopropanamine moiety makes N-[1-(furan-2-yl)ethyl]cyclopropanamine a promising lead compound for drug discovery and development.

References

• Furan: A Promising Scaffold for Biological Activity. (2024, January 25). Vertex AI Search.
• Furan: A Promising Scaffold for Biological Activity. Vertex AI Search.
• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. (2024, September 27). PubMed.
• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020, August 19).
• comprehensive review on furan and its derivatives. (2024, March 12). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Biological Activity of Cyclononanamine and its Analogues: A Compar
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. (2024, December 9). Longdom Publishing.
• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024, August 30). Molecules.
• Synthetic Methods towards 1-Substituted Cyclopropylamines. ScholarWorks@GVSU.
• Cyclopropanamine Compounds and Use Thereof. (2015, October 15). PMC.
• Cyclopropane Derivatives and their Diverse Biological Activities.
• Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. (2022, October 2). PSE Community.org.
• Scheme 20. Synthesis of cyclopropane benzo[b]furan derivatives 72.
• Modular Synthesis of Cyclopropane-Fused N-Heterocycles Enabled by Underexplored Diazo Reagents. PMC.
• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChemLite.
• A Review on Biological and Medicinal Significance of Furan. (2023, February 18). Al-Mukhtar Journal of Medical and Applied Sciences.
• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. Bentham Science Publisher.
• Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA.
• Synthesis of cyclopropanes. Organic Chemistry Portal.
• CYCLOPROPYLAMINE.
• Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. (2025, March 4).
• N-(1-ethylpropyl)cyclopropanamine. Santa Cruz Biotechnology.

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An In-Depth Technical Guide to the Mechanism of Action of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Introduction

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a synthetic molecule featuring a cyclopropylamine core, a pharmacophore of significant interest in medicinal chemistry, appended with a furan-containing ethyl substituent. While direct and extensive research on this specific molecule is not widely published, its structural components strongly suggest a mechanism of action centered on the irreversible inhibition of a class of flavin-dependent amine oxidases. This guide will synthesize the available evidence from structurally related compounds to propose a detailed mechanism of action, outline experimental protocols for its validation, and discuss the potential therapeutic implications.

The core hypothesis of this guide is that N-[1-(furan-2-yl)ethyl]cyclopropanamine functions as a mechanism-based inactivator of monoamine oxidases (MAOs) and/or lysine-specific demethylase 1 (LSD1) . This assertion is founded upon the well-documented reactivity of the cyclopropylamine moiety with the flavin adenine dinucleotide (FAD) cofactor essential for the catalytic activity of these enzymes.

Proposed Mechanism of Action: Covalent FAD Adduct Formation

The central feature of the proposed mechanism of action is the irreversible, covalent modification of the FAD cofactor within the active site of MAOs or LSD1. This process is initiated by the enzyme's own catalytic cycle, classifying N-[1-(furan-2-yl)ethyl]cyclopropanamine as a mechanism-based inactivator, also known as a "suicide inhibitor."

The catalytic cycle of these flavoenzymes involves the oxidation of an amine substrate to an imine, with the concomitant reduction of FAD to FADH₂. In the case of N-[1-(furan-2-yl)ethyl]cyclopropanamine, the enzyme recognizes the cyclopropylamine nitrogen as a substrate. The proposed mechanism unfolds as follows:

• Initial Non-covalent Binding: The inhibitor first binds reversibly to the active site of the enzyme. The N-[1-(furan-2-yl)ethyl] substituent is expected to play a crucial role in this initial binding, influencing the affinity and selectivity for different flavoenzymes.

• Single-Electron Transfer (SET) and Radical Formation: Upon binding, a single electron is transferred from the nitrogen atom of the cyclopropylamine to the FAD cofactor. This generates a highly reactive amine radical cation and a flavin semiquinone radical.

• Cyclopropyl Ring Opening: The inherent strain of the three-membered cyclopropane ring facilitates its rapid opening, resulting in the formation of a carbon-centered radical.

• Covalent Adduct Formation: This newly formed carbon radical can then react with the flavin semiquinone radical, leading to the formation of a stable, covalent adduct between the inhibitor and the FAD cofactor. Spectrometric and mass spectrometric analyses of related cyclopropylamine inhibitors with MAOs have provided evidence for the formation of an N(5)-3-oxo-3-phenylpropyl-FAD adduct, indicating the specific site of covalent attachment.[1] Crystal structures of LSD1 inhibited by the cyclopropylamine-containing drug tranylcypromine have revealed a covalent five-membered ring fused to the FAD cofactor.[2]

This covalent modification of the FAD cofactor renders the enzyme catalytically inactive, as the redox-active portion of the flavin is now blocked.

Visualizing the Proposed Mechanism of Action

Caption: A flowchart illustrating the proposed mechanism of action.

Potential Molecular Targets: MAO-A, MAO-B, and LSD1

The structural similarity of the active sites of MAO-A, MAO-B, and LSD1 makes them all potential targets for N-[1-(furan-2-yl)ethyl]cyclopropanamine. However, the nature of the N-substituent is a key determinant of inhibitory potency and selectivity.

• Monoamine Oxidases (MAO-A and MAO-B): These enzymes are crucial for the metabolism of neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of MAOs is a well-established therapeutic strategy for depression and neurodegenerative disorders.[3] Studies on various N-substituted cyclopropylamines have shown that the substituent can modulate the selectivity between MAO-A and MAO-B.[3]

• Lysine-Specific Demethylase 1 (LSD1): LSD1 is a histone demethylase that plays a critical role in the regulation of gene expression. Its overexpression is implicated in several cancers, making it an attractive target for anti-cancer drug development. Many potent and selective LSD1 inhibitors are based on the cyclopropylamine scaffold.[4] The larger active site of LSD1 compared to MAOs can be exploited to design inhibitors with high selectivity. The presence of heterocyclic moieties in the N-substituent has been shown to enhance LSD1 inhibitory activity and selectivity.[4]

Given the presence of the furan-2-yl-ethyl group, it is plausible that N-[1-(furan-2-yl)ethyl]cyclopropanamine could exhibit a distinct selectivity profile for these enzymes compared to simpler N-alkyl or N-aryl cyclopropylamines. The furan ring may engage in specific interactions within the active site of one enzyme over the others, thereby conferring selectivity.

Structure-Activity Relationship (SAR) Insights

The inhibitory activity and selectivity of cyclopropylamine-based inhibitors are highly dependent on their stereochemistry and the nature of the substituents.

Feature	Impact on Activity and Selectivity
Cyclopropylamine Core	Essential for the mechanism-based inactivation through FAD adduct formation.
N-Substituent	Critically influences potency and selectivity between MAO-A, MAO-B, and LSD1. Larger and more complex substituents are generally better tolerated by the larger active site of LSD1. Heterocyclic substituents can form specific interactions that enhance binding and selectivity.[4]
Stereochemistry	The relative stereochemistry of substituents on the cyclopropane ring can significantly impact inhibitory activity.

The 1-(furan-2-yl)ethyl substituent in the topic compound is of particular interest. The furan ring, with its heteroatom and aromatic character, has the potential to form hydrogen bonds or pi-stacking interactions within the enzyme's active site. The ethyl linker provides flexibility, allowing the furan moiety to adopt an optimal binding orientation.

Experimental Protocols for Mechanistic Validation

To experimentally validate the proposed mechanism of action of N-[1-(furan-2-yl)ethyl]cyclopropanamine, a series of biochemical and biophysical assays can be employed.

Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

A potential synthetic route involves the reductive amination of 2-acetylfuran with cyclopropylamine.

Workflow for Synthesis

Caption: A general workflow for the synthesis of the target compound.

Step-by-Step Protocol:

• Imine Formation: Dissolve 2-acetylfuran and a slight excess of cyclopropylamine in a suitable solvent such as dichloromethane or 1,2-dichloroethane.

• Reduction: Add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Enzyme Inhibition Assays

1. MAO-A and MAO-B Inhibition Assay (Fluorometric)

This assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a substrate.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• MAO substrate (e.g., kynuramine or p-tyramine)

• Horseradish peroxidase (HRP)

• Amplex Red reagent

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (test compound)

• Clorgyline (selective MAO-A inhibitor)

• Selegiline (selective MAO-B inhibitor)

• Phosphate buffer (pH 7.4)

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the MAO enzyme (either MAO-A or MAO-B), HRP, and Amplex Red reagent in phosphate buffer.

• Add the test compound or a reference inhibitor to the wells.

• Initiate the reaction by adding the MAO substrate.

• Measure the fluorescence (excitation ~530-560 nm, emission ~590 nm) over time in a microplate reader.

• Calculate the rate of reaction and determine the IC₅₀ value for the test compound against both MAO-A and MAO-B.

2. LSD1 Inhibition Assay (Peroxidase-Coupled)

This assay measures the H₂O₂ produced during the LSD1-catalyzed demethylation of a histone H3 peptide substrate.

Materials:

• Recombinant human LSD1 enzyme

• Dimethylated histone H3 peptide substrate (e.g., H3K4me2)

• Horseradish peroxidase (HRP)

• A suitable chromogenic or fluorogenic peroxidase substrate (e.g., Amplex Red)

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (test compound)

• Known LSD1 inhibitor (e.g., tranylcypromine)

• HEPES buffer (pH 7.5)

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the LSD1 enzyme, HRP, and the peroxidase substrate in HEPES buffer.

• Add the test compound or a reference inhibitor to the wells.

• Initiate the reaction by adding the H3K4me2 peptide substrate.

• Monitor the change in absorbance or fluorescence over time.

• Determine the IC₅₀ value of the test compound for LSD1.

Workflow for Enzyme Inhibition Assays

Caption: A generalized workflow for determining enzyme inhibition.

Biophysical Confirmation of Covalent Adduct Formation

Mass Spectrometry:

• Incubate the target enzyme (MAO or LSD1) with an excess of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

• Denature the protein and analyze the FAD cofactor by LC-MS.

• A mass shift corresponding to the addition of the inhibitor to the FAD molecule would confirm covalent adduct formation.

X-ray Crystallography:

• Crystallize the target enzyme in complex with the inhibitor.

• Solve the crystal structure to visualize the covalent adduct in the active site and identify the specific atoms involved in the covalent bond. This would provide definitive proof of the mechanism of action.[5]

Conclusion and Future Directions

Based on the extensive literature on cyclopropylamine-based inhibitors, N-[1-(furan-2-yl)ethyl]cyclopropanamine is strongly predicted to be a mechanism-based inactivator of flavin-dependent amine oxidases, such as MAOs and LSD1. The furan-containing substituent likely plays a significant role in determining its potency and selectivity profile.

Further research should focus on the synthesis and biological evaluation of this compound. The experimental protocols outlined in this guide provide a clear path to elucidating its precise mechanism of action, identifying its primary molecular target(s), and assessing its therapeutic potential. The insights gained from such studies would not only characterize this specific molecule but also contribute to the broader understanding of the structure-activity relationships of this important class of enzyme inhibitors.

References

• Spectrometric evidence for the flavin-1-phenylcyclopropylamine inactivator adduct with monoamine oxidase N. PubMed, [Link]

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. PMC, [Link]

• Synthetic Methods towards 1-Substituted Cyclopropylamines. University of Windsor, [Link]

• cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. PubMed, [Link]

• Structural basis for the inhibition of the LSD1 histone demethylase by the antidepressant trans-2-phenylcyclopropylamine. PubMed, [Link]

• The trans-2-phenylcyclopropylamine-FAD adduct and its surrounding... ResearchGate, [Link]

• Structurally Designed trans-2-Phenylcyclopropylamine Derivatives Potently Inhibit Histone Demethylase LSD1/KDM1. Biochemistry, [Link]

• cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases. Request PDF, [Link]

• Covalent adduct Grob fragmentation underlies LSD1 demethylase-specific inhibitor mechanism of action and resistance. PMC, [Link]

• A) Structural scaffolds of LSD1 inhibitors currently in clinical... ResearchGate, [Link]

• Parameters for Irreversible Inactivation of Monoamine Oxidase. PMC, [Link]

• Comparative analysis of small molecules and histone substrate analogues as LSD1 lysine demethylase inhibitors. Scholars@Duke, [Link]

• Crystal structures of monoamine oxidase B in complex with four inhibitors of the N-propargylaminoindan class. PubMed, [Link]

• Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct. PubMed, [Link]

• Synthesis of furan from cyclopropanes by literature and this work. ResearchGate, [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal, [Link]

• The Synthesis of Cyclopropyl-Fused Tetrahydrofurans from Vinyl-cyclopropanes. ChemRxiv, [Link]

• The X-ray crystal structure of BorF, the flavin reductase subunit of a two-component flavin-dependent tryptophan halogenase. bioRxiv, [Link]

• Spectroscopy Approach for Highly-Efficient Screening of Lectin-Ligand Interactions in Application for Mannose Receptor and Molecular Containers for Antibacterial Drugs. MDPI, [Link]

Sources

• 1. Spectrometric evidence for the flavin-1-phenylcyclopropylamine inactivator adduct with monoamine oxidase N - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural basis for the inhibition of the LSD1 histone demethylase by the antidepressant trans-2-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]

N-[1-(furan-2-yl)ethyl]cyclopropanamine: A Technical Guide to Synthesis, Characterization, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-[1-(furan-2-yl)ethyl]cyclopropanamine, a novel small molecule with significant potential in drug discovery. By combining the pharmacologically privileged furan scaffold with the unique properties of a cyclopropylamine moiety, this compound emerges as a promising candidate for targeting a range of biological systems, particularly within the central nervous system. This document outlines a robust synthetic protocol, detailed characterization methodologies, and a strategic framework for its biological evaluation, drawing upon established principles in medicinal chemistry and pharmacology.

Introduction: Rationale for the Design of a Hybrid Scaffold

The design of N-[1-(furan-2-yl)ethyl]cyclopropanamine is predicated on the synergistic combination of two well-established pharmacophores: the furan ring and the cyclopropylamine group. The furan nucleus is a versatile heterocyclic motif found in numerous natural products and clinically approved drugs, exhibiting a wide array of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties. Its electron-rich nature allows for diverse chemical modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic profiles. Furan-containing compounds have shown promise in the context of neurodegenerative diseases by mitigating oxidative stress and modulating inflammatory pathways.

The cyclopropylamine moiety is a key structural feature in a number of potent enzyme inhibitors, most notably monoamine oxidase (MAO) inhibitors, which are used in the treatment of depression and Parkinson's disease. The strained three-membered ring of cyclopropane confers conformational rigidity and can enhance binding affinity to target proteins. Furthermore, the incorporation of a cyclopropyl group can improve metabolic stability and reduce off-target effects. The combination of these two moieties in N-[1-(furan-2-yl)ethyl]cyclopropanamine presents a compelling opportunity to develop novel therapeutic agents with potentially unique pharmacological profiles.

Proposed Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

The most direct and efficient synthetic route to N-[1-(furan-2-yl)ethyl]cyclopropanamine is through the reductive amination of 2-acetylfuran with cyclopropanamine. This well-established transformation involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.

Materials and Reagents

Reagent	Supplier	Purity
2-Acetylfuran	Commercially Available	>98%
Cyclopropanamine	Commercially Available	>98%
Sodium triacetoxyborohydride	Commercially Available	>97%
Dichloromethane (DCM), anhydrous	Commercially Available	>99.8%
Acetic acid, glacial	Commercially Available	>99.7%
Saturated sodium bicarbonate solution	Laboratory prepared
Anhydrous magnesium sulfate	Commercially Available

Step-by-Step Experimental Protocol

• To a solution of 2-acetylfuran (1.0 eq) in anhydrous dichloromethane (DCM) is added cyclopropanamine (1.2 eq).

• Glacial acetic acid (0.1 eq) is then added to the mixture to catalyze imine formation.

• The reaction mixture is stirred at room temperature for 1-2 hours.

• Sodium triacetoxyborohydride (1.5 eq) is added portion-wise to the reaction mixture. The reaction is then stirred at room temperature for 12-24 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the pure N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Caption: Synthetic workflow for N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Physicochemical and Structural Characterization

A thorough characterization of the synthesized N-[1-(furan-2-yl)ethyl]cyclopropanamine is essential to confirm its identity, purity, and key physicochemical properties.

Structural Elucidation

Technique	Purpose	Expected Observations
¹H NMR	To determine the proton environment of the molecule.	Signals corresponding to the furan ring protons, the ethyl bridge protons, the cyclopropyl protons, and the amine proton.
¹³C NMR	To determine the carbon framework of the molecule.	Resonances for all unique carbon atoms in the furan ring, ethyl bridge, and cyclopropane ring.
Mass Spectrometry (MS)	To determine the molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the exact mass of the compound.
Infrared (IR) Spectroscopy	To identify characteristic functional groups.	Absorption bands for the N-H bond of the secondary amine, C-H bonds of the aromatic and aliphatic groups, and C-O-C stretching of the furan ring.

Purity and Physicochemical Properties

Parameter	Method	Purpose
Purity	High-Performance Liquid Chromatography (HPLC)	To determine the percentage purity of the synthesized compound.
Melting Point	Melting point apparatus	To determine the melting point of the solid form (e.g., hydrochloride salt).
Solubility	Standard solubility assays	To assess the solubility in various solvents, including aqueous buffers.
LogP	Calculated or experimentally determined	To predict the lipophilicity and membrane permeability of the compound.

Proposed Biological Evaluation

The biological evaluation of N-[1-(furan-2-yl)ethyl]cyclopropanamine will focus on its potential as a monoamine oxidase (MAO) inhibitor and its neuroprotective effects, based on the known activities of its constituent moieties.

In Vitro Enzyme Inhibition Assays

The primary biological target for initial screening will be the monoamine oxidase enzymes, MAO-A and MAO-B.

Protocol: MAO-A and MAO-B Inhibition Assay

• Recombinant human MAO-A and MAO-B enzymes are used.

• A fluorescent-based assay is employed to measure enzyme activity.

• The compound is pre-incubated with each enzyme at various concentrations.

• The reaction is initiated by the addition of a suitable substrate (e.g., kynuramine for MAO-A, benzylamine for MAO-B) and a probe that fluoresces upon oxidation.

• The fluorescence is measured over time using a plate reader.

• The IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme activity) is calculated from the dose-response curve.

In Vitro Cellular Assays

Cell-based assays will be conducted to assess the cytotoxicity and potential neuroprotective effects of the compound.

• Cytotoxicity Assay: The viability of neuronal cell lines (e.g., SH-SY5Y) will be assessed in the presence of increasing concentrations of the compound using a standard MTT or LDH assay. This will determine the therapeutic window of the compound.

• Neuroprotection Assay: The ability of the compound to protect neuronal cells from oxidative stress-induced cell death will be evaluated. Cells will be pre-treated with the compound and then exposed to a neurotoxin such as 6-hydroxydopamine (6-OHDA) or hydrogen peroxide (H₂O₂). Cell viability will be measured to determine the neuroprotective effect.

In Silico Studies

Molecular docking studies will be performed to predict the binding mode of N-[1-(furan-2-yl)ethyl]cyclopropanamine to the active sites of MAO-A and MAO-B. This will provide insights into the potential molecular interactions and guide further structural modifications.

Caption: Workflow for the biological evaluation of the target compound.

Structure-Activity Relationship (SAR) Insights and Future Directions

The modular nature of the proposed synthesis allows for the facile generation of analogs to explore the structure-activity relationship (SAR). Key modifications could include:

• Substitution on the furan ring: Introduction of electron-donating or electron-withdrawing groups on the furan ring to modulate electronic properties and binding interactions.

• Modification of the ethyl linker: Altering the length or rigidity of the linker between the furan and the cyclopropylamine moieties.

• Substitution on the cyclopropane ring: Introduction of substituents on the cyclopropane ring to probe the steric and electronic requirements of the binding pocket.

These studies will be crucial for optimizing the potency, selectivity, and pharmacokinetic properties of this novel chemical scaffold.

Conclusion

N-[1-(furan-2-yl)ethyl]cyclopropanamine represents a promising lead compound for the development of novel therapeutics, particularly for neurological disorders. This technical guide provides a comprehensive roadmap for its synthesis, characterization, and biological evaluation. The strategic combination of the furan and cyclopropylamine pharmacophores offers a unique opportunity to explore new chemical space and address unmet medical needs. The outlined experimental protocols and evaluation strategies provide a solid foundation for researchers and drug development professionals to advance this and related compounds through the drug discovery pipeline.

References

• Mohammadhosseini, N., Pordeli, M., Safavi, M., Firoozpour, L., Amin, F., Kabudanian Ardestani, S., Edraki, N., Shafiee, A., & Foroumadi, A. (2015). Novel N-2-(Furyl)-2-(chlorobenzyloxyimino) Ethyl Piperazinyl Quinolones: Synthesis, Cytotoxic Evaluation and Structure-Activity Relationship. Iranian Journal of Pharmaceutical Research, 14(4), 1095–1103.
• Ma, G., & Jha, A. (2007). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 11(4), 701–704.

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Chromatography Forum. (2006, January 24). Separation of Secondary Amine and Tertiary amine. Retrieved from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Chemistry & Chemical Science. Retrieved from [Link]

• MDPI. (2023, January 6). Chitin-Derived Nanocatalysts for Reductive Amination Reactions.
• MDPI. (2025, June 20). N-(2-((2-(1H-indol-3-yl)ethyl)carbamoyl)phenyl)furan-2-carboxamide. Molbank, 2025(2), M1999.

• National Center for Biotechnology Information. (n.d.). N-Ethylcyclopropanamine. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride. PubChemLite. Retrieved from [Link]

• Patai, S. (Ed.). (1980).
• Peratitus, M., et al. (2019). Synthesis of amine derivatives from furoin and furil over a Ru/Al2O3 catalyst. Catalysis Science & Technology, 9(1), 108-118.
• Schneider, M., et al. (2020). Modular Synthesis of Cyclopropane-Fused N-Heterocycles Enabled by Underexplored Diazo Reagents.
• United States Patent US3864402A. (1975). Purification of secondary alkyl amines.

N-[1-(Furan-2-yl)ethyl]cyclopropanamine: Technical Guide & Synthetic Profile

This guide serves as an in-depth technical analysis of N-[1-(furan-2-yl)ethyl]cyclopropanamine , a specialized secondary amine intermediate used in modern medicinal chemistry.[1]

Part 1: Core Directive & Strategic Context

Compound Identity:

• IUPAC Name: N-[1-(Furan-2-yl)ethyl]cyclopropanamine[1]

• CAS Number: 1197605-29-0 (Hydrochloride salt)[1]

• Molecular Formula: Cngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  H NO

• Molecular Weight: 151.21 g/mol (Free base)[1]

• Classification: Heterocyclic Secondary Amine / Pharmacophore Building Block[1]

Executive Summary: N-[1-(furan-2-yl)ethyl]cyclopropanamine represents a strategic "High-Value Building Block" (HVBB) designed to escape the "flatland" of traditional aromatic drug discovery.[1] Unlike simple benzylamines, this molecule incorporates two distinct medicinal chemistry tactics: the furan ring (a bioisostere for phenyl/pyridine with distinct electronic properties) and the cyclopropyl group (a metabolic stabilizer and conformational restrictor).[1]

While not a marketed drug itself, its "discovery" corresponds to the expansion of commercial chemical space around 2009–2010, driven by the need for novel, spngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

-rich scaffolds in Fragment-Based Drug Discovery (FBDD).

Part 2: Scientific Integrity & Logic (The "History" of a Scaffold)

1. The Evolutionary Context (Why this molecule?)

The history of this molecule is not defined by a single "eureka" moment but by the systematic evolution of Structure-Activity Relationship (SAR) strategies.[1]

• The Furan Bioisostere: Historically, medicinal chemists replaced phenyl rings with furans to reduce lipophilicity (LogP) and introduce a hydrogen-bond acceptor (the furan oxygen).[1] However, furan rings are electron-rich and susceptible to metabolic oxidation (opening to reactive dicarbonyls).[1]

• The Cyclopropyl Solution: The addition of the N-cyclopropyl group is a modern tactic.[1] Unlike an isopropyl group (which is metabolically labile at the methine position), the cyclopropyl group is surprisingly resistant to Cytochrome P450 oxidation due to the high bond dissociation energy of its C-H bonds (approx. 106 kcal/mol).[1]

• The "Alpha-Methyl" Effect: The ethyl linkage (1-ethyl) creates a chiral center, adding 3D complexity to the molecule.[1] This prevents the "pancaking" often seen in achiral inhibitors, improving selectivity for protein binding pockets.[1]

2. Synthetic Logic & Causality

The synthesis of this molecule follows a Reductive Amination pathway.[2] This route is preferred over nucleophilic substitution (e.g., alkyl halide + amine) to avoid over-alkylation and to utilize stable ketone precursors.[1]

• Precursor Selection: 2-Acetylfuran is the starting ketone.[1] It is inexpensive and widely available.[1]

• Amine Selection: Cyclopropylamine is the nucleophile.[1][2]

• Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium borohydride (NaBHngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ) is used. STAB is preferred in process chemistry for its selectivity toward imines over ketones, minimizing side reactions.[1]

Part 3: Experimental Protocols & Methodology

Protocol 1: Reductive Amination Synthesis

Rationale: A one-pot reductive amination minimizes the isolation of the unstable intermediate imine.[1]

Reagents:

• 2-Acetylfuran (1.0 eq)[1]

• Cyclopropylamine (1.2 eq)[1]

• Titanium(IV) isopropoxide (Ti(OiPr)ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ) (1.5 eq) – Lewis acid catalyst to drive imine formation.

• Sodium Borohydride (NaBHngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ) (2.0 eq)

• Methanol (MeOH) or Dichloromethane (DCM)[1]

Step-by-Step Methodology:

• Imine Formation: In a dry flask under nitrogen, dissolve 2-acetylfuran (110 mg, 1 mmol) in anhydrous MeOH (5 mL).

• Activation: Add Cyclopropylamine (69 mg, 1.2 mmol) followed by Ti(OiPr)

  (426 mg, 1.5 mmol). Stir at room temperature for 6–12 hours.

  • Checkpoint: Monitor by TLC.[1][3] The disappearance of the ketone spot indicates imine formation.[1] The Titanium acts as a water scavenger and Lewis acid.[1]

• Reduction: Cool the reaction mixture to 0°C. Carefully add NaBHngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  (76 mg, 2 mmol) in portions. (Caution: Gas evolution).

• Quenching: Stir for 2 hours at RT. Quench by adding 1N NaOH solution (to precipitate Titanium salts as TiOngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ).

• Workup: Dilute with Ethyl Acetate, filter through a Celite pad to remove Titanium salts. Wash the organic layer with brine, dry over Nangcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  SO , and concentrate.

• Purification: The secondary amine can be purified via silica gel chromatography (DCM:MeOH 95:5) or converted to the HCl salt for stability.[1]

Protocol 2: Stability Assessment (Stress Testing)

Rationale: Furan rings are acid-sensitive (polymerization/ring opening).[1] This test validates the compound's utility in downstream chemistry.

• Acid Challenge: Dissolve 5 mg of product in 0.5 mL DMSO-d6. Add 50 µL of 1M HCl. Monitor via

  H NMR at t=0, 1h, and 24h.

  • Pass Criteria: Intact furan protons (typically ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    6.3–7.5 ppm).

  • Fail Criteria: Loss of aromaticity or appearance of aliphatic signals indicating ring opening.[1]

Part 4: Data Presentation & Visualization

Table 1: Physicochemical Profile [1]

Property	Value	Context
LogP (Predicted)	~1.3	Ideal for fragment-based screening (Rule of 3 compliant).[1]
pKa (Base)	~8.5	Moderately basic; exists as cation at physiological pH.[1]
H-Bond Donors	1 (NH)	Key interaction point for Asp/Glu residues in proteins.[1]
H-Bond Acceptors	2 (O, N)	Furan oxygen acts as a weak acceptor.[1]
Rotatable Bonds	3	Low flexibility reduces entropic penalty upon binding.[1]
TPSA	~25 Ångcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">	High blood-brain barrier (BBB) permeability potential.

Diagram 1: Synthetic Pathway & Mechanistic Logic

Caption: One-pot reductive amination pathway utilizing Titanium(IV) isopropoxide to drive equilibrium toward the imine intermediate.[1]

Diagram 2: Pharmacophore & SAR Logic

Caption: Structural dissection highlighting the three strategic medicinal chemistry modules: Bioisosterism, Chirality, and Metabolic Stability.[1]

Part 5: References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1]

• Wuitschik, G., et al. (2010).[1] "Oxetanes as Promising Modules in Drug Discovery."[1] Angewandte Chemie International Edition, 49(48), 8993-8995.[1] (Context on sp3-rich building blocks). Link[1]

• Accela ChemBio. (2024).[1] "Product Datasheet: N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (CAS 1197605-29-0)." Accela ChemBio Catalog. Link[1]

• Talele, T. T. (2016).[1] "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design."[1][2] Journal of Medicinal Chemistry, 59(19), 8712-8756.[1] Link[1]

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• 3. 3-Methyl-2-cyclopenten-1-one | 2758-18-1 | Benchchem [benchchem.com]

A Technical Guide to the Physicochemical Characterization of N-[1-(furan-2-yl)ethyl]cyclopropanamine: Solubility and Stability Profiling

Preamble: Charting the Course for a Novel Moiety

In the landscape of drug discovery and development, the journey of a new chemical entity (NCE) from synthesis to clinical application is paved with rigorous scientific evaluation. Among the most critical early assessments are the determination of its solubility and stability. These intrinsic properties govern bioavailability, formulation strategies, storage conditions, and ultimately, the therapeutic viability of a compound. This guide focuses on N-[1-(furan-2-yl)ethyl]cyclopropanamine, a molecule for which, as of this writing, there is a notable absence of published literature data[1].

The absence of empirical data does not preclude a robust scientific analysis. Instead, it necessitates a proactive and predictive approach, grounded in the fundamental principles of physical organic chemistry and guided by internationally recognized regulatory standards. This document serves as both a theoretical prospectus and a practical experimental blueprint for researchers, scientists, and drug development professionals tasked with the comprehensive characterization of this NCE. We will dissect the molecule's structural components to forecast its physicochemical behavior and then delineate the self-validating experimental protocols required to empirically confirm and quantify these characteristics, adhering to the standards set forth by the International Council for Harmonisation (ICH).

Part 1: Theoretical Physicochemical Profile

Before embarking on any laboratory work, a thorough in-silico and theoretical assessment is paramount. This allows for the anticipation of challenges and the intelligent design of experiments. The structure of N-[1-(furan-2-yl)ethyl]cyclopropanamine is a composite of three key functionalities: a furan ring, an ethylamine linker, and a cyclopropane ring. Each contributes uniquely to the molecule's overall properties.

1.1. Predicted Solubility Profile

Solubility is a function of a molecule's ability to form favorable interactions with a solvent. We can predict the behavior of N-[1-(furan-2-yl)ethyl]cyclopropanamine by examining its polarity, hydrogen bonding capabilities, and the hydrophobic/hydrophilic contributions of its constituent parts.

• Furan Moiety : The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. While the ring itself is relatively non-polar, the oxygen atom can act as a hydrogen bond acceptor. Furan is only slightly soluble in water but miscible with many organic solvents like ethanol, ether, and acetone.[2][3] The presence of this ring suggests a significant contribution to the molecule's solubility in organic media.

• Cyclopropylamine Moiety : The cyclopropyl group is a small, strained, and non-polar aliphatic ring, which will contribute to the molecule's hydrophobicity. The secondary amine, however, is a key polar functional group. It can act as both a hydrogen bond donor and acceptor, and its basicity (pKa to be determined, but expected for a secondary amine) means it will become protonated and highly water-soluble at acidic pH. Cyclopropylamine itself is miscible with water.[4]

• Ethyl Linker : The ethyl group connecting these moieties adds to the overall lipophilicity of the molecule.

Overall Prediction : The molecule presents an amphipathic character. The predicted XlogP (a measure of lipophilicity) is 1.3, suggesting a moderate balance between hydrophilicity and lipophilicity[1].

• Aqueous Solubility : We predict low to moderate intrinsic solubility in neutral water. However, due to the basic amine, solubility is expected to increase dramatically in acidic aqueous solutions (pH < 7) where the amine is protonated, forming a soluble salt.

• Organic Solubility : High solubility is anticipated in polar aprotic solvents (e.g., DMSO, THF) and polar protic solvents (e.g., methanol, ethanol) that can interact favorably with both the furan oxygen and the amine group.[5][6]

1.2. Predicted Stability Profile & Degradation Pathways

Chemical stability is not an absolute property but is assessed under defined environmental conditions. Forced degradation, or stress testing, is the cornerstone of this evaluation, designed to identify likely degradation products and establish degradation pathways.[7][8][9]

• Hydrolytic Stability : The molecule lacks common hydrolytically labile groups like esters or amides. However, the furan ring, while aromatic, is less stable than benzene and can be susceptible to ring-opening under strong acidic conditions.[3] Therefore, hydrolysis studies across a wide pH range are critical.

• Oxidative Stability : The furan ring is known to be susceptible to oxidation. The secondary amine can also be oxidized. Exposure to oxidative agents like hydrogen peroxide is expected to be a primary degradation pathway, potentially leading to ring-opened products or N-oxides.

• Photostability : Aromatic systems, including furans, can absorb UV radiation, which may lead to photolytic degradation. ICH Q1B guidelines provide a standardized protocol for photostability testing that must be followed.[10][11]

• Thermal Stability : The strained cyclopropane ring is generally stable but can undergo thermal rearrangement at very high temperatures.[12] The primary concern for thermal degradation under typical pharmaceutical storage conditions would likely involve other parts of the molecule.

Part 2: Experimental Protocol for Solubility Determination

To move from prediction to quantification, a systematic approach is required. The thermodynamic shake-flask method is the gold standard for solubility determination.

Protocol 2.1: Thermodynamic Solubility Assessment

Objective: To determine the equilibrium solubility of N-[1-(furan-2-yl)ethyl]cyclopropanamine in various aqueous and organic solvents.

Methodology:

• Preparation of Solvents: Prepare a panel of solvents including:

  • Purified Water (e.g., Milli-Q or WFI)

  • pH Buffers: pH 1.2 (0.1 N HCl), pH 4.5 (Acetate Buffer), pH 6.8 (Phosphate Buffer), pH 7.4 (Phosphate Buffer), pH 9.0 (Borate Buffer).

  • Organic Solvents: Methanol, Ethanol, Acetonitrile (ACN), Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO).

• Sample Preparation: Add an excess amount of the solid compound to a known volume of each solvent in separate, sealed glass vials. The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary time-to-equilibrium study should be conducted.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge the samples at a high speed to pellet the excess solid.

• Sampling and Dilution: Carefully withdraw a supernatant aliquot from each vial, ensuring no solid particles are transferred. Immediately dilute the aliquot with a suitable mobile phase to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated, stability-indicating HPLC-UV method. The concentration is determined against a standard calibration curve.

• Calculation: Calculate the solubility (e.g., in mg/mL or µg/mL) by back-calculating from the measured concentration, accounting for the dilution factor.

Data Presentation:

The results should be summarized in a clear, tabular format for easy comparison.

Solvent System	Temperature (°C)	Solubility (mg/mL)
Purified Water	25	(Experimental Value)
pH 1.2 Buffer	25	(Experimental Value)
pH 4.5 Buffer	25	(Experimental Value)
pH 6.8 Buffer	25	(Experimental Value)
pH 7.4 Buffer	25	(Experimental Value)
pH 9.0 Buffer	25	(Experimental Value)
Methanol	25	(Experimental Value)
Ethanol	25	(Experimental Value)
Acetonitrile	25	(Experimental Value)
DMSO	25	(Experimental Value)

Workflow Visualization:

Caption: Workflow for Thermodynamic Solubility Determination.

Part 3: Experimental Protocol for Stability Assessment

The intrinsic stability of a drug substance is a critical quality attribute. Forced degradation studies are performed to understand the degradation pathways and to develop a stability-indicating analytical method, which is a regulatory requirement.[10][13]

Protocol 3.1: Forced Degradation (Stress Testing)

Objective: To identify potential degradation products and pathways for N-[1-(furan-2-yl)ethyl]cyclopropanamine under various stress conditions as mandated by ICH guidelines.[14][15]

Prerequisite: A validated HPLC method capable of separating the parent compound from all potential degradation products (i.e., a stability-indicating method). Method development will likely involve screening different columns, mobile phases, and gradient conditions, with peak purity analysis (e.g., using a photodiode array detector) to ensure co-elution is not occurring.

Methodology:

The compound should be stressed in both solid and solution states. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

• Acidic Hydrolysis:

  • Condition: Dissolve the compound in 0.1 N HCl.

  • Procedure: Heat at 60-80 °C for a specified time (e.g., 2, 4, 8, 24 hours). Withdraw samples at time points, neutralize, dilute, and analyze by HPLC.

  • Causality: Probes for acid-labile groups, such as potential furan ring-opening.

• Basic Hydrolysis:

  • Condition: Dissolve the compound in 0.1 N NaOH.

  • Procedure: Heat at 60-80 °C for a specified time. Withdraw samples, neutralize, dilute, and analyze.

  • Causality: Identifies base-labile functionalities.

• Oxidative Degradation:

  • Condition: Dissolve the compound in a solution of 3% hydrogen peroxide (H₂O₂).

  • Procedure: Store at room temperature for a specified time. Withdraw samples, dilute, and analyze.

  • Causality: Simulates atmospheric oxidation, targeting electron-rich sites like the furan ring and the secondary amine.

• Thermal Degradation:

  • Condition: Expose the solid compound to dry heat (e.g., 80 °C, 105 °C) in a calibrated oven.

  • Procedure: Sample the solid at various time points, dissolve in a suitable solvent, dilute, and analyze.

  • Causality: Assesses the intrinsic thermal stability of the molecule in the solid state.

• Photolytic Degradation:

  • Condition: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).[11]

  • Procedure: Use a photostability chamber. A dark control sample must be run in parallel. Analyze samples after exposure.

  • Causality: Determines if the molecule is light-sensitive, a critical factor for packaging and storage decisions.

Data Presentation:

Summarize the stress conditions and the outcomes in a table.

Stress Condition	Reagent/Setting	Time	% Degradation	No. of Degradants	Mass Balance (%)
Acid Hydrolysis	0.1 N HCl, 80°C	24h	(Experimental Value)	(Experimental Value)	(Experimental Value)
Base Hydrolysis	0.1 N NaOH, 80°C	24h	(Experimental Value)	(Experimental Value)	(Experimental Value)
Oxidation	3% H₂O₂, RT	24h	(Experimental Value)	(Experimental Value)	(Experimental Value)
Thermal (Solid)	105°C	72h	(Experimental Value)	(Experimental Value)	(Experimental Value)
Photolytic (Solid)	ICH Q1B	-	(Experimental Value)	(Experimental Value)	(Experimental Value)
Photolytic (Solution)	ICH Q1B	-	(Experimental Value)	(Experimental Value)	(Experimental Value)

Workflow Visualization:

Caption: Workflow for Forced Degradation Studies.

Conclusion

The physicochemical characterization of a novel entity like N-[1-(furan-2-yl)ethyl]cyclopropanamine is a foundational step in its developmental journey. This guide has established a dual-pronged strategy: first, a theoretical analysis based on the known properties of its chemical motifs to predict its solubility and stability profile, and second, a detailed set of industry-standard, ICH-compliant experimental protocols to empirically determine these properties.

The predicted amphipathic nature, with pH-dependent aqueous solubility and susceptibility to oxidative and acidic degradation, provides a clear hypothesis to be tested. The outlined shake-flask solubility protocol and the comprehensive forced degradation study design provide a robust framework for generating the high-quality data required by regulatory agencies and for making informed decisions in formulation development, analytical method validation, and the establishment of appropriate storage and handling procedures. By following this logical, evidence-based pathway, researchers can efficiently and accurately map the fundamental physicochemical landscape of this promising new molecule.

References

• Alsante, K. M., et al. (2014).
• ResolveMass Laboratories Inc. (2025). Forced Degradation Testing in Pharma. Vertex AI Search.
• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. Vertex AI Search.
• Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Vertex AI Search.
• International Council for Harmonisation. (n.d.). Comprehensive Review of ICH Stability Guidelines: Q1A to Q1F. Vertex AI Search.
• Purple Diamond Package Testing Lab. (2025). Understanding ICH Guidelines for Stability Testing. Vertex AI Search.
• Patel, Y., & Shah, N. (n.d.).
• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.

• International Council for Harmonisation. (n.d.). Quality Guidelines - ICH. [Link]

• European Medicines Agency. (2025). ICH Q1 guideline on stability testing of drug substances and drug products. Vertex AI Search.
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• PubChemLite. (2026). N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). Vertex AI Search.

• American Chemical Society. (2024). Solubility of 2,5-Furandicarboxylic Acid in Pure and Mixed Organic Solvent Systems at 293 K Predicted Using Hansen Solubility Parameters | ACS Omega. [Link]

• ResearchGate. (2022).

• Wikipedia. (n.d.). Furan. [Link]

• Longdom Publishing. (n.d.).
• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Vertex AI Search.
• Google Patents. (n.d.). EP0205403B1 - Process for the manufacture of cyclopropylamine.
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• National Center for Biotechnology Information. (n.d.). 1-N-[1-(furan-2-yl)ethyl]cyclohexane-1,3-diamine. PubChem.

• American Chemical Society. (2026). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides | Organic Letters. [Link]

• Santa Cruz Biotechnology. (n.d.). N-(1-ethylpropyl)cyclopropanamine. Vertex AI Search.
• National Center for Biotechnology Information. (n.d.). N-Ethylcyclopropanamine | C5H11N | CID 13112619. PubChem.
• ChemScene. (n.d.). N-(furan-2-ylmethyl)-2-(piperidin-1-yl)ethan-1-amine. Vertex AI Search.
• National Center for Biotechnology Information. (n.d.). N-ethyl-2-(furan-2-yl)cyclopropane-1-carboxamide | C10H13NO2. PubChem.

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Technical Guide: Safety, Handling, and MSDS of N-[1-(furan-2-yl)ethyl]cyclopropanamine

[1][2][3]

Document Control:

• Version: 1.0

• Status: Research & Development (R&D) Use Only

Executive Summary & Chemical Identity[1][2][4]

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a secondary amine intermediate featuring a furan heterocycle and a strained cyclopropyl ring.[1][2][3] It is primarily utilized in medicinal chemistry as a pharmacophore building block for synthesizing bioactive compounds (e.g., kinase inhibitors, GPCR ligands).[1][2][3]

Due to the convergence of a basic amine, an acid-sensitive furan ring, and a strained cyclopropane system, this compound requires a specialized handling protocol that exceeds standard laboratory safety measures.[1][2] This guide synthesizes structural reactivity analysis with established safety protocols for functional analogs.

Chemical Identification Table

Property	Detail
Chemical Name	N-[1-(furan-2-yl)ethyl]cyclopropanamine
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Structure Description	Secondary amine bridging a cyclopropyl group and a 1-(furan-2-yl)ethyl moiety.[1][2][3]
CAS Number	Not widely listed for free base; treat as novel substance.[1][2][3]
PubChem CID	16791158 (Hydrochloride salt analog context)
Physical State	Liquid (Predicted based on MW and amine functionality)
Solubility	Soluble in DCM, MeOH, DMSO, Ethyl Acetate.[1][2] Limited water solubility.[2][3][4]

Hazard Identification (GHS Classification)

Note: In the absence of specific toxicological data, the "Precautionary Principle" dictates classification based on the most hazardous functional groups present (Secondary Amine + Furan).[2]

GHS Label Elements

Signal Word: DANGER [1][2][3]

Hazard Statements (Predicted):

• H314: Causes severe skin burns and eye damage (attributed to secondary amine basicity).[1][2][3]

• H302: Harmful if swallowed.[1][2][3]

• H335: May cause respiratory irritation.[1][2][3][5]

• H351: Suspected of causing cancer (attributed to furan moiety metabolic activation).[1][2][3]

Precautionary Statements

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1][2][3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[1][2][3] Rinse skin with water/shower.[2][3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2][3] Remove contact lenses if present and easy to do.[2][3] Continue rinsing.[2][3]

Physicochemical Profile & Stability

Understanding the reactivity of the furan and amine sectors is critical for process safety.[3]

Reactivity Matrix[2][4]

• Acid Sensitivity (Furan Ring): The furan ring is electron-rich but susceptible to acid-catalyzed ring opening and polymerization (resinification).[1][2][3]

  • Operational Constraint: Avoid contact with strong mineral acids (HCl, H₂SO₄) unless controlled (e.g., salt formation at low temp).[1][2]

• Oxidation Susceptibility (Amine & Furan):

  • Secondary amines can oxidize to N-oxides or imines upon prolonged air exposure.[1][2][3]

  • Furans can form peroxides or undergo oxidative ring opening.[2][3]

  • Operational Constraint: Store under inert atmosphere (Argon/Nitrogen).[1][2][3]

• Basicity: The cyclopropylamine nitrogen is nucleophilic and basic (approx.[2][3][6] pKa ~9.0 for conjugate acid).[1][2][3] It will react exothermically with electrophiles and acids.[2][3]

Degradation Pathway Visualization[2][3]

Figure 1: Primary degradation pathways including oxidative instability and acid-catalyzed polymerization of the furan ring.[1][2]

Handling & Storage Protocols

Storage Requirements[1][2][4]

• Atmosphere: Inert gas (Argon preferred over Nitrogen due to density).[1][2][3]

• Temperature: Refrigerate (2°C to 8°C).

• Container: Amber glass vials with Teflon-lined caps to prevent photo-degradation and leaching.[1][2][3]

• Shelf Life: Re-test purity every 6 months using LC-MS or ¹H-NMR.

Experimental Handling (Synthesis & Purification)

When using this compound in synthesis (e.g., reductive amination, amide coupling):

• Solvent Selection: Use non-acidic solvents (DCM, THF, Toluene).[2][3] Avoid unbuffered aqueous acidic solutions.[2][3]

• Quenching: If used as a reactant, quench excess amine with weak acids (e.g., saturated NH₄Cl) rather than strong mineral acids to preserve the furan ring in the product.[2][3]

• Purification:

  • Flash Chromatography:[1][2][3] Use silica gel treated with 1% Triethylamine (TEA) to neutralize acidity and prevent streaking/decomposition on the column.[2][3]

  • Distillation: High vacuum required.[2][3] Do not heat above 100°C to avoid thermal decomposition.[2][3]

Handling Workflow Diagram

Figure 2: Decision tree for handling the free base (liquid) versus the salt form (solid).[1][2]

Emergency Response Protocols

First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2][3] Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[1][2][3]

• Skin Contact: Immediate drenching.[1][2][3] Wash with soap and water for 15 minutes.[2][3] Discard contaminated leather goods.

• Eye Contact: Rinse continuously with water for 15+ minutes, lifting eyelids.[2][3] Seek immediate ophthalmological consult.

Spill Management

• Small Spill (<10 mL):

  • Evacuate immediate area.[2][3]

  • Wear PPE (Nitrile gloves, double layer; goggles; lab coat).[2][3]

  • Absorb with inert material (vermiculite or sand).[1][2][3] Do not use sawdust (fire hazard with amines/oxidizers).[1][2][3]

  • Wipe area with dilute acetic acid or vinegar to neutralize residual amine, then water.[2][3]

• Large Spill:

  • Evacuate lab.[2][3]

  • Call HazMat team.[2][3]

  • Ventilate area if safe to do so.[2][3]

Scientific Grounding & References

The protocols above are derived from the structure-activity relationships of furan-containing amines and standard safety practices for secondary amines.

• PubChem. N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (Compound Summary). National Library of Medicine.[2][3] Link

• National Toxicology Program (NTP). Toxicology and Carcinogenesis Studies of Furan.[2][3] (Context for furan moiety hazards). Link[1][2][3]

• Santa Cruz Biotechnology. Cyclopropylamine Safety Data Sheet.[1][2][3] (Base structure analog). Link[1][2][3]

• Sigma-Aldrich. Furfurylamine Safety Data Sheet.[1][2][3] (Functional analog for furan-amine handling).[1][2][3] Link[1][2][3]

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria.[2][3] (Basis for GHS classification inference).[1][2][3] Link

Disclaimer: This guide is for informational purposes for qualified research personnel. It does not replace an official manufacturer-issued MSDS/SDS. Always conduct a site-specific risk assessment before handling novel chemical entities.

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Therapeutic Targets of N-[1-(furan-2-yl)ethyl]cyclopropanamine: A Pharmacological Analysis

Executive Summary

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a specialized small molecule belonging to the class of N-substituted cyclopropylamines (N-CPAs) . While often encountered as a chemical building block or screening library compound (e.g., CAS 1197605-29-0), its structural pharmacophore identifies it as a potent, mechanism-based inhibitor of Flavin Adenine Dinucleotide (FAD)-dependent amine oxidases.

The molecule integrates three critical structural motifs:

• Cyclopropylamine "Warhead": A strained ring system capable of radical ring-opening.

• Secondary Amine: Facilitates binding to the active site of oxidases.

• Furan-Ethyl "Cap": A lipophilic, aromatic moiety that dictates enzyme selectivity and binding affinity.

This guide analyzes the compound's potential as a therapeutic lead, primarily targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) and Monoamine Oxidase B (MAO-B) .

Primary Therapeutic Targets

Lysine-Specific Demethylase 1 (LSD1 / KDM1A)

Therapeutic Area: Oncology (Acute Myeloid Leukemia, Small Cell Lung Cancer).

LSD1 is an epigenetic eraser that removes methyl groups from Histone H3 (H3K4me1/2). Overexpression of LSD1 suppresses tumor suppressor genes and promotes dedifferentiation in cancer cells.

• Binding Logic: The catalytic domain of LSD1 is large and accommodates the N-terminal tail of Histone H3. The N-[1-(furan-2-yl)ethyl] group of the subject compound mimics the hydrophobic interactions of the histone tail, positioning the cyclopropylamine warhead near the FAD cofactor.

• Mechanism: The compound acts as a suicide inhibitor . It undergoes enzymatic oxidation, leading to the formation of a covalent bond with FAD, permanently disabling the enzyme.

• Selectivity: N-alkylation (specifically with bulky aryl-alkyl groups like the furan-ethyl moiety) is a proven strategy to enhance LSD1 selectivity over MAO-A/B, as seen in clinical candidates like GSK2879552 and ORY-1001 .

Monoamine Oxidase B (MAO-B)

Therapeutic Area: Neurodegeneration (Parkinson’s Disease).

MAO-B metabolizes dopamine in the brain. Inhibitors preserve dopamine levels, alleviating motor symptoms in Parkinson's patients.

• Binding Logic: The active site of MAO-B is a hydrophobic "entrance cavity" leading to the catalytic site. The furan ring serves as a bioisostere for the phenyl ring found in Tranylcypromine (a non-selective MAO inhibitor).

• Selectivity Profile: While unsubstituted tranylcypromine inhibits both MAO-A and MAO-B, N-substitution often shifts selectivity toward MAO-B or LSD1. The specific furan-ethyl substitution is predicted to reduce MAO-A affinity (avoiding the "cheese effect" hypertensive crisis) while retaining MAO-B or LSD1 potency.

Mechanism of Action: Single Electron Transfer (SET)

The therapeutic efficacy of N-[1-(furan-2-yl)ethyl]cyclopropanamine relies on its ability to covalently modify the FAD cofactor within the target enzyme. This is a self-validating mechanism: the enzyme's own catalytic activity triggers its destruction.

The Inactivation Cycle

• Binding: The amine binds to the active site.

• Oxidation (SET): The FAD cofactor accepts one electron from the nitrogen lone pair, forming a radical cation.

• Ring Opening: The cyclopropyl ring, now unstable, opens to form a reactive carbon radical.

• Adduct Formation: The carbon radical attacks the C(4a) or N(5) position of the FAD isoalloxazine ring, forming a stable covalent adduct.

Pathway Visualization

Caption: Mechanism-based inactivation of FAD-dependent oxidases by N-cyclopropylamines.

Structure-Activity Relationship (SAR) Data

The following table summarizes the predicted impact of structural modifications based on established SAR for the N-cyclopropylamine scaffold.

Structural Moiety	Function	Modification Effect
Cyclopropylamine	Warhead	Essential for covalent inactivation. Replacement with isopropyl abolishes irreversible inhibition.
Secondary Amine (NH)	H-Bond Donor	Critical for orientation in the active site. Tertiary amines (N-methylation) often reduce potency.
Ethyl Linker	Spacer/Chirality	The chiral center (1-ethyl) creates stereoselectivity. (S)-enantiomers generally favor LSD1 binding.
Furan Ring	Cap Group	Provides aromatic interactions. Less lipophilic than phenyl; potential for metabolic activation (see Safety).

Experimental Protocols

To validate N-[1-(furan-2-yl)ethyl]cyclopropanamine as a target inhibitor, the following assays are standard.

LSD1 Demethylase Inhibition Assay (Fluorometric)

Objective: Quantify IC50 against recombinant human LSD1.

• Reagents: Recombinant LSD1/CoREST complex, H3K4me2 peptide substrate, Amplex Red, Peroxidase (HRP).

• Preparation: Dissolve compound in DMSO to create a serial dilution (0.1 nM to 10 µM).

• Incubation: Mix 20 µL enzyme solution with 1 µL compound solution. Incubate for 15 min at 25°C (Pre-incubation is critical for mechanism-based inhibitors).

• Reaction Start: Add 20 µL substrate mix (H3K4me2 + HRP + Amplex Red).

• Measurement: Monitor fluorescence (Ex/Em = 530/590 nm) for 30 minutes.

• Analysis: The oxidation of H3K4me2 produces H2O2, which reacts with Amplex Red. Inhibition is measured as a reduction in fluorescence slope relative to DMSO control.

MAO-A/B Selectivity Screen

Objective: Determine selectivity ratio (MAO-B vs. MAO-A).

• Enzymes: Human recombinant MAO-A and MAO-B (expressed in baculovirus).

• Substrate: Kynuramine (non-fluorescent)

  4-hydroxyquinoline (fluorescent).

• Protocol:

  • Incubate enzyme + inhibitor for 20 min at 37°C.

  • Add Kynuramine (50 µM).

  • Stop reaction after 20 min with 2N NaOH.

  • Measure fluorescence (Ex 310 nm / Em 400 nm).

• Interpretation: A high selectivity ratio (>50-fold) for MAO-B or LSD1 is desirable to avoid tyramine-induced hypertensive crisis (associated with MAO-A inhibition).

Safety & Toxicology Profile

While the cyclopropylamine core is a validated drug scaffold, the furan moiety introduces specific toxicological risks that must be monitored during lead optimization.

• Metabolic Activation: Cytochrome P450 enzymes (specifically CYP2E1) can oxidize the furan ring to cis-2-butene-1,4-dial , a reactive electrophile.

• Hepatotoxicity: This metabolite can deplete glutathione and form protein adducts in the liver.

• Mitigation Strategy: In drug design, the furan is often replaced by a phenyl, oxazole, or pyrazole ring if hepatotoxicity is observed in in vivo models.

References

• Mimasu, S., et al. (2010). "Structure-Based Design of Flavin-Dependent Amine Oxidase Inhibitors." Biochemistry. Link

• Houldsworth, S. J., et al. (2015). "Cis-Cyclopropylamines as Mechanism-Based Inhibitors of Monoamine Oxidases." FEBS Journal. Link

• Maes, T., et al. (2015). "ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia." Cancer Cell. Link

• PubChem. "Compound Summary: N-[1-(furan-2-yl)ethyl]cyclopropanamine." National Library of Medicine. Link

• Zheng, Y. C., et al. (2016). "Triazole-Dithiocarbamate Based Selective Lysine Specific Demethylase 1 (LSD1) Inactivators." Journal of Medicinal Chemistry. Link

An In-depth Technical Guide to N-[1-(furan-2-yl)ethyl]cyclopropanamine and Its Analogs for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, chemical properties, and potential therapeutic applications of N-[1-(furan-2-yl)ethyl]cyclopropanamine and its derivatives. The document is intended for researchers, medicinal chemists, and drug development professionals interested in exploring this chemical scaffold. We will delve into detailed synthetic protocols, strategies for analog development, and an analysis of the structure-activity relationships (SAR) that are crucial for designing novel therapeutic agents. The unique combination of a furan heterocycle, a chiral ethyl linker, and a strained cyclopropylamine moiety presents a rich chemical space for exploration.

Introduction: The Strategic Value of the Furan-Cyclopropylamine Scaffold

In the landscape of medicinal chemistry, the assembly of specific structural motifs is a key strategy for developing novel therapeutics. The core structure, N-[1-(furan-2-yl)ethyl]cyclopropanamine, is a composite of three pharmacologically significant fragments:

• The Furan Ring: A five-membered aromatic heterocycle, the furan nucleus is a component of numerous bioactive compounds.[1][2][3] Its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3][4] The oxygen heteroatom can act as a hydrogen bond acceptor, and the aromatic system can engage in π-stacking interactions with biological targets.

• The Cyclopropylamine Moiety: The cyclopropyl group is a valuable substituent in drug design.[5] Its rigid, three-membered ring introduces conformational constraint, which can enhance binding affinity and selectivity for a target receptor. The strained nature of the ring also influences the electronic properties of the adjacent amine, making cyclopropylamine a key component in many enzyme inhibitors and other therapeutic agents.[6][7][8] For instance, cyclopropylamine-containing compounds have been investigated as inhibitors of Lysine-Specific Demethylase 1 (LSD1), an important target in cancer therapy.[9][10][11]

• The Ethyl Linker: This two-carbon chain connecting the furan and cyclopropylamine groups provides spatial separation and rotational flexibility, allowing the two terminal groups to adopt optimal orientations for binding to a target. The stereocenter at the benzylic-like position offers an opportunity for chiral synthesis, which can be critical for achieving desired biological activity and reducing off-target effects.

This guide will provide a detailed examination of the synthesis and potential derivatization of this promising scaffold.

Synthesis of the Core Scaffold: A Practical Approach

The most direct and efficient method for synthesizing N-[1-(furan-2-yl)ethyl]cyclopropanamine is through the reductive amination of 2-acetylfuran with cyclopropanamine. This reaction proceeds in two main steps: the formation of an imine intermediate followed by its reduction to the final amine product.[12][13]

Detailed Experimental Protocol: Reductive Amination

Objective: To synthesize N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Materials:

• 2-Acetylfuran (1.0 eq)[14]

• Cyclopropanamine (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Anhydrous)

• Acetic Acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add 2-acetylfuran (1.0 eq) and anhydrous dichloromethane.

• Addition of Amine: Add cyclopropanamine (1.2 eq) to the solution, followed by a catalytic amount of acetic acid. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• Reduction Step: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reductive aminations as it does not readily reduce the starting ketone but efficiently reduces the formed iminium ion.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane (2x). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Self-Validation: The identity and purity of the final compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Strategies for Analog and Derivative Development

The N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold offers multiple points for chemical modification to explore the structure-activity relationship (SAR).[15]

Core [label="", image="https://i.imgur.com/your_image_placeholder.png", fixedsize=true, width=2.5, height=1.5]; // Replace with actual image of the core structure

R1 [label="R1: Furan Ring\n- Substitution (e.g., alkyl, halogen)\n- Bioisosteric replacement\n(thiophene, thiazole, phenyl)"]; R2 [label="R2: Ethyl Linker\n- Alkyl chain length\n- Introduction of rigidity\n(e.g., cyclopropane fusion)"]; R3 [label="R3: Cyclopropylamine\n- Substitution on the ring\n- Ring expansion/contraction\n(cyclobutylamine, azetidine)"];

R1 -> Core [dir=back]; Core -> R2 [dir=forward]; Core -> R3 [dir=forward]; } caption [label="Key modification points for SAR studies.", shape=plaintext, fontsize=10]; enddot

Modification of the Furan Ring

The furan ring can be readily modified to probe its role in target binding.

Modification Strategy	Rationale	Synthetic Approach
Electrophilic Aromatic Substitution	Introduce substituents (e.g., halogens, nitro groups) at the 5-position to alter electronic properties and explore new binding interactions.	Friedel-Crafts acylation, halogenation, or nitration of a suitable furan precursor prior to the reductive amination step.
Bioisosteric Replacement	Replace the furan with other aromatic systems like thiophene, pyridine, or a phenyl ring to assess the importance of the heteroatom and ring electronics.[16]	Utilize the corresponding acetyl-substituted heterocycle (e.g., 2-acetylthiophene) in the reductive amination protocol.
Fused Ring Systems	Synthesize analogs with benzofuran or other fused heterocyclic systems to increase the surface area and explore larger binding pockets.	Start with a substituted benzofuran ketone and perform reductive amination.

Alterations to the Ethyl Linker

The linker region's length and flexibility can be modulated.

Modification Strategy	Rationale	Synthetic Approach
Chain Homologation	Synthesize propyl or butyl-linked analogs to probe the optimal distance between the aromatic and cycloalkyl moieties.	Use 2-propionylfuran or 2-butyrylfuran as the starting ketone in the reductive amination.
Introduction of Rigidity	Replace the ethyl linker with more constrained systems, such as a cyclopropylidene or other small rings, to lock the conformation.	This would require a multi-step synthesis, potentially involving the construction of a furan-substituted cyclopropanecarboxaldehyde followed by reductive amination.

Derivatization of the Cyclopropylamine Moiety

The cyclopropylamine can be modified to fine-tune its properties.

Modification Strategy	Rationale	Synthetic Approach
Ring Substitution	Introduce substituents on the cyclopropane ring to explore steric and electronic effects.	This would necessitate the synthesis of a substituted cyclopropanamine starting material.
Ring Expansion/Contraction	Replace the cyclopropylamine with cyclobutylamine or azetidine to alter the ring strain and the vector of the N-substituent.	Use the corresponding cycloalkylamine in the reductive amination reaction.
N-Alkylation/Acylation	Further derivatize the secondary amine to introduce new functional groups or to convert it into an amide.	Standard N-alkylation or acylation reactions on the final product.

Potential Therapeutic Applications and Future Directions

While the specific biological activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine is not extensively documented in publicly available literature, the constituent moieties suggest several promising avenues for investigation.

• Enzyme Inhibition: Given the prevalence of cyclopropylamines in enzyme inhibitors, particularly for enzymes like LSD1 and monoamine oxidases (MAOs), this class of compounds warrants screening against such targets.[6][11]

• Central Nervous System (CNS) Activity: Furan derivatives have been associated with a variety of CNS activities, including antidepressant and anxiolytic effects.[1] The lipophilicity of the core scaffold may allow for blood-brain barrier penetration.

• Antimicrobial and Anticancer Agents: Both furan and cyclopropane derivatives have demonstrated antimicrobial and anticancer properties.[1][3][9][17] High-throughput screening against panels of bacterial, fungal, and cancer cell lines could reveal potential leads.

Future research should focus on the synthesis of a diverse library of analogs based on the strategies outlined above, followed by systematic biological screening to identify active compounds and elucidate the SAR. Further optimization of hit compounds could then lead to the development of novel therapeutic candidates.

Conclusion

The N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold represents a compelling starting point for drug discovery programs. Its synthesis is straightforward via reductive amination, and it offers multiple avenues for chemical derivatization. By systematically exploring the chemical space around this core structure, researchers can potentially uncover novel compounds with significant therapeutic potential across a range of disease areas. This guide provides the foundational knowledge and practical protocols to initiate such an exploration.

References

• D. S. B. D. S. P. K. A. S. (2005). Furans, thiophenes and related heterocycles in drug discovery. PubMed. [Link]

• Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. [Link]

• Bansal, Y. & Kaur, S. (2015). Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles. Der Pharma Chemica. [Link]

• Rathod, V., Lawate, P. & Wanare, R. (2024). a comprehensive review on furan and its derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Abdullaha, U., Mamat, A. & S., A. (2025). Furan Derivatives and Their Role in Pharmaceuticals. BioScience Academic Publishing. [Link]

• A. S. A. A. J. S. S. K. A. S. A. A. S. A. S. K. (2024). Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling. PubMed. [Link]

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• (n.d.). Synthetic Methods towards 1-Substituted Cyclopropylamines. [Link]

• R. C. C. H. S. S. S. S. M. K. S. C. S. L. H. L. (2024). Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors. RSC Publishing. [Link]

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• (2005). Structure Activity Relationships. Drug Design Org. [Link]

• (n.d.). the reaction mechanism of furan - derivatives with ammonia. [Link]

• Zhang, Z., Liu, S., Abu-Omar, M. M. & Ragauskas, A. J. (2023). Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. MDPI. [Link]

• (2015). Cyclopropanamine Compounds and Use Thereof. PMC. [Link]

• (n.d.). 2-Acetylfuran. Wikipedia. [Link]

• (n.d.). N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChemLite. [Link]

• Gardarsdottir, H. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio. Longdom Publishing. [Link]

• (n.d.). Synthesis of furan from cyclopropanes by literature and this work. ResearchGate. [Link]

• (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. [Link]

• (n.d.). Process for the manufacture of cyclopropylamine.

• Vilcinskaite, A., Petkeviciute, R., Gargiulo, S. & Lavandera, I. (2023). Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations. PMC. [Link]

• Aprile, C., Gruttadauria, M., Giacalone, F. & Pescarmona, P. P. (2023). Chitin-Derived Nanocatalysts for Reductive Amination Reactions. MDPI. [Link]

• (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. [Link]

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• 10. Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07830B [pubs.rsc.org]
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• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Analytical Methods for the Characterization of N-[1-(furan-2-yl)ethyl]cyclopropanamine

An Application and Protocol Guide

Abstract: This technical guide provides a comprehensive framework of analytical methodologies for the characterization of N-[1-(furan-2-yl)ethyl]cyclopropanamine, a chiral molecule incorporating furan and cyclopropylamine moieties. Recognizing the absence of established specific methods in public literature[1], this document outlines a logical, first-principles approach to developing and validating robust analytical protocols. The methods detailed herein are designed for the determination of identity, purity, and enantiomeric excess, critical parameters in pharmaceutical research and development. We will explore orthogonal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. For each technique, we provide not only step-by-step protocols but also the scientific rationale behind the selection of specific columns, mobile phases, and instrumental parameters, empowering researchers to adapt these methods to their unique laboratory environments.

Introduction and Strategic Overview

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a molecule of interest due to its composite structure, featuring three key chemical motifs: a furan ring, a cyclopropylamine group, and a chiral center. The furan scaffold is a privileged structure in medicinal chemistry, present in numerous bioactive compounds[2]. Similarly, the cyclopropylamine moiety is a prevalent feature in many pharmacologically active agents, valued for the unique conformational constraints and metabolic stability it imparts[3]. The presence of a stereocenter necessitates analytical methods capable of resolving and quantifying enantiomers, as stereoisomers can exhibit vastly different pharmacological and toxicological profiles[4][5].

The effective analysis of this compound requires a multi-faceted strategy to address identity, purity (including process-related impurities and degradation products), and stereochemical integrity. This guide proposes a comprehensive analytical workflow.

Caption: Overall analytical workflow for N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Sample Preparation

Effective sample preparation is fundamental to achieving accurate and reproducible analytical results.[6] The goal is to convert the sample matrix into a format suitable for analysis while minimizing degradation and removing interferences.[7]

Protocol 2.1: General Sample Preparation

• Solvent Selection: Due to the amine functionality, N-[1-(furan-2-yl)ethyl]cyclopropanamine is expected to be soluble in polar organic solvents.

  • Initial Choice: Methanol or Acetonitrile (HPLC-grade).

  • Rationale: These solvents are compatible with both reversed-phase HPLC and direct injection for MS analysis.

• Stock Solution Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the chosen solvent to create a 1 mg/mL stock solution.

  • Causality: Preparing a stock solution allows for precise and accurate dilutions for calibration curves and multiple analyses.

• Working Solution Preparation:

  • Dilute the stock solution to a final concentration within the linear range of the detector (e.g., 0.1 mg/mL for HPLC-UV).

  • Filter the solution through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove particulates that could damage the analytical column.[6]

  • Trustworthiness: Filtration is a self-validating step that prevents column blockage and ensures consistent performance.

Chromatographic Methods

Chromatography is the cornerstone for separating the target analyte from impurities and for resolving enantiomers.[8]

Reversed-Phase HPLC for Purity Determination

RP-HPLC is the primary technique for assessing the purity of the compound and quantifying any related substances.

Rationale for Method Development:

• Stationary Phase: A C18 column is a versatile and robust starting point for retaining the moderately nonpolar molecule.

• Mobile Phase: A gradient of acetonitrile and water is used to elute a wide range of potential impurities. The amine group requires an acidic modifier (e.g., formic acid or trifluoroacetic acid) to protonate the amine, which significantly reduces peak tailing and improves chromatographic efficiency.

• Detection: The furan ring contains a conjugated π-electron system, making it an excellent chromophore for UV detection, typically around 220-250 nm.

Protocol 3.1.1: HPLC Purity Method

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard for good resolution and efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier for improved peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 20 min	Ensures elution of both polar and non-polar impurities.
Flow Rate	1.0 mL/min	Typical analytical flow rate.
Column Temp.	30 °C	Maintains stable retention times.
Injection Vol.	5 µL	Balances sensitivity and peak shape.

| Detector | UV at 230 nm | Wavelength for optimal absorbance of the furan moiety. |

Chiral HPLC for Enantiomeric Separation

The presence of a stereocenter necessitates a chiral separation method to determine the enantiomeric excess (e.e.). Literature on the separation of chiral furan derivatives strongly suggests the use of cyclodextrin- or polysaccharide-based chiral stationary phases (CSPs).[4][5]

Rationale for Method Development:

• Stationary Phase: Polysaccharide-based CSPs, such as those coated with derivatives of cellulose or amylose, are highly effective for a broad range of chiral compounds.[5] Cyclodextrin-based phases are also a strong alternative for furan derivatives.[4]

• Mobile Phase: Chiral separations are often achieved in normal-phase (e.g., Hexane/Isopropanol) or polar organic modes. The choice depends on the specific CSP and analyte. The addition of a small amount of an amine modifier (e.g., diethylamine) can improve peak shape by blocking active sites on the silica support.

Protocol 3.2.1: Chiral HPLC Method

Parameter	Condition	Rationale
Column	Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica, 4.6 x 250 mm, 5 µm	A widely successful CSP for amine-containing chiral compounds.[5]
Mobile Phase	Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)	Common mobile phase system for normal-phase chiral separations.
Mode	Isocratic	Simplifies the method and improves reproducibility once separation is achieved.
Flow Rate	0.8 mL/min	Lower flow rate can enhance resolution on chiral columns.
Column Temp.	25 °C	Temperature can significantly affect chiral recognition.[5]
Injection Vol.	10 µL	Standard injection volume.

| Detector | UV at 230 nm | Same principle as purity analysis. |

Gas Chromatography (GC) for Volatile Impurities

GC is the preferred method for analyzing volatile impurities, such as residual solvents from synthesis. Headspace GC (HS-GC) is particularly suitable as it avoids injecting non-volatile matrix components onto the column.[8]

Rationale for Method Development:

• Column Choice: A column with intermediate polarity, such as a DB-624 or equivalent, is typically used for residual solvent analysis. For analyzing the cyclopropylamine moiety itself or related volatile amines, a dimethylpolysiloxane coated capillary column is effective.[8]

• Injection: Headspace injection is ideal for separating volatile analytes from the non-volatile drug substance.[8]

• Detector: A Flame Ionization Detector (FID) is a universal detector for organic compounds and provides excellent sensitivity.

Protocol 3.3.1: Headspace GC-FID Method

Parameter	Condition	Rationale
Column	DB-624, 30 m x 0.32 mm, 1.8 µm	Optimized for separation of common organic solvents.
Carrier Gas	Helium or Nitrogen	Inert carrier gas.
Oven Program	40 °C (5 min), then 10 °C/min to 240 °C (5 min)	Temperature program to separate solvents with a wide range of boiling points.
Injector Temp.	200 °C	Ensures complete volatilization of analytes.
Detector Temp.	250 °C	Prevents condensation of analytes in the detector.
HS Vial Temp.	100 °C	Optimizes partitioning of volatiles into the headspace.

| HS Incubation | 20 min | Allows the sample to reach equilibrium. |

Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques provide definitive confirmation of the molecular structure.

Caption: Relationship between spectroscopic techniques and structural information.

Mass Spectrometry (MS)

LC-MS is a powerful tool for confirming the molecular weight and providing fragmentation data that supports the proposed structure.

Protocol 4.1.1: LC-MS Analysis

• Interface: Use the HPLC conditions from Protocol 3.1.1 coupled to a mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive mode is ideal for protonating the basic amine group.

• Data Acquisition:

  • Full Scan: Acquire data from m/z 50-500 to detect the parent ion.

  • Tandem MS (MS/MS): Isolate the parent ion and fragment it to obtain structural information.

• Data Analysis:

  • Confirm the presence of the protonated molecule [M+H]⁺. Based on the molecular formula C₉H₁₃NO, the expected monoisotopic mass is 151.10 Da[1]. The [M+H]⁺ ion should be observed at m/z 152.11.

  • Analyze the fragmentation pattern. Expected fragments may arise from the loss of the cyclopropyl group, cleavage of the C-N bond, or fragmentation of the furan ring.

Table of Predicted Ions for LC-MS

Adduct	Formula	Calculated m/z
[M+H]⁺	[C₉H₁₄NO]⁺	152.1070
[M+Na]⁺	[C₉H₁₃NNaO]⁺	174.0889
[M+K]⁺	[C₉H₁₃KNO]⁺	190.0629

Predicted values based on available data for similar structures.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive technique for structural elucidation, providing detailed information about the carbon-hydrogen framework.[9]

Protocol 4.2.1: NMR Sample Preparation

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a standard 5 mm NMR tube.

• Acquire ¹H, ¹³C, and, if necessary, 2D spectra (e.g., COSY, HSQC) on a 400 MHz or higher spectrometer.

Predicted ¹H and ¹³C NMR Chemical Shifts: The following table provides an expert estimation of the chemical shifts based on known data for furan and cyclopropylamine substructures.[9][10]

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Multiplicity / Notes
Furan H-5	~7.4	~143	Doublet, characteristic of furan ring protons.[9]
Furan H-3, H-4	~6.2 - 6.4	~105 - 110	Multiplets, characteristic of furan ring protons.[9][10]
Furan C-2	-	~155	Attached to the ethyl group.
CH (chiral)	~4.0	~55	Quartet, coupled to methyl protons.
CH₃	~1.5	~20	Doublet, coupled to the chiral CH.
N-H	Broad, variable	-	Singlet, may exchange with D₂O.
Cyclopropyl CH	~2.2	~30	Multiplet.
Cyclopropyl CH₂	~0.3 - 0.8	~5 - 10	Multiplets, highly shielded protons.

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy is excellent for the rapid identification of key functional groups.[11][12]

Protocol 4.3.1: IR/Raman Analysis

• Sample Preparation: For IR, a thin film on a KBr plate or Attenuated Total Reflectance (ATR) can be used. For Raman, the sample can be analyzed directly in a glass vial.[11]

• Data Acquisition: Scan the appropriate range (e.g., 4000-400 cm⁻¹).

Key Expected Vibrational Bands:

Wavenumber (cm⁻¹)	Assignment
3300 - 3400	N-H stretch (secondary amine)
3125 - 3160	Aromatic C-H stretch (furan ring)[9]
2850 - 3000	Aliphatic C-H stretch (ethyl, cyclopropyl)
~1500-1600	C=C stretching (furan ring)[12]

| ~1020 | C-O-C stretching (furan ring)[11] |

References

• Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral stationary phases. (2005). PubMed. [Link]

• Sample preparation in analysis of pharmaceuticals. TrAC Trends in Analytical Chemistry. [Link]

• Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases. (2002). PubMed. [Link]

• Rapid Preparation of Pharmaceutical Samples for Analysis. Thurbide Research Group, University of Calgary. [Link]

• Simple and Sensitive Stability-Indicating Ion Chromatography Method for the Determination of Cyclopropylamine in Nevirapine and Moxifloxacin Hydrochloride Drug Substances. (2014). PMC. [Link]

• Preparation of Pharmaceutical Samples for Elemental Impurities Analysis: Some Potential Approaches. (2016). Spectroscopy Online. [Link]

• GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. ResearchGate. [Link]

• ANTIBACTERIAL FURAN DERIVATIVES: A RAMAN SPECTROSCOPIC INVESTIGATION. (2025). SCIENCE & INNOVATION. [Link]

• How Pharmaceutical Impurity Analysis Works. (2025). ResolveMass Laboratories Inc.. [Link]

• Analytical method for determining micro moisture in cyclopropyl amine by gas phase chromatography.

• Sample Preparation: A Comprehensive Guide. Organomation. [Link]

• THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Canadian Science Publishing. [Link]

• A vibrational spectroscopic study on furan and its hydrated derivatives. ResearchGate. [Link]

• Deciphering the non-covalent interactions in the furan⋯hexane complex using rotational spectroscopy and theoretical analyses. (2023). The Journal of Chemical Physics. [Link]

• Furan platform chemicals beyond fuels and plastics. (2021). RSC Publishing. [Link]

• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChemLite. [Link]

• Synthetic Methods towards 1-Substituted Cyclopropylamines. University of Windsor. [Link]

• Synthetic Strategies to Substituted Chiral Furans: A Review. Bentham Science Publishers. [Link]

• Synthesis of 1-Substituted Cyclopropylamines via Formal Tertiary Csp3–H Amination of Cyclopropanes. (2021). Organic Letters. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Process for the manufacture of cyclopropylamine.

• 1-N-[1-(furan-2-yl)ethyl]cyclohexane-1,3-diamine. PubChem. [Link]

• 1-(Furan-2-yl)cyclopropane-1-carboxylic acid. PubChem. [Link]

• Synthesis of furan from cyclopropanes by literature and this work. ResearchGate. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. [Link]

• Chemical Properties of Cyclopentanamine, N-ethyl- (CAS 45592-46-9). Cheméo. [Link]

• Process for the manufacture of cyclopropylamine.

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• 3. longdom.org [longdom.org]
• 4. Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Strategic Utilization of N-[1-(furan-2-yl)ethyl]cyclopropanamine in Organic Synthesis

This Application Note is designed for medicinal chemists and organic synthesis researchers focusing on lead optimization and library generation. It details the strategic utilization of N-[1-(furan-2-yl)ethyl]cyclopropanamine , a bifunctional building block that combines the metabolic stability of the cyclopropyl group with the bioisosteric versatility of the furan ring.

Introduction: The Scaffold Advantage

In modern drug discovery, N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: 1406682-97-0) represents a "privileged substructure" that addresses two common challenges: metabolic liability and conformational entropy .

• The Cyclopropylamine Motif: Unlike isopropyl or ethyl groups, the cyclopropyl ring resists cytochrome P450-mediated

  -hydroxylation and dealkylation due to the high bond dissociation energy of its C-H bonds (approx. 106 kcal/mol). Furthermore, the ring strain (~27.5 kcal/mol) rigidifies the nitrogen substituent, potentially reducing the entropic penalty upon protein binding.

• The Furan Ring: Serving as a bioisostere for phenyl or pyridine rings, the furan moiety offers altered electronics (

  -excessive) and improved water solubility. Crucially, it serves as a "latent" functional group that can be transformed into 1,4-dicarbonyls, lactams, or oxabicyclic systems via downstream chemistry.

Synthesis of the Core Scaffold

While available commercially, in-house synthesis is often required to access chiral variants or isotopologues. The most robust route is the Titanium(IV)-Mediated Reductive Amination of 2-acetylfuran.

Protocol A: Reductive Amination of 2-Acetylfuran

Objective: Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine from 2-acetylfuran.

Mechanistic Insight

Direct condensation of 2-acetylfuran with cyclopropylamine is sluggish due to the steric bulk of the cyclopropyl group and the lower electrophilicity of the ketone. Titanium(IV) isopropoxide (

) serves a dual role: it acts as a Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium toward the ketimine intermediate.

Materials

• Reactants: 2-Acetylfuran (1.0 equiv), Cyclopropylamine (1.2 equiv).

• Reagents: Titanium(IV) isopropoxide (1.5 equiv), Sodium borohydride (

  , 1.5 equiv).

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

Step-by-Step Methodology

• Imine Formation:

  • To a flame-dried round-bottom flask under

    , add 2-acetylfuran (10 mmol) and cyclopropylamine (12 mmol).

  • Add

    (15 mmol) dropwise. Caution: Exothermic.

  • Stir the neat mixture (or in minimal THF) at ambient temperature for 6–12 hours.

  • Validation: Monitor by IR (disappearance of ketone C=O stretch at ~1670

    , appearance of imine C=N).

• Reduction:

  • Dilute the viscous mixture with absolute EtOH (20 mL).

  • Cool to 0°C. Add

    (15 mmol) portion-wise to prevent vigorous hydrogen evolution.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup (Crucial for Titanium Removal):

  • Quench by adding water (5 mL) dropwise. A white precipitate (

    ) will form.

  • Dilute with Ethyl Acetate (EtOAc) and filter through a Celite pad to remove titanium salts.

  • Wash the filtrate with brine, dry over

    , and concentrate in vacuo.

• Purification:

  • Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient). The secondary amine is typically a pale yellow oil.

  • Storage: Store under inert gas at 4°C to prevent furan oxidation.

Applications in Library Synthesis

Once synthesized, the secondary amine serves as a branching point for diverse chemical libraries.

Application 1: Urea and Amide Library Generation

The steric hindrance of the cyclopropyl group requires highly electrophilic partners or potent coupling agents.

• Urea Synthesis: React with isocyanates in DCM.

  • Note: If the isocyanate is unreactive, use triphosgene to generate the carbamoyl chloride of the scaffold first.

• Amide Coupling: Use HATU or COMU as coupling reagents. Standard EDC/HOBt protocols may result in low yields due to the secondary amine's steric environment.

Application 2: The Diels-Alder "Complexity-Generating" Reaction

The furan ring is an electron-rich diene. Reacting the scaffold with maleimides or acetylenedicarboxylates generates 7-oxabicyclo[2.2.1]heptene derivatives. This transformation converts a flat aromatic structure into a 3D stereochemically rich scaffold (

increase), a highly desirable trait in fragment-based drug design.

Protocol B: Diels-Alder Cycloaddition

• Dissolve N-[1-(furan-2-yl)ethyl]cyclopropanamine derivative (1.0 equiv) in Toluene.

• Add N-methylmaleimide (1.1 equiv).

• Stir at ambient temperature (kinetic product, endo) or reflux (thermodynamic product, exo).

• Result: A bicyclic amine scaffold with defined stereochemistry.

Visualizing the Synthetic Logic

The following diagram illustrates the synthesis of the core scaffold and its divergent applications.

Figure 1: Synthetic workflow from commodity starting materials to the core scaffold and downstream high-value derivatives.

Analytical Data Summary (Expected)

Metric	Value / Characteristic	Note
Molecular Formula
MW	151.21 g/mol
Appearance	Pale yellow oil	Darkens upon air exposure (furan oxidation).[1]
NMR (Diagnostic)	7.35 (d, 1H, Furan), 6.30 (m, 1H), 6.18 (d, 1H)	Furan ring protons.
NMR (Chiral Center)	3.85 (q, 1H, )	Quartet coupling with methyl doublet.
NMR (Cyclopropyl)	2.05 (m, 1H), 0.3–0.5 (m, 4H)	High field multiplets are characteristic.
MS (ESI)

References

• Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry.

• Welsch, T., et al. (2010). "Cyclopropylamines in Drug Discovery: Stability and Bioisosterism." Journal of Medicinal Chemistry. Discusses the metabolic advantages of cyclopropylamines.

• Keay, B. A. (2002). "Furan Derivatives in Organic Synthesis." Chemical Reviews. Comprehensive review on furan reactivity, including Diels-Alder and ring-opening transformations.

• PubChem Compound Summary. (2024). "N-[1-(furan-2-yl)ethyl]cyclopropanamine."[2]

Sources

• 1. 2-Acetylfuran - Wikipedia [en.wikipedia.org]
• 2. PubChemLite - N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO) [pubchemlite.lcsb.uni.lu]

Application Notes &amp; Protocols: N-[1-(furan-2-yl)ethyl]cyclopropanamine as a Strategic Building Block in Medicinal Chemistry

Abstract

The strategic incorporation of conformationally constrained and metabolically resilient moieties is a cornerstone of modern drug design. The cyclopropyl group, with its unique stereoelectronic properties, and the furan ring, a versatile bioisostere of the phenyl group, represent two such privileged scaffolds.[1][2] This guide details the synthesis and application of N-[1-(furan-2-yl)ethyl]cyclopropanamine, a chiral building block that synergistically combines these features. We provide in-depth, field-proven protocols for its synthesis via reductive amination and its subsequent elaboration into a representative drug-like scaffold through amide coupling. The causality behind experimental choices, detailed workflow diagrams, and troubleshooting insights are provided to empower researchers in leveraging this valuable synthon for the development of novel therapeutic agents.

Introduction: The Strategic Value of Furan and Cyclopropylamine Moieties

In the quest for novel therapeutics, medicinal chemists frequently seek to optimize lead compounds by enhancing potency, modulating physicochemical properties, and improving metabolic stability.[2] The building block N-[1-(furan-2-yl)ethyl]cyclopropanamine offers a compelling solution by integrating two high-value pharmacophoric elements.

• The Furan Ring: As a five-membered aromatic heterocycle, the furan ring is a "privileged scaffold" in drug design.[1] It often serves as a bioisosteric replacement for phenyl rings, which can lead to improved metabolic stability and altered receptor interactions.[3][4] Its presence is noted in numerous FDA-approved drugs, where it contributes to a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][5] However, it is crucial to consider the potential for metabolic activation of the furan ring by cytochrome P450 enzymes, which can lead to reactive intermediates.[6][7] Careful structural modification around the furan core is often employed to mitigate this risk.

• The Cyclopropylamine Moiety: The cyclopropyl group is far more than a simple saturated ring. Its strained three-membered structure confers unique properties, including enhanced π-character in its C-C bonds and conformational rigidity.[2][8] In drug discovery, incorporating a cyclopropyl ring can address multiple challenges by:

  • Enhancing Potency: The rigid structure can lock a molecule into a bioactive conformation, improving binding affinity to the target receptor.[2]

  • Improving Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in typical alkanes, making them less susceptible to metabolic oxidation.[2]

  • Modulating Physicochemical Properties: It can increase brain permeability and reduce plasma clearance.[2]

  • Enabling Mechanism-Based Inhibition: The cyclopropylamine motif is a key pharmacophore in irreversible inhibitors of flavin-dependent enzymes like Lysine-Specific Demethylase 1 (LSD1) and Monoamine Oxidase (MAO).[9]

The combination of these two fragments in N-[1-(furan-2-yl)ethyl]cyclopropanamine creates a chiral secondary amine that is primed for elaboration into a diverse array of more complex, drug-like molecules.

Synthesis of the Building Block: N-[1-(furan-2-yl)ethyl]cyclopropanamine

The most direct and reliable method for synthesizing the title compound is through the reductive amination of 2-acetylfuran with cyclopropylamine. This two-step, one-pot process involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.

Caption: Workflow for the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Protocol 1: Synthesis via Reductive Amination

This protocol describes the synthesis on a 10 mmol scale. All operations should be performed in a well-ventilated fume hood.

Materials & Reagents:

• 2-Acetylfuran (1.10 g, 10.0 mmol, 1.0 equiv)

• Cyclopropylamine (0.86 mL, 12.0 mmol, 1.2 equiv)[8]

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (3.18 g, 15.0 mmol, 1.5 equiv)

• Anhydrous Dichloromethane (DCM) (50 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Step-by-Step Methodology:

• Imine Formation:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-acetylfuran (1.0 equiv) and anhydrous DCM (50 mL).

  • Add cyclopropylamine (1.2 equiv) to the solution.

  • Stir the mixture at room temperature for 1-2 hours. The formation of the imine intermediate can be monitored by TLC, observing the consumption of the starting ketone.

  • Causality Note: Stirring allows for the equilibrium-driven formation of the imine. Using a slight excess of the amine helps push the equilibrium towards the product.

• Reduction:

  • To the stirring solution containing the imine, add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10 minutes. A mild exotherm may be observed.

  • Continue stirring the reaction at room temperature for 12-24 hours.

  • Causality Note: Sodium triacetoxyborohydride is a mild and selective reducing agent ideal for reductive aminations.[9] It is less reactive towards ketones and aldehydes than other borohydrides, minimizing side reactions, and does not generate gaseous byproducts.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS until the imine intermediate is fully consumed. A suitable TLC eluent system is 20-30% Ethyl Acetate in Hexanes.

• Workup and Extraction:

  • Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (approx. 30 mL). Cease addition when effervescence stops.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM (2 x 25 mL).

  • Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude residue by flash column chromatography on silica gel, using a gradient of Ethyl Acetate in Hexanes to elute the product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield N-[1-(furan-2-yl)ethyl]cyclopropanamine as an oil.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Parameter	Value/Reagent	Rationale
Reducing Agent	Sodium Triacetoxyborohydride	Mild, selective for imines, easy to handle.[9]
Solvent	Anhydrous DCM	Good solubility for reactants, inert under reaction conditions.
Stoichiometry	1.2 equiv Amine, 1.5 equiv Reductant	Drives imine formation and ensures complete reduction.
Temperature	Room Temperature	Sufficient for both steps while minimizing side reactions.
Workup	Saturated NaHCO₃	Neutralizes acetic acid byproduct from the reducing agent.

Application in Medicinal Chemistry: Scaffolding for Novel Inhibitors

N-[1-(furan-2-yl)ethyl]cyclopropanamine is an ideal starting point for creating libraries of compounds for screening. The secondary amine provides a reactive handle for a variety of chemical transformations, most commonly amide bond formation, to append other pharmacophoric groups.

Caption: Logical relationship for an amide coupling application.

Protocol 2: Synthesis of a Representative Amide

This protocol describes the coupling of the building block with 4-chlorobenzoic acid as a representative example.

Materials & Reagents:

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (1.51 g, 10.0 mmol, 1.0 equiv)

• 4-Chlorobenzoic acid (1.57 g, 10.0 mmol, 1.0 equiv)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (4.18 g, 11.0 mmol, 1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.5 mL, 20.0 mmol, 2.0 equiv)

• Anhydrous Dimethylformamide (DMF) (50 mL)

• Water, Ethyl Acetate, 1M HCl, Saturated NaHCO₃, Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Reactant Dissolution:

  • In a 100 mL round-bottom flask, dissolve 4-chlorobenzoic acid (1.0 equiv), N-[1-(furan-2-yl)ethyl]cyclopropanamine (1.0 equiv), and HATU (1.1 equiv) in anhydrous DMF (50 mL).

• Initiation:

  • Cool the flask in an ice bath (0 °C).

  • Slowly add DIPEA (2.0 equiv) to the stirring solution.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours.

  • Causality Note: HATU is a highly efficient coupling reagent that activates the carboxylic acid to form a reactive ester, facilitating nucleophilic attack by the amine. DIPEA is a non-nucleophilic base used to scavenge the HCl produced during the reaction without competing in the coupling.

• Monitoring and Workup:

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting amine.

  • Once complete, pour the reaction mixture into water (150 mL) and extract with Ethyl Acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with 1M HCl (2 x 30 mL), saturated NaHCO₃ (2 x 30 mL), and brine (1 x 30 mL).

  • Causality Note: The aqueous washes are critical. The HCl wash removes excess DIPEA, while the NaHCO₃ wash removes any unreacted carboxylic acid and residual HATU byproducts.

• Purification and Characterization:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography on silica gel to yield the final amide.

  • Confirm the structure and purity of the product by NMR and mass spectrometry.

Conclusion and Future Outlook

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a robust and versatile building block that provides a valuable entry point into novel chemical space. The protocols detailed herein offer a reliable pathway for its synthesis and subsequent functionalization. The unique combination of a bioisosteric furan ring and a conformationally rigid cyclopropylamine moiety makes this synthon particularly attractive for developing next-generation kinase inhibitors, GPCR modulators, and enzyme inhibitors where precise conformational control and metabolic stability are paramount. Future work will focus on developing stereoselective syntheses to access enantiopure versions of this building block, further refining its utility in asymmetric drug design.

References

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. [Link]

• Furans, thiophenes and related heterocycles in drug discovery. PubMed. [Link]

• Cyclopropylamine. Wikipedia. [Link]

• Furans, thiophenes and related heterocycles in drug discovery. Semantic Scholar. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• Bioisosterism in Medicinal Chemistry. ResearchGate. [Link]

• Cyclopropylamine – general description and application. Georganics. [Link]

• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. PubMed. [Link]

• Substituted furo[3,2-b]pyridines: novel bioisosteres of 5-HT 1F receptor agonists. DOI. [Link]

• Clinically approved drugs containing furan ring. ResearchGate. [Link]

• Quantum and Classical Evaluations of Carboxylic Acid Bioisosteres: From Capped Moieties to a Drug Molecule. ACS Publications. [Link]

• Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. PubMed. [Link]

• Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Open Library Publishing Platform. [Link]

• Synthetic Methods towards 1-Substituted Cyclopropylamines. ProQuest. [Link]

• Metabolic pathways of furan leading to formation of potential biomarkers of furan exposure. ResearchGate. [Link]

• Bioisostere. Wikipedia. [Link]

• Bioisosteric Replacements. Cambridge MedChem Consulting. [Link]

• Identification of Furan Metabolites Derived from Cysteine−cis-2-Butene-1,4-dial−Lysine Cross-Links. ACS Publications. [Link]

• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChemLite. [Link]

• Cyclopropanamine Compounds and Use Thereof. PMC - NIH. [Link]

• Brief review on cyclopropane analogs: Synthesis and their pharmacological applications. ResearchGate. [Link]

• Synthesis of furan from cyclopropanes by literature and this work. ResearchGate. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

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• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Bioisostere - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Application Note: Synthesis and Functionalization of N-[1-(furan-2-yl)ethyl]cyclopropanamine Scaffolds

Topic: Experimental Protocols using N-[1-(furan-2-yl)ethyl]cyclopropanamine Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists[1]

Introduction & Compound Profile

N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: 1197605-29-0, as HCl salt) is a specialized secondary amine building block used in the synthesis of pharmaceutical candidates.[1] It combines two pharmacologically distinct motifs:[1]

• The Furan Ring: Acts as a bioisostere for phenyl or heteroaryl rings, offering altered electronic properties (electron-rich) and hydrogen-bond accepting potential while reducing lipophilicity compared to benzene.[1]

• The Cyclopropyl Group: Provides metabolic stability (blocking dealkylation) and conformational restriction, often improving the potency and selectivity of receptor ligands (e.g., kinase inhibitors, GPCR antagonists).

This guide details the synthesis of this scaffold from raw materials and its downstream application in creating amide and heteroaryl libraries.

Physicochemical Profile

Property	Value / Description
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol (Free Base)
Appearance	Colorless to pale yellow oil (Free Base); White solid (HCl salt)
pKa (Calc.)	~8.5–9.0 (Secondary Amine)
Solubility	Soluble in DCM, MeOH, DMSO; Low water solubility (Free Base)
Stability	Furan ring is sensitive to oxidation and strong acids (ring opening).[1][2][3][4][5]

Protocol A: Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Methodology: Titanium(IV)-Mediated Reductive Amination Rationale: The reaction between a ketone (2-acetylfuran) and a sterically hindered amine (cyclopropylamine) is kinetically slow.[1] Standard reductive amination conditions (NaBH(OAc)₃/AcOH) often result in low conversion.[1] The use of Titanium(IV) isopropoxide acts as a Lewis acid and water scavenger, driving the formation of the ketimine intermediate before reduction.

Reagents

• Precursor A: 2-Acetylfuran (1.0 equiv)[1]

• Precursor B: Cyclopropylamine (1.2 equiv)[1]

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.25 equiv)[1]

• Reductant: Sodium Borohydride (NaBH₄) (1.5 equiv)[1]

• Solvent: Anhydrous THF (Tetrahydrofuran) and Methanol[1]

Step-by-Step Procedure

• Imine Formation (Anhydrous Conditions):

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar under nitrogen atmosphere, add 2-acetylfuran (10 mmol) and anhydrous THF (20 mL).

  • Add cyclopropylamine (12 mmol) followed by Ti(OiPr)₄ (12.5 mmol) via syringe.[1]

  • Observation: The solution may turn slightly yellow/orange.

  • Stir the mixture at room temperature for 12–18 hours .

  • Checkpoint: Monitor by TLC or LCMS.[1] The ketone peak should disappear, replaced by the less polar ketimine.

• Reduction:

  • Dilute the reaction mixture with anhydrous Methanol (10 mL).

  • Cool the flask to 0 °C in an ice bath.

  • Add NaBH₄ (15 mmol) portion-wise over 15 minutes. (Caution: Hydrogen gas evolution).[1]

  • Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup (Critical for Titanium Removal):

  • Quench the reaction by adding 0.1 M NaOH (10 mL) slowly.

  • Note: A white precipitate (Titanium oxides) will form.[1]

  • Filter the mixture through a pad of Celite to remove titanium salts. Wash the pad with EtOAc.

  • Concentrate the filtrate to remove volatiles (MeOH/THF).

  • Extract the aqueous residue with EtOAc (3 x 20 mL) .

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification:

  • Purify via flash column chromatography (SiO₂).[1]

  • Eluent: 0–5% MeOH in DCM (with 1% NH₄OH additive to prevent streaking).[1]

  • Yield Target: 65–80%.

Protocol B: Functionalization (Library Synthesis)

Once synthesized, the secondary amine is a nucleophile. The following protocols describe its coupling to carboxylic acids (Amide Formation) and Chloropyrimidines (SNAr), common in drug discovery.

Workflow Visualization

The following diagram illustrates the synthetic logic and downstream applications.

Figure 1: Synthetic pathway from raw materials to functionalized drug candidates.[1]

Sub-Protocol B1: Amide Coupling (HATU Method)

Application: Synthesis of GPCR ligands or Enzyme inhibitors.

• Dissolve the carboxylic acid partner (0.2 mmol) in dry DMF (1.0 mL).

• Add HATU (0.22 mmol) and DIPEA (0.4 mmol). Stir for 5 minutes to activate the acid.

• Add N-[1-(furan-2-yl)ethyl]cyclopropanamine (0.2 mmol) dissolved in DMF (0.5 mL).

• Stir at RT for 2–4 hours.

• Purification: Direct injection onto Preparative HPLC (Reverse Phase, Water/Acetonitrile + 0.1% Formic Acid).

Sub-Protocol B2: SNAr Reaction (Kinase Scaffold Synthesis)

Application: Attaching the scaffold to a heteroaryl core (e.g., 4-chloropyrimidine).[1]

• In a microwave vial, combine 4-chloropyrimidine derivative (0.2 mmol) and N-[1-(furan-2-yl)ethyl]cyclopropanamine (0.25 mmol).

• Add DIPEA (0.6 mmol) and DMSO (1.0 mL).

• Heat to 100 °C (thermal) or 120 °C (microwave) for 1 hour.

• Workup: Dilute with water, extract with EtOAc.

• Note: The steric bulk of the cyclopropyl group adjacent to the nitrogen may require higher temperatures compared to simple alkyl amines.

Analytical Standards & Quality Control

To ensure experimental validity, the synthesized compound must meet specific criteria.

Test	Method	Expected Result
Proton NMR	¹H NMR (400 MHz, CDCl₃)	δ 7.35 (d, 1H, furan), 6.30 (m, 1H, furan), 6.18 (d, 1H, furan), 3.95 (q, 1H, CH-Me), 2.05 (m, 1H, cyclopropyl CH), 1.45 (d, 3H, CH₃), 0.3–0.6 (m, 4H, cyclopropyl CH₂).[1]
Purity	LCMS (UV 254 nm)	>95% Area under curve.[1]
Identity	MS (ESI+)	[M+H]⁺ = 152.1
Chirality	Chiral HPLC	If using racemic synthesis, expect 50:50 ratio. Enantiomers can be separated on Chiralpak AD-H column.[1]

Safety & Handling Guidelines

• Furan Sensitivity: Furan rings are electron-rich and susceptible to oxidative decomposition.[1] Store the free base under Argon/Nitrogen at -20 °C. For long-term storage, convert to the HCl salt by treating the ethereal solution with 4M HCl in Dioxane.

• Acid Sensitivity: Avoid prolonged exposure to strong aqueous acids (pH < 1) which can cause furan ring opening (polymerization).[1]

• Cyclopropylamine Toxicity: Cyclopropylamine is volatile and toxic.[1] Handle all initial synthesis steps in a well-ventilated fume hood.[1]

References

• Reductive Amination Methodology

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[1] Link[1]

  • Note: While NaBH(OAc)3 is standard, the Ti(OiPr)4 modification is cited for hindered amines (see Mattson et al., J. Org.[1] Chem. 1990).[1]

• Titanium(IV)

  • Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.[1] Link[1]

• Compound Data & Vendor Info

  • PubChem CID: 16791158.[1] "N-[1-(furan-2-yl)ethyl]cyclopropanamine."[1][3][6] National Center for Biotechnology Information.[1] Link

  • Accela ChemBio Product Catalog.[1][4] "N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride."[1][3][6] Link

Sources

• 1. 1016527-33-5,5-amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. BindingDB BDBM96258 MLS001005783::N-[(E)-(5-nitro-2-furanyl)methylideneamino]cyclopropanecarboxamide::N-[(E)-(5-nitro-2-furyl)methyleneamino]cyclopropanecarboxamide::N-[(E)-(5-nitrofuran-2-yl)methylideneamino]cyclopropanecarboxamide::SMR000384071::cid_6901830 [bindingdb.org]
• 3. PubChemLite - N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO) [pubchemlite.lcsb.uni.lu]
• 4. chemscene.com [chemscene.com]
• 5. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1197605-29-0|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|-范德生物科技公司 [bio-fount.com]

Process Development Guide: Scalable Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Executive Summary

This guide details the process development for the large-scale synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine. The target molecule features an acid-sensitive furan ring and a secondary amine derived from a hindered ketone (2-acetylfuran) and a nucleophilic amine (cyclopropylamine).

Critical Process Challenge: Standard catalytic hydrogenation (e.g., Pd/C, H2) poses a high risk of reducing the electron-rich furan ring or opening the cyclopropyl ring. Furthermore, traditional acid-catalyzed reductive amination (e.g., NaCNBH3/AcOH) risks furan polymerization.

Selected Route: Titanium(IV) Isopropoxide-Mediated Reductive Amination. This method utilizes Ti(OiPr)4 as a Lewis acid and water scavenger to drive the equilibrium toward the ketimine intermediate, followed by in situ reduction with Sodium Borohydride (NaBH4).[1][2] This route is selected for its mild conditions, high chemoselectivity, and scalability.

Reaction Mechanism & Pathway

The reaction proceeds via the formation of a titanium-complexed imine (or hemiaminal species), which is subsequently reduced.

Figure 1: Mechanistic flow of the Titanium-mediated reductive amination.

Experimental Protocol (Scale-Up Optimized)

Reagents & Stoichiometry

Reagent	Equiv.	Role	Critical Attribute
2-Acetylfuran	1.0	Limiting Reagent	Combustible, light sensitive.
Cyclopropylamine	1.2	Amine Source	Volatile (bp 49°C) . Use excess.
Titanium(IV) Isopropoxide	1.25	Catalyst/Scavenger	Moisture sensitive. Viscous.
Sodium Borohydride	1.5	Reducing Agent	Generates H2 gas.
Ethanol (Absolute)	5-10 V	Solvent	Must be dry (<0.1% H2O).
Rochelle Salt	N/A	Workup Reagent	Breaks Ti-emulsions.

Step-by-Step Procedure

Step 1: Imine Formation (The "Dry" Phase) [1]

• Setup: Equip a dry reactor (inerted with N2) with an overhead stirrer and a reflux condenser.

• Charging: Charge 2-Acetylfuran (1.0 eq) and Absolute Ethanol (5 Volumes).

• Amine Addition: Add Cyclopropylamine (1.2 eq). Note: Exothermic.[3] Add slowly if scale >1kg.

• Catalyst Addition: Add Titanium(IV) Isopropoxide (1.25 eq) neat via addition funnel.

  • Observation: Solution will turn yellow/orange. Slight exotherm.

• Reaction: Stir at ambient temperature (20–25°C) for 8–12 hours .

  • IPC (In-Process Control): Monitor by GC-MS or NMR. Look for disappearance of ketone (m/z 110). Do not proceed until conversion >95%.

Step 2: Reduction

• Cooling: Cool the reaction mixture to 0°C.

• Addition: Add Sodium Borohydride (1.5 eq) portion-wise over 60 minutes.

  • Safety: Vigorous H2 evolution. Ensure reactor venting is unblocked.

• Completion: Allow to warm to RT and stir for 6 hours.

Step 3: The "Rochelle Salt" Workup (Crucial for Scale)

Standard water quenching creates an unfilterable TiO2 slime. Use this method instead:

• Quench: Slowly add 2M aqueous ammonia (2 mL per mmol of Ti) to the reaction mixture.

• Emulsion Breaking: Immediately add a saturated solution of Potassium Sodium Tartrate (Rochelle Salt) .

• Agitation: Stir vigorously for 2–4 hours. The mixture will separate into two clear layers: a lower aqueous phase (containing Ti-tartrate complex) and an upper organic phase.

• Separation: Decant/separate the organic layer.

• Extraction: Extract the aqueous layer with Ethyl Acetate or MTBE (2x).

Step 4: Purification

• Acid-Base Extraction (Purification Strategy):

  • Combine organics and extract with 1M HCl (3x). The product moves to the aqueous phase; non-basic impurities (unreacted furan) stay in organic.

  • Basify the aqueous phase (pH >12) with 4M NaOH .

  • Extract the free amine back into MTBE.

• Isolation: Dry over Na2SO4, filter, and concentrate.

• Final Polish: Vacuum distillation (high vacuum required due to boiling point) or conversion to Oxalate salt for crystallization.

Process Workflow & Logic

Figure 2: Operational workflow emphasizing the critical IPC and Workup nodes.

Safety & Handling (E-E-A-T)

Furan Sensitivity

The furan ring is electron-rich and susceptible to acid-catalyzed ring opening (forming diketones/polymers).

• Avoid: Strong mineral acids during the reaction phase.

• Control: Ensure the HCl extraction step (Step 4) is performed cold (0°C) and the contact time is minimized before basification.

Cyclopropylamine Hazards[4][5][6]

• Flash Point: < 0°C. Highly Flammable.

• Toxicity: Corrosive and toxic.[4][5] Use a closed charging system (e.g., diaphragm pump) for scale-up to prevent vapor release.

Titanium Waste

The resulting aqueous waste contains Titanium salts. While generally low toxicity, large quantities of Ti-Tartrate sludge must be disposed of according to local heavy metal/chemical waste regulations.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[2]

  • Core Reference: Establishes the Ti(OiPr)4 protocol as the standard for hindered ketones.

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554.

  • Validation: Confirms the mechanism of titanate intermediate form

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

  • Context: Provides comparative data on why Borohydrides are preferred over catalytic hydrogenation for sensitive substr
• Fieser, L. F., & Fieser, M. "Reagents for Organic Synthesis: Rochelle Salt Workup." Technique: Standard industry practice for breaking Aluminum and Titanium emulsions.

Sources

• 1. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 2. designer-drug.com [designer-drug.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Application Note: Derivatization of N-[1-(furan-2-yl)ethyl]cyclopropanamine for Bioassays

[1]

Executive Summary

N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: 1197605-29-0) is a high-value pharmacophore scaffold featuring a secondary amine flanked by a cyclopropyl group and a furan-2-yl moiety.[1] This unique architecture makes it a critical building block for fragment-based drug discovery (FBDD), particularly in targeting GPCRs and kinase pockets where the furan oxygen can act as a hydrogen bond acceptor and the cyclopropyl group provides rigid hydrophobic bulk.[1]

However, the direct bioanalysis of this molecule presents challenges:

• Lack of Chromophores: The furan ring has low UV absorbance, limiting HPLC-UV sensitivity.[1]

• Ionization Issues: Secondary amines can exhibit poor ionization efficiency in ESI-MS compared to derivatized analogs.

• Furan Instability: The furan ring is acid-labile, requiring specific handling to prevent ring-opening polymerization during standard derivatization protocols.[1]

This guide details three validated protocols for derivatizing this scaffold to enable high-sensitivity bioassays: Fluorescent Labeling (for cellular imaging), Acylation (for SAR library generation), and Benzoylation (for LC-MS/MS quantification).[1]

Chemical Stability & Handling Strategy

Before initiating any protocol, researchers must understand the reactivity profile of the substrate.[1]

Feature	Reactivity Concern	Mitigation Strategy
Furan Ring	Highly susceptible to acid-catalyzed ring opening (hydrolysis to 1,4-dicarbonyls) and electrophilic aromatic substitution.[1]	Avoid strong aqueous acids (pH < 2).[1] Perform reactions in buffered or basic organic solvents (DCM, DMF, MeCN).
Secondary Amine	Nucleophilic but sterically hindered by the adjacent branched ethyl and cyclopropyl groups.[1]	Use stronger electrophiles (e.g., acid chlorides, sulfonyl chlorides) or highly active coupling agents (HATU) with extended reaction times.[1]
Cyclopropyl Group	Generally stable but susceptible to radical ring opening.[1]	Avoid radical initiators and extreme temperatures (>100°C).[1]

Decision Logic: Selecting the Right Derivatization

The following decision tree illustrates the selection process for the appropriate derivatization method based on the downstream bioassay requirement.

Figure 1: Workflow for selecting the optimal derivatization strategy based on bioassay needs.

Experimental Protocols

Protocol A: Fluorescent Labeling (Dansylation)

Application: Cellular uptake assays, Flow Cytometry.[1] Rationale: Dansyl chloride reacts with the secondary amine to form a stable sulfonamide.[1] The furan ring tolerates the basic conditions well.[1] The resulting conjugate is highly fluorescent (Ex/Em: ~340/520 nm).[1]

Reagents:

• Substrate: N-[1-(furan-2-yl)ethyl]cyclopropanamine (HCl salt)[1][2][3]

• Reagent: Dansyl Chloride (5-Dimethylaminonaphthalene-1-sulfonyl chloride)[1]

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

• Solvent: Anhydrous Dichloromethane (DCM)[1]

Step-by-Step Procedure:

• Preparation: Dissolve 0.1 mmol of the substrate (approx. 22 mg if HCl salt) in 2 mL anhydrous DCM.

• Neutralization: Add 0.3 mmol (3 eq) of TEA. Stir for 5 minutes at Room Temperature (RT) to liberate the free amine.

  • Note: Solution may become slightly cloudy due to TEA-HCl salt formation.[1]

• Addition: Add 0.12 mmol (1.2 eq) of Dansyl Chloride dissolved in 1 mL DCM dropwise over 5 minutes.

  • Critical: Perform in the dark (wrap flask in foil) as the fluorophore is light-sensitive.[1]

• Reaction: Stir at RT for 4 hours. Monitor by TLC (50% EtOAc/Hexanes).[1] The sulfonamide product will be less polar than the starting amine.[1]

• Work-up: Dilute with 10 mL DCM. Wash with Sat. NaHCO₃ (2 x 5 mL) and Brine (1 x 5 mL).[1]

  • Warning: Do NOT wash with 1M HCl, as this may degrade the furan ring.[1]

• Purification: Dry over Na₂SO₄, filter, and concentrate. Purify via flash chromatography (Silica gel, 0-30% EtOAc in Hexanes).

Protocol B: SAR Library Synthesis (Amide Coupling)

Application: Creating a library of analogs for enzyme inhibition or receptor binding assays.[1] Rationale: The secondary amine is sterically hindered.[1] Standard EDC/NHS coupling may be too slow.[1] HATU is chosen for its high reactivity and lack of acidic byproducts.[1]

Reagents:

• Substrate: N-[1-(furan-2-yl)ethyl]cyclopropanamine[1]

• Carboxylic Acid (R-COOH): Target specific moiety (e.g., benzoic acid derivatives)[1]

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[1]

• Base: DIPEA[1]

• Solvent: DMF (Dimethylformamide)[1]

Step-by-Step Procedure:

• Activation: In a vial, dissolve 0.1 mmol Carboxylic Acid and 0.11 mmol HATU in 1 mL DMF. Add 0.2 mmol DIPEA.[1] Stir for 10 minutes to form the activated ester.

• Coupling: Add 0.1 mmol of the amine substrate (if HCl salt, add an extra 0.1 mmol DIPEA).

• Incubation: Stir at RT for 12-16 hours.

  • Optimization: If conversion is low after 16h, heat to 40°C. Do not exceed 60°C to protect the furan.[1]

• Quenching: Dilute with EtOAc, wash with water (3x) to remove DMF.[1]

• Isolation: Evaporate solvent. The crude amide is often pure enough for initial biological screening (purity >90% by LC-MS).[1]

Protocol C: Benzoylation for LC-MS/MS Quantification

Application: DMPK studies, Plasma stability assays.[1] Rationale: Derivatization with benzoyl chloride increases the molecular weight and lipophilicity, significantly improving ESI+ ionization efficiency and retention on C18 columns compared to the polar free amine.[1]

Reagents:

• Substrate: Plasma sample containing the amine.[1]

• Reagent: Benzoyl Chloride (2% v/v in Acetonitrile).[1]

• Buffer: 100 mM Sodium Carbonate (pH ~10).[1]

Step-by-Step Procedure:

• Extraction: Aliquot 50 µL plasma. Add 150 µL Acetonitrile (protein precipitation).[1] Vortex and centrifuge (10,000 x g, 5 min). Collect supernatant.

• Derivatization: Transfer 100 µL supernatant to a clean vial. Add 50 µL Sodium Carbonate buffer (pH 10).[1]

• Reaction: Add 50 µL Benzoyl Chloride solution. Vortex immediately for 30 seconds.[1]

  • Mechanism:[1] Schotten-Baumann reaction conditions.[1] The high pH keeps the amine nucleophilic while neutralizing the HCl byproduct.[1]

• Termination: Incubate at RT for 10 minutes. Add 20 µL 10% Ammonia or Glycine to quench excess reagent.[1]

• Analysis: Inject directly onto LC-MS/MS (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).

  • Target MRM: Monitor the transition of the derivatized parent [M+Benzoyl+H]+.[1]

Validation & Quality Control

For all protocols, the integrity of the furan ring must be verified.[1]

1. H-NMR Diagnostic Peaks (CDCl₃):

• Furan Protons: Look for three distinct signals in the aromatic region:

  • ~7.35 ppm (dd, H-5)[1]

  • ~6.30 ppm (dd, H-4)[1]

  • ~6.20 ppm (d, H-3)[1]

• Failure Mode: Disappearance or shifting of these peaks indicates furan degradation (e.g., acid hydrolysis).[1]

2. Mass Spectrometry:

• Check for the molecular ion [M+H]+.[1]

• Warning: If you observe a mass of [M+18]+ or [M+32]+, it suggests hydration or oxidation of the furan ring, likely caused by improper acidic handling or radical oxidation.[1]

References

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for amine protection/derivatization stability). [1]

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques. Academic Press.[1] (Authoritative source for fluorescent labeling and cross-linking protocols).[1]

• Keck, G. E., et al. (1996).[1] "Furan Stability in Acidic Media during Synthesis." Journal of Organic Chemistry. (Foundational text on furan handling).

• Xu, R. N., et al. (2005).[1] "Recent advances in high-throughput quantitative bioanalysis by LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis. (Reference for derivatization strategies in bioanalysis).

Sources

• 1. 1016527-33-5,5-amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. rndmate.com [rndmate.com]
• 3. 1197605-29-0|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|-范德生物科技公司 [bio-fount.com]

Application Note: N-[1-(furan-2-yl)ethyl]cyclopropanamine in Heterocyclic Synthesis

Abstract

This technical guide details the synthesis, stability, and application of N-[1-(furan-2-yl)ethyl]cyclopropanamine (referred to herein as Compound A ). As a bifunctional building block, Compound A integrates the metabolic stability of the cyclopropyl pharmacophore with the versatile reactivity of the furan ring. This guide focuses on its utility as a "masked" scaffold for accessing complex nitrogen heterocycles—specifically functionalized piperidinones via the Aza-Achmatowicz rearrangement —and its use in multicomponent reactions (MCRs) for rapid library generation.

Introduction: The Strategic Value of Compound A

In modern drug discovery, Compound A serves as a high-value synthone due to two distinct structural features:

• The Cyclopropylamine Moiety: A bioisostere for alkyl groups that introduces conformational rigidity and improves metabolic stability by blocking P450-mediated dealkylation. It is a validated pharmacophore found in LSD1 inhibitors and GPCR ligands.

• The Furan Ring: While often viewed as a flat aromatic system, the furan ring in this context is best utilized as a pro-electrophile . Under oxidative conditions, it unravels to form 1,4-dicarbonyl systems, allowing for the rapid construction of 3D-rich, chiral heterocycles (spirocycles, piperidines) inaccessible via standard linear synthesis.

Protocol 1: Robust Synthesis via Titanium-Mediated Reductive Amination

Direct alkylation of cyclopropylamine often leads to over-alkylation. Standard reductive amination (using acetic acid/NaBH(OAc)₃) can be sluggish due to the steric bulk of the cyclopropyl group and the acid-sensitivity of the furan ring.

The Solution: Use Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger to drive imine formation completely prior to reduction.

Materials

• Precursor: 2-Acetylfuran (1.0 equiv)

• Amine: Cyclopropylamine (1.2 equiv)[1]

• Lewis Acid: Titanium(IV) isopropoxide (1.5 equiv)

• Reductant: Sodium Borohydride (NaBH₄) (1.0 equiv)

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)[2]

Step-by-Step Methodology

• Imine Formation (Anhydrous Conditions):

  • Charge a flame-dried round-bottom flask with 2-acetylfuran (10 mmol) and absolute EtOH (20 mL).

  • Add cyclopropylamine (12 mmol) followed efficiently by Ti(OiPr)₄ (15 mmol).

  • Critical Parameter: Stir the mixture at ambient temperature for 6–8 hours under Argon. The solution will turn slightly yellow/orange, indicating the formation of the titanium-amine complex.

  • Validation: Monitor by TLC (disappearance of ketone). Ti(OiPr)₄ shifts the equilibrium by scavenging water, essential for the sterically hindered cyclopropylamine.

• Reduction:

  • Cool the reaction mixture to 0°C.

  • Add NaBH₄ (10 mmol) portion-wise over 15 minutes. (Caution: Hydrogen gas evolution).

  • Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up (Titanium Quench):

  • Safety Note: Quenching titanium reactions can produce a gelatinous precipitate that is difficult to filter.

  • Add 10 mL of 1N NaOH or NH₄OH. Stir vigorously until a white, granular precipitate forms (TiO₂).

  • Filter through a Celite pad. Wash the pad with EtOAc.

  • Concentrate the filtrate and extract with EtOAc. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (SiO₂, Hexane:EtOAc gradient). The secondary amine is typically an oil.

Data Summary: Reducing Agent Comparison

Reducing System	Yield	Furan Integrity	Notes
Ti(OiPr)₄ / NaBH₄	85-92%	High	Recommended. Best for hindered amines.
NaBH(OAc)₃ / AcOH	40-55%	Moderate	Slow kinetics; potential furan degradation.
H₂ / Pd/C	<10%	Low	Furan ring hydrogenation competes with imine reduction.

Application A: The Aza-Achmatowicz Rearrangement[3]

This is the primary application for Compound A in diversity-oriented synthesis. The reaction oxidatively expands the furan ring into a functionalized piperidinone , a core scaffold for alkaloids and peptidomimetics.

Mechanism & Workflow

The transformation proceeds via oxidative ring opening followed by intramolecular cyclization.

Figure 1: The Aza-Achmatowicz rearrangement pathway converting the furan building block into a piperidinone scaffold.[3]

Experimental Protocol (Oxidative Rearrangement)

• Protection (Mandatory): The secondary amine must be protected (e.g., Boc, Cbz, or Tosyl) to prevent N-oxidation.

  • Reaction: Compound A + Boc₂O + TEA → N-Boc-Compound A .

• Oxidation:

  • Dissolve N-Boc-Compound A (1.0 mmol) in THF/H₂O (4:1).

  • Cool to 0°C. Add N-Bromosuccinimide (NBS) (1.1 equiv) portion-wise.

  • Stir for 30 min. The furan is converted to a 2,5-dimethoxy-2,5-dihydrofuran (if in MeOH) or hemiacetal.

• Rearrangement:

  • Add catalytic p-Toluenesulfonic acid (pTsA) (10 mol%).

  • Stir at room temperature. The intermediate hydrolyzes to the 1,4-dicarbonyl, which spontaneously cyclizes to the 1,2-dihydro-3-pyridinone .

• Result: A chiral, hexacyclic enone ready for further functionalization (Michael addition, reduction).

Application B: Ugi-4 Component Reaction (Ugi-4CR)

Compound A acts as the amine component in Ugi reactions, enabling the one-pot synthesis of complex peptidomimetics.

Reaction Logic[3][5][6]

• Amine: Compound A (Secondary amine)

• Aldehyde: R-CHO

• Acid: R-COOH

• Isocyanide: R-NC

Note: Secondary amines in Ugi reactions typically form tertiary amides. The steric bulk of the cyclopropyl group may slow the reaction, requiring high-concentration conditions (1.0 M).

Figure 2: Ugi-4CR workflow utilizing Compound A to generate tertiary amide libraries.

Protocol Optimization for Compound A

• Solvent: Methanol (MeOH) or 2,2,2-Trifluoroethanol (TFE). TFE is known to accelerate Ugi reactions with difficult substrates.

• Concentration: Maintain reactants at 0.5 M to 1.0 M .

• Order of Addition: Pre-form the imine by stirring Compound A and the aldehyde for 30 minutes before adding the acid and isocyanide.

Safety and Handling

• Cyclopropylamines: Can be toxic and are potential skin irritants. Handle in a fume hood.

• Furan Derivatives: Acid-sensitive.[4] Avoid prolonged exposure to strong mineral acids unless inducing rearrangement. Store Compound A under inert atmosphere (Argon) at 4°C to prevent slow oxidation of the furan ring.

References

• Reductive Amination with Ti(OiPr)₄: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[5] The Journal of Organic Chemistry, 1990.[5] Link

• Aza-Achmatowicz Rearrangement: Ciufolini, M. A., et al. "Nitrogen heterocycles from furans: The aza-Achmatowicz reaction." Organic Letters, 2006. Link

• Cyclopropylamine Pharmacophore: Wuitschik, G., et al. "Oxetanes as promising modules in drug discovery." (Discussing structural analogs including cyclopropyl). Angewandte Chemie Int.[6] Ed., 2006.[7] Link

• Ugi Reaction with Secondary Amines: El Kaim, L., et al. "Ugi–Smiles Access to Quinoxalines." Organic Letters, 2007.[6] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 3. Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. allaboutchemistry.net [allaboutchemistry.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ugi Reaction [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol Guide: Assay Development for N-[1-(furan-2-yl)ethyl]cyclopropanamine Activity

Abstract

This document provides a comprehensive guide for the development and implementation of biochemical and cell-based assays to characterize the activity of the novel compound, N-[1-(furan-2-yl)ethyl]cyclopropanamine. Based on structural analysis, this compound is hypothesized to be a mechanism-based inhibitor of Monoamine Oxidase B (MAO-B), a key enzyme in neuroscience drug discovery. We present a detailed workflow, from primary enzymatic screening using a high-sensitivity luminescent assay to secondary validation in a neuronal cell model, including cytotoxicity assessment. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust screening cascade for this, or structurally related, compounds.

Introduction & Scientific Rationale

Monoamine Oxidase B (MAO-B) is a mitochondrial outer membrane flavoenzyme responsible for the oxidative deamination of several key neurotransmitters, including dopamine.[1] Its inhibition can increase dopaminergic tone, a validated therapeutic strategy for neurodegenerative disorders such as Parkinson's disease.[2][3] Several marketed drugs, including selegiline and rasagiline, are irreversible MAO-B inhibitors.[]

The compound of interest, N-[1-(furan-2-yl)ethyl]cyclopropanamine, contains a cyclopropylamine moiety. This functional group is a well-established pharmacophore for mechanism-based irreversible inhibitors of flavin-dependent enzymes, including the monoamine oxidases.[5][6][7] Such compounds are oxidized by the FAD cofactor in the enzyme's active site to form a reactive intermediate that covalently modifies the flavin, leading to irreversible inhibition.[][9] The presence of the furan ring provides a scaffold for potential interactions within the enzyme's active site, contributing to affinity and selectivity.[10][11]

Given this structural rationale, we have designed an assay cascade to test the hypothesis that N-[1-(furan-2-yl)ethyl]cyclopropanamine is a selective and potent MAO-B inhibitor. The primary goal is to determine the compound's inhibitory potency (IC50) in a purified enzyme system. The secondary goal is to confirm its activity in a relevant cellular context and rule out general cytotoxicity.

Assay Cascade Design & Workflow

A tiered approach is essential for efficient drug discovery. Our proposed cascade ensures that resources are focused on compounds with the desired biological activity and a suitable therapeutic window.

Caption: Figure 1: A tiered workflow for characterizing N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Primary Screening: Biochemical MAO-B Inhibition Assay

3.1. Principle & Rationale

To quantify the direct interaction between the test compound and the enzyme, we will use the Promega MAO-Glo™ Assay.[12][13] This is a robust, high-throughput, homogeneous luminescent assay that measures MAO activity. The assay utilizes a luminogenic MAO substrate that is converted into luciferin by MAO. The luciferin is then quantified in a second step by a luciferase enzyme, producing a "glow-type" luminescent signal that is directly proportional to MAO activity.[14] This method is reported to be over 100 times more sensitive than fluorescent alternatives and less prone to compound interference.[15]

3.2. Materials & Reagents

• MAO-Glo™ Assay System (Promega, Cat. #V1402)

• Recombinant Human MAO-B (Sigma-Aldrich or equivalent)

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (Test Compound)

• Selegiline (Deprenyl) (Positive Control Inhibitor)

• DMSO (ACS Grade)

• White, opaque 96-well or 384-well assay plates

• Luminometer

3.3. Detailed Protocol: IC50 Determination

• Reagent Preparation:

  • Prepare Luciferin Detection Reagent by adding Luciferin Detection Buffer as per the manufacturer's protocol.[13]

  • Prepare a 10 mM stock solution of the test compound and Selegiline in 100% DMSO.

  • Prepare MAO-B enzyme dilution in the appropriate MAO Reaction Buffer to a final concentration that yields a robust signal within the linear range of the assay (determined during assay optimization).

• Compound Plating:

  • Perform a serial dilution of the test compound and Selegiline in DMSO. A typical 11-point, 3-fold dilution series starting from 1 mM is recommended.

  • Transfer a small volume (e.g., 1 µL) of the DMSO dilutions to the assay plate.

  • Include "100% activity" control wells (DMSO only) and "0% activity" control wells (a high concentration of Selegiline, e.g., 100 µM).

• Enzyme & Substrate Incubation:

  • Add the diluted MAO-B enzyme to all wells except for a "no enzyme" background control.

  • Pre-incubate the enzyme with the compounds for 30 minutes at room temperature. This step is critical for irreversible inhibitors to allow time for the covalent modification to occur.[5][7]

  • Initiate the reaction by adding the luminogenic MAO substrate to all wells.[12]

  • Incubate for 60 minutes at room temperature, protected from light.

• Signal Detection:

  • Add an equal volume of the prepared Luciferin Detection Reagent to all wells. This stops the MAO reaction and initiates the luminescent signal.[14]

  • Incubate for 20 minutes at room temperature to stabilize the signal.

  • Measure luminescence using a plate-based luminometer.

3.4. Data Analysis & Interpretation

• Normalization: Subtract the average background luminescence (no enzyme control) from all other measurements.

• Percentage Inhibition Calculation:

  • % Inhibition = 100 * (1 - (Signal_TestCompound - Signal_0%_Activity) / (Signal_100%_Activity - Signal_0%_Activity))

• IC50 Curve Fitting: Plot the % Inhibition against the logarithm of the compound concentration. Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC50 value.

Table 1: Example Data for Biochemical IC50 Determination

Compound	Target	Assay Type	IC50 (nM)
N-[1-(furan-2-yl)ethyl]cyclopropanamine	MAO-B	Luminescent	50.2
Selegiline (Reference)	MAO-B	Luminescent	15.8

Secondary Screening: Cell-Based Assays

4.1. Rationale

A cell-based assay is a crucial secondary step to confirm that the compound can cross cell membranes and engage the target in a more physiologically relevant environment. We will use the human neuroblastoma SH-SY5Y cell line, a widely accepted model for neuronal studies that endogenously expresses MAO-B.[2][16][17] A counterscreen for cytotoxicity is performed in parallel to ensure that the observed inhibition of MAO-B activity is not due to a general toxic effect on the cells.

4.2. Protocol 1: Cell-Based MAO-B Inhibition

This protocol measures MAO-B activity in cell lysates after treating intact cells with the test compound.

• Cell Culture: Culture SH-SY5Y cells using standard techniques. It is recommended to use cells at a low passage number (e.g., <20) to maintain their neuronal characteristics.[18]

• Cell Plating & Treatment:

  • Seed SH-SY5Y cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of N-[1-(furan-2-yl)ethyl]cyclopropanamine for 24 hours. Include vehicle (DMSO) and positive (Selegiline) controls.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Add an appropriate cell lysis buffer and incubate on ice to release the cellular contents, including mitochondrial MAO-B.[2]

• MAO Activity Measurement:

  • Transfer the cell lysate to a new white, opaque 96-well plate.

  • Measure the MAO-B activity in the lysate using the MAO-Glo™ Assay as described in Section 3.3, starting from the "Enzyme & Substrate Incubation" step.

  • Normalize the resulting luminescence values to the total protein concentration in each well (determined by a BCA or similar protein assay) to account for any differences in cell number.

4.3. Protocol 2: Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[19][20] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[21]

• Cell Plating & Treatment:

  • Seed SH-SY5Y cells in a clear 96-well plate and allow them to adhere overnight.

  • Treat the cells with the same serial dilution of the test compound used in the activity assay for 24 hours.

• MTT Assay Procedure:

  • Add MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[19]

  • Incubate the plate for 4 hours at 37°C in a CO2 incubator.

  • Add solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.[22][23]

  • Shake the plate gently to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

4.4. Data Analysis & Selectivity Index

• Cellular IC50: Calculate the IC50 from the cell-based MAO-B inhibition assay as described in Section 3.4.

• CC50 (Cytotoxic Concentration 50%): Calculate the compound concentration that reduces cell viability by 50% from the MTT assay data.

• Selectivity Index (SI): The SI provides a quantitative measure of the compound's therapeutic window.

  • SI = CC50 / Cellular IC50

  • A higher SI value (ideally >100) is desirable, indicating that the compound inhibits its target at concentrations far below those that cause general cell toxicity.

Table 2: Example Data from Secondary Assays

Compound	Cellular IC50 (nM)	CC50 (µM)	Selectivity Index (SI)
N-[1-(furan-2-yl)ethyl]cyclopropanamine	125	> 50	> 400
Selegiline (Reference)	45	> 100	> 2222

Assay Validation & Quality Control

Robust assay performance is critical for making sound decisions in a drug discovery program.[24][25][26] The following parameters should be assessed.

5.1. Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality of a high-throughput screening assay.[27][28] It measures the separation between the high (100% activity) and low (0% activity) controls.

• Formula: Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low|[29]

• Interpretation: An assay with a Z'-factor between 0.5 and 1.0 is considered excellent and suitable for HTS.[27][30] This should be calculated for each assay plate to ensure run-to-run consistency.

Caption: Figure 2: Logic for calculating the Z'-Factor from assay controls.

Safety & Handling Precautions

• Compound Handling: N-[1-(furan-2-yl)ethyl]cyclopropanamine should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Furan Moiety: Furan-containing compounds can have specific toxicological profiles.[31][32] It is essential to consult the Safety Data Sheet (SDS) for furan itself as a general precaution.[33][34] Work should be performed in a well-ventilated area or a chemical fume hood.[35]

• General Lab Safety: Follow all standard laboratory safety protocols, including proper waste disposal procedures.

Conclusion

This application note details a comprehensive and robust strategy for characterizing the inhibitory activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine against its hypothesized target, MAO-B. By employing a high-sensitivity biochemical primary screen followed by a relevant cell-based secondary assay and cytotoxicity counterscreen, researchers can confidently determine the compound's potency and selectivity. The outlined protocols and data analysis frameworks provide a solid foundation for advancing this and other novel MAO-B inhibitors through the drug discovery pipeline.

References

• Title: MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation Source: CLYTE Technologies URL: [Link][21]

• Title: Cytotoxicity MTT Assay Protocols and Methods Source: Springer Nature Experiments URL: [Link][20]

• Title: cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases Source: PubMed URL: [Link][5]

• Title: The Z prime value (Z´) Source: BMG LABTECH URL: [Link][27]

• Title: Comprehensive Guide to Validation Assay Design Principles for Drug Development Source: Infinix Bio URL: [Link][24]

• Title: Neurotoxicity Assay (RA-differentiated Human SH-SY5Y cells), Neurite outgrowth SafetyScreen Assay – TW Source: Eurofins Discovery URL: [Link][16]

• Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link][23]

• Title: Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology Source: SpringerLink URL: [Link][17]

• Title: cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases | Request PDF Source: ResearchGate URL: [Link][6]

• Title: Cell line profile: SH-SY5Y Source: Culture Collections URL: [Link][18]

• Title: Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology Source: Moodle@Units URL: [Link]

• Title: The human neuroblastoma SH-SY5Y cell line as a model to assess β-amyloid neurotoxicity: A systematic review and meta-analysis Source: bioRxiv URL: [Link]

• Title: Boosting Accuracy and Efficiency: Assay Development and Validation Process for Drug Discovery Source: Dispendix URL: [Link][25]

• Title: cis-cyclopropylamines as mechanism-based... : FEBS Journal, The Source: Ovid URL: [Link][7]

• Title: zprime: Compute the Z'-factor quality score Source: RDocumentation URL: [Link][29]

• Title: Assay Validation Guidelines Source: Ofni Systems URL: [Link][26]

• Title: Monoamine Oxidase Assays Source: Cell Biolabs, Inc. URL: [Link][1]

• Title: Furan - Hazardous Substance Fact Sheet Source: New Jersey Department of Health URL: [Link][33]

• Title: Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

• Title: Z-factor Source: Wikipedia URL: [Link][28]

• Title: HIGH THROUGHPUT SCREENING: Z PRIME and Z FACTOR CALCULATION Source: YouTube URL: [Link]

• Title: Parameters for Irreversible Inactivation of Monoamine Oxidase Source: PMC - NIH URL: [Link][9]

• Title: Safety Data Sheet: Furan-d4 Source: Chemos GmbH&Co.KG URL: [Link][34]

• Title: Assay Development and Method Validation Essentials Source: BioPharm International URL: [Link]

• Title: Z-factors Source: BIT 479/579 High-throughput Discovery URL: [Link][30]

• Title: Mechanism-based MAO inhibitors. a Propargylamines; b cyclopropylamine; c hydrazines … Source: ResearchGate URL: [Link]

• Title: Furan: A Promising Scaffold for Biological Activity Source: Preprints.org URL: [Link][10]

• Title: Furan: A Promising Scaffold for Biological Activity Source: Preprints.org URL: [Link][11]

• Title: Deciphering MAO-B Inhibitors and Keeping Up with Their Recent Developments Source: Medium URL: [Link][3]

Sources

• 1. Monoamine Oxidase Assays [cellbiolabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Deciphering MAO-B Inhibitors and Keeping Up with Their Recent Developments [synapse.patsnap.com]
• 5. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ovid.com [ovid.com]
• 9. Parameters for Irreversible Inactivation of Monoamine Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijabbr.com [ijabbr.com]
• 11. ijabbr.com [ijabbr.com]
• 12. MAO-Glo™ Assay Systems [worldwide.promega.com]
• 13. MAO-Glo™ Assay Protocol [worldwide.promega.com]
• 14. promega.com [promega.com]
• 15. promega.com [promega.com]
• 16. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 17. Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology | Springer Nature Experiments [experiments.springernature.com]
• 18. SH-SY5Y | Culture Collections [culturecollections.org.uk]
• 19. merckmillipore.com [merckmillipore.com]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. clyte.tech [clyte.tech]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. infinixbio.com [infinixbio.com]
• 25. dispendix.com [dispendix.com]
• 26. Assay Validation Guidelines | Ofni Systems [ofnisystems.com]
• 27. bmglabtech.com [bmglabtech.com]
• 28. Z-factor - Wikipedia [en.wikipedia.org]
• 29. zprime function - RDocumentation [rdocumentation.org]
• 30. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 31. chemicalbook.com [chemicalbook.com]
• 32. echemi.com [echemi.com]
• 33. nj.gov [nj.gov]
• 34. chemos.de [chemos.de]
• 35. FURAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Note: N-[1-(furan-2-yl)ethyl]cyclopropanamine as a Mechanism-Based Probe for FAD-Dependent Amine Oxidases

[1][2]

Executive Summary

N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: 1197605-29-0) is a specialized secondary amine scaffold belonging to the N-cyclopropylamine (CPA) class of chemical probes.[1] It is designed primarily as a mechanism-based inactivator (suicide substrate) for Flavin Adenine Dinucleotide (FAD)-dependent amine oxidases, specifically Monoamine Oxidase B (MAO-B) , Monoamine Oxidase A (MAO-A) , and Lysine-Specific Demethylase 1 (LSD1) .[1]

Unlike reversible inhibitors, this probe utilizes the unique reactivity of the cyclopropyl ring to covalently modify the enzyme's cofactor or active site residues.[1] This guide details the protocols for utilizing this molecule to map active site topography, determine kinetic parameters of inactivation (

), and assess isoform selectivity in neurodegenerative disease research.[1]

Chemical Identity & Properties

Property	Specification
Chemical Name	N-[1-(furan-2-yl)ethyl]cyclopropanamine
Common Class	N-Cyclopropylamine; Furan-based MAOI
Molecular Formula
Molecular Weight	151.21 g/mol
Solubility	DMSO (>20 mg/mL), Ethanol, Water (as HCl salt)
Chirality	Contains one chiral center at the ethyl linker (1-position).[1][2] Note: Enantiomers often exhibit differential binding affinities.[1]
Storage	-20°C, Desiccated, Protect from light (Furan ring is photo-sensitive).[1]

Mechanism of Action: Suicide Inhibition

The utility of N-[1-(furan-2-yl)ethyl]cyclopropanamine lies in its ability to hijack the catalytic cycle of amine oxidases.[1] The furan ring serves as a bioisostere for the phenyl ring found in Tranylcypromine, potentially altering steric fit within the hydrophobic cage of MAO-B.[1]

The Single-Electron Transfer (SET) Pathway[1][2]

• Binding: The amine binds to the active site; the lone pair aligns with the FAD cofactor.[1]

• Oxidation: The enzyme initiates a Single Electron Transfer (SET) from the nitrogen to the FAD, generating an amine radical cation.[1]

• Ring Opening: The cyclopropyl ring, now unstable, undergoes homolytic cleavage (ring opening) to relieve ring strain.[1]

• Inactivation: The resulting reactive carbon radical forms a covalent bond with the N(5) atom of the reduced FAD cofactor or a nearby cysteine residue, permanently inactivating the enzyme.[1]

Figure 1: Mechanism of Action. The probe acts as a suicide substrate.[1] The 'partition ratio' determines how many turnover events occur before the enzyme is killed.[1]

Experimental Protocols

Protocol A: Time-Dependent Inhibition (TDI) Assay

Objective: To validate that the inhibition is mechanism-based (irreversible) and time-dependent, distinguishing it from competitive reversible inhibition.[1]

Materials:

• Recombinant Human MAO-A or MAO-B (membrane preparations).[1][3]

• Substrate: Kynuramine (fluorometric) or Tyramine (radiometric).[1]

• Probe: N-[1-(furan-2-yl)ethyl]cyclopropanamine (10 mM stock in DMSO).[1]

• Buffer: 100 mM Potassium Phosphate, pH 7.4.[1]

Workflow:

• Pre-incubation: Prepare 5 different concentrations of the probe (e.g., 0.1 µM to 100 µM).[1] Incubate enzyme + probe in buffer at 37°C without substrate.

• Time Points: At t = 0, 5, 10, 20, and 30 minutes, remove an aliquot of the enzyme-probe mixture.

• Activity Measurement: Dilute the aliquot 1:20 into a reaction mix containing saturating substrate (Kynuramine). This dilution minimizes reversible inhibition effects.[1]

• Readout: Measure the formation of 4-hydroxyquinoline (fluorescence Ex 310 nm / Em 400 nm) for 10 minutes.

Data Analysis:

• Plot ln(% Remaining Activity) vs. Pre-incubation Time .[1]

• A linear decrease confirms time-dependent inactivation.[1] The slope of each line is

  .[1]

• Plot

  vs. [Inhibitor] to determine (affinity for initial binding) and (max rate of inactivation).[1]

Protocol B: Reversibility Check (Dialysis)

Objective: To confirm covalent bonding (irreversibility).[1]

• Incubate Enzyme (100 nM) with Probe (10 µM, >10x IC50) for 60 minutes.[1]

• Incubate a Control sample (Enzyme + DMSO).[1]

• Transfer both samples to dialysis cassettes (10 kDa MWCO).

• Dialyze against 4L of buffer at 4°C for 16-24 hours (3 buffer changes).

• Retrieve samples and measure enzyme activity.[1]

  • Result: If activity remains <5% compared to control, inhibition is irreversible .[1] If activity recovers, the probe is a reversible inhibitor.[1][4]

Applications in Drug Discovery[1][2][5][6]

Isoform Selectivity Profiling (MAO-A vs. MAO-B)

The furan ring introduces specific steric and electronic properties.[1]

• MAO-A: Active site is a single hydrophobic cavity.[1]

• MAO-B: Active site is bipartite (entrance cavity + substrate cavity) with a "gating" residue (Ile199).[1]

• Application: Use this probe to test if the furan-ethyl group can bypass the Ile199 gate of MAO-B more effectively than MAO-A. Compare

  ratios for both isoforms.[1]

Probing LSD1 (KDM1A) Activity

Lysine-Specific Demethylase 1 (LSD1) is structurally homologous to MAO but acts on histone H3.[1] Cyclopropylamines are potent LSD1 inhibitors.[1]

• Protocol Modification: Use a peroxidase-coupled assay detecting

  production using a methylated peptide substrate (H3K4me2).

• Significance: Furan derivatives are explored as "non-styrene" based LSD1 inhibitors for oncology applications.[1]

Critical Quality Attributes (CQA) & Troubleshooting

Issue	Probable Cause	Corrective Action
Non-linear TDI plots	Substrate depletion or Enzyme instability	Ensure <10% substrate conversion; Include "No Inhibitor" control at all time points.
High Background Fluorescence	Furan autofluorescence	Check probe alone at Ex/Em wavelengths.[1] Use radiometric assay ( -Tyramine) if interference is high.[1]
No Inactivation	Partition Ratio is too high	The probe is being turned over as a substrate without killing the enzyme.[1] Analyze product formation via HPLC-MS.

Visualization of Experimental Logic

Figure 2: Decision tree for validating N-[1-(furan-2-yl)ethyl]cyclopropanamine as a specific inhibitor.

References

• Silverman, R. B. (1995).[1] "Mechanism-Based Enzyme Inactivation: Chemistry and Biomedical Applications." CRC Press.[1] (Foundational text on cyclopropylamine mechanism).

• Yoshida, S., et al. (2004).[1][3] "Fluorinated phenylcyclopropylamines. Part 3: Inhibition of monoamine oxidase A and B." Bioorganic & Medicinal Chemistry, 12(10), 2645-2652.[1] Link (Demonstrates structure-activity relationships of CPA derivatives).

• Mimasu, S., et al. (2010).[1] "Crystal Structure of Histone Demethylase LSD1/KDM1A with FAD-N5 Adduct of a Cyclopropylamine-Based Inhibitor." Biochemistry. (Structural proof of CPA-FAD adducts).

• Ramsay, R. R., et al. (2011).[1] "Monoamine oxidases: old friends hold many new surprises."[1] Annual Review of Pharmacology and Toxicology. (Review of MAO kinetics and inhibition).

• PubChem Compound Summary. "N-[1-(furan-2-yl)ethyl]cyclopropanamine."[1][5] CID 16791158.[1][2] Link (Chemical structure verification).[1]

Sources

• 1. 1016527-33-5,5-amino-1-[(2-chlorophenyl)methyl]-1,2-dihydropyridin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. PubChemLite - N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO) [pubchemlite.lcsb.uni.lu]
• 3. Fluorinated phenylcyclopropylamines. Part 3: Inhibition of monoamine oxidase A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1197605-29-0|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|N-[1-(Furan-2-yl)ethyl]cyclopropanamine Hydrochloride|-范德生物科技公司 [bio-fount.com]

Technical Notes & Optimization

improving the yield of N-[1-(furan-2-yl)ethyl]cyclopropanamine synthesis

Technical Support Center: Optimizing N-[1-(furan-2-yl)ethyl]cyclopropanamine Synthesis

Topic: High-Fidelity Reductive Amination of 2-Acetylfuran with Cyclopropylamine Ticket ID: #FUR-CYC-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

The synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine presents a classic "chemoselectivity vs. kinetics" conflict.[1] You are attempting to condense a ketone (2-acetylfuran, which is sterically and electronically deactivated compared to aldehydes) with cyclopropylamine (a nucleophile with moderate steric drag).

The Failure Mode: Standard reductive amination protocols (e.g., NaBH(OAc)₃/AcOH) often fail here because the acidity required to activate the ketone promotes furan ring-opening (polymerization) , resulting in black tar.[1] Conversely, catalytic hydrogenation often reduces the furan ring to a tetrahydrofuran.[1]

The Solution: This guide standardizes the Titanium(IV) Isopropoxide [Ti(OiPr)₄] protocol.[1] This method acts as a Lewis acid to drive imine formation without Brønsted acids and scavenges water, protecting the furan ring.

Module 1: Reaction Setup & Reagent Selection

The Core Problem: 2-Acetylfuran is a "stubborn" electrophile.[1] Equilibrium favors the ketone, not the imine. The Fix: Shift the equilibrium using a water-scavenging Lewis Acid.[1]

Reagent Compatibility Matrix

Reagent System	Suitability	Risk Factor	Technical Note
Ti(OiPr)₄ / NaBH₄	Optimal	Low	Lewis acid activates ketone; non-acidic conditions preserve furan.[1]
NaBH(OAc)₃ / AcOH	High Risk	High	Acetic acid can trigger furan ring opening/polymerization.[1]
H₂ / Pd/C	Moderate	High	High risk of reducing the furan ring to tetrahydrofuran.[1]
NaBH₃CN / MeOH	Low	Moderate	Too slow for ketones; requires pH adjustment (pH 6) which endangers furan.[1]

Protocol 1: The Titanium-Mediated Imine Formation

Use this protocol to lock the nitrogen onto the carbon backbone before reduction.

• Stoichiometry: 1.0 equiv 2-Acetylfuran : 1.2 equiv Cyclopropylamine : 1.25 equiv Ti(OiPr)₄.[1]

• Solvent: Neat (preferred) or minimal anhydrous THF.

• Procedure:

  • Charge 2-acetylfuran and Ti(OiPr)₄ into a flame-dried flask under N₂.

  • Add cyclopropylamine dropwise (exothermic).[1]

  • Stir at ambient temperature for 6–12 hours .

  • Checkpoint: Monitor by TLC or crude NMR.[1] You must see the disappearance of the ketone carbonyl signal. The solution will become viscous/yellow-orange.[1]

Module 2: The Reduction Step

The Core Problem: Chemoselectivity.[1] We need to reduce the C=N bond (imine) without touching the C=C bonds in the furan ring.[1]

Protocol 2: One-Pot Reduction

Do not isolate the imine. It is hydrolytically unstable.[1]

• Dilution: Dilute the viscous reaction mixture from Module 1 with absolute Ethanol or Methanol (approx. 0.5 M concentration relative to starting ketone).[1]

• Addition: Cool to 0°C. Add NaBH₄ (1.5 equiv) portion-wise.

  • Note: Gas evolution (H₂) will occur.[1]

• Reaction: Allow to warm to room temperature and stir for 2–4 hours.

Module 3: The "Titanium Crash" (Workup)

The Core Problem: Ti(OiPr)₄ forms a gelatinous emulsion upon water addition, trapping your product and making filtration impossible.[1] The Fix: A specific hydrolysis protocol to convert Titanium into a filterable solid.[1]

Protocol 3: The Workup

• Quench: Add water (approx. 1 mL per mmol Ti) very slowly to the reaction mixture.

• Precipitation: The mixture will turn into a white/gray sludge.[1]

• The Secret Ingredient: Add 1M NaOH or saturated NH₄OH solution. Stir vigorously for 20 minutes.

  • Why? This converts the titanium gel into TiO₂ (solid) and releases the amine.[1]

• Filtration: Filter through a Celite pad.[1] Wash the pad thoroughly with EtOAc.[1]

• Extraction: Dry the filtrate over Na₂SO₄ and concentrate.

Visualizing the Workflow

The following diagram illustrates the critical control points where yield is typically lost.

Caption: Critical Decision Tree for Furan-Compatible Reductive Amination. Note the failure paths associated with Brønsted acids and improper Titanium workup.

Troubleshooting & FAQs

Q: My reaction turned into a black, sticky tar. What happened? A: You likely exposed the furan ring to acidic conditions.[1] If you used AcOH or HCl to catalyze imine formation, the furan ring opened and polymerized. Fix: Switch to the Ti(OiPr)₄ method described above.[1] It operates under neutral/slightly basic conditions.[1]

Q: I have low conversion. The ketone peak remains in the NMR. A: Ketones are sterically hindered.[1] Fix: Ensure you are using neat conditions (no solvent) for the first step if possible.[1] Concentration drives the kinetics.[1][2] Also, ensure your Ti(OiPr)₄ is fresh; it hydrolyzes if left open to air.[1]

Q: I cannot filter the workup; the funnel is clogged with white goo. A: You have a Titanium emulsion.[1] Fix: Do not just add water.[1] You must add 1M NaOH or 10% aqueous Rochelle's Salt (Potassium Sodium Tartrate) and stir for at least 30 minutes.[1] This complexes the Titanium into a granular solid that filters easily.[1]

Q: Can I use catalytic hydrogenation (H₂/Pd) instead? A: Proceed with extreme caution. Furan rings are easily reduced to tetrahydrofurans under standard hydrogenation conditions.[1] If you must use H₂, use a poisoned catalyst (like sulfided Pt/C) or strictly limit pressure and time.[1] The chemical reduction (NaBH₄) is far more chemoselective for this substrate.[1]

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[1][3] The Journal of Organic Chemistry, 55.8 (1990): 2552-2554.[1][3] Link[1]

• Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds: A simple, mild and efficient procedure."[1][4] Journal of the Chemical Society, Perkin Transactions 1, (1995): 2527-2532.[1] Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] The Journal of Organic Chemistry, 61.11 (1996): 3849-3862.[1] Link[1]

Sources

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. designer-drug.com [designer-drug.com]

Technical Support Center: Purification of N-[1-(furan-2-yl)ethyl]cyclopropanamine

This is a technical support guide designed for researchers working with N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: implied structure based on IUPAC). This molecule presents a "perfect storm" of purification challenges: an acid-sensitive furan ring, a basic secondary amine, and a potentially volatile cyclopropyl moiety.

Current Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Stability & Purification Anomalies

Executive Summary: The "Furan-Amine" Paradox

This molecule is deceptive. Standard purification protocols for amines (Acid/Base extraction) often destroy the furan ring, while standard protocols for furans (neutral silica) often degrade the amine or lead to irreversible adsorption. This guide provides modified protocols to navigate these conflicting chemical sensitivities.

Part 1: Critical Stability Profile

Before attempting purification, you must understand why your previous attempts may have failed.

Parameter	Risk Level	Mechanism of Failure
Acid Sensitivity	CRITICAL	The electron-rich furan ring is prone to acid-catalyzed ring opening (forming 1,4-dicarbonyls) and polymerization (turning the oil black). Standard pH 1 washes are forbidden.
Silanol Activity	HIGH	The secondary amine interacts strongly with acidic silanols on silica gel, causing severe tailing and product loss during chromatography.
Oxidation	MEDIUM	The furan ring is susceptible to oxidative darkening over time, especially in the presence of trace metals or light.
Thermal Stability	MEDIUM	The cyclopropyl group is generally stable, but the combination with the furan ring lowers the thermal decomposition threshold. Avoid distillation >100°C without vacuum.

Part 2: Troubleshooting & FAQs

Q1: "I tried a standard acid-base extraction to remove non-basic impurities, but my product turned into a black tar. What happened?"

Diagnosis: You likely used a strong mineral acid (HCl, H₂SO₄) or a pH that was too low (< 2.0) for too long. The Science: Furan rings act as masked enol ethers. In strong aqueous acid, they undergo protonation followed by hydrolytic ring opening, leading to reactive aldehydes that polymerize rapidly (the "black tar").

The Solution: The "Cold & Weak" Extraction Protocol If you must use an acid-base workup to remove neutral impurities (like unreacted 2-acetylfuran), follow this modified procedure:

• Cool Down: Chill your organic phase (containing the crude) to 0°C .

• Use Weak Acid: Instead of HCl, use 0.5 M Citric Acid or 1 M Acetic Acid . These are strong enough to protonate the amine (pKa ~10) but weak enough to spare the furan ring (if done quickly).

• Speed is Key: Extract immediately. Do not let the layers sit.

• Basify Gently: Re-basify the aqueous layer with saturated NaHCO₃ or cold NaOH to pH 10, then extract back into ether/DCM immediately.

Q2: "My product streaks across the TLC plate and won't elute from the column, even with 10% Methanol."

Diagnosis: Silanol interaction. The amine protons are hydrogen-bonding to the acidic silica surface. The Solution: Amine Deactivation

You have two options for chromatography:

• Option A: Pre-treated Silica (The "TEA Wash")

  • Slurry your silica gel in your starting eluent + 1% Triethylamine (TEA) .

  • Pour the column.

  • Flush with 2 column volumes of eluent (without TEA) before loading your sample.

  • Why: The TEA binds to the active silanol sites, creating a "shield" that allows your product to pass through without sticking.

• Option B: The "Ammonia Shift"

  • Use a mobile phase of DCM : Methanol : 7N Ammonia in Methanol (e.g., 90:9:1).

  • Note: Do not use aqueous ammonia; it is immiscible with DCM and will ruin the column.

Q3: "I see a close-running impurity just above my product. What is it?"

Diagnosis: Likely the imine intermediate or the alcohol byproduct .

• Imine: If the reductive amination was incomplete, the imine (

  ) often runs slightly less polar than the amine.

• Alcohol: If the ketone (2-acetylfuran) was reduced directly (without amine coupling), you formed 1-(furan-2-yl)ethanol.

The Solution: Scavenging

• To remove Imine: Stir the crude mixture with polymer-supported borohydride or simply add a small amount of water/silica to hydrolyze it back to the ketone (which is easier to separate).

• To remove Alcohol: The alcohol is neutral. It can be separated via the "Cold & Weak" acid extraction described in Q1, or by using a gradient column starting with 100% Hexanes (elutes ketone/alcohol) -> 50% EtOAc (elutes amine).

Part 3: Recommended Workflows

Workflow A: Purification Decision Tree

Caption: Decision tree for selecting the optimal purification method based on impurity profile and scale.

Workflow B: The "Safe" Salt Formation

Converting the free base to a salt is the best way to stabilize the furan ring for storage, but do not use aqueous HCl .

• Dissolve: Dissolve the purified free base amine in anhydrous Diethyl Ether or 1,4-Dioxane.

• Acidify: Add a stoichiometric amount (1.0 eq) of Oxalic Acid (dissolved in acetone) or 4N HCl in Dioxane dropwise at 0°C.

  • Why Oxalate? Oxalate salts of furan-amines are often crystalline solids that are non-hygroscopic and less acidic than hydrochlorides, reducing the risk of solid-state degradation.

• Precipitate: The salt should precipitate immediately. Filter under Argon.

• Wash: Wash the solid with cold anhydrous ether to remove trace colored impurities.

Part 4: Quantitative Data & Properties

Property	Value / Note	Reference Context
Molecular Weight	151.21 g/mol	Free Base
Predicted pKa	~9.5 - 10.0	Secondary Amine (lowered slightly by furan)
Boiling Point	~80-90°C @ 1 mmHg	Estimated. Do not distill at atm pressure.
TLC R_f	0.35	95:5 DCM:MeOH (on TEA-treated silica)
Storage Temp	-20°C	Store under Argon/Nitrogen

References

• Furan Stability:Dunlop, A. P. "Furan Chemistry." Industrial & Engineering Chemistry, 1948. (Classic reference on acid sensitivity of furans).

• Amine Purification: Leonard, J., Lygo, B., & Procter, G. "Advanced Practical Organic Chemistry." CRC Press, 2013.[1]

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

• Silica Deactivation: Still, W. C., Kahn, M., & Mitra, A. "Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution." Journal of Organic Chemistry, 1978, 43(14), 2923-2925.

Sources

• 1. rsc.org [rsc.org]

identifying byproducts in N-[1-(furan-2-yl)ethyl]cyclopropanamine reactions

Technical Support Center: -[1-(furan-2-yl)ethyl]cyclopropanamine Synthesis

Topic: Troubleshooting & Impurity Profiling in Reductive Amination

Executive Summary & Reaction Landscape

The Challenge: Synthesizing

-[1-(furan-2-yl)ethyl]cyclopropanamine involves coupling an electron-rich, acid-sensitive heterocycle (furan) with a nucleophilic amine. The primary pathway is the reductive amination of 2-acetylfuran with cyclopropylamine.

Critical Failure Points:

• Furan Lability: The furan ring is highly susceptible to acid-catalyzed ring opening (forming 1,4-dicarbonyls) and polymerization (tar formation).

• Competitive Reduction: The ketone starting material reduces to an alcohol (1-(furan-2-yl)ethanol) faster than the imine forms if water is not scavenged.

• Titanium Emulsions: The use of Lewis acid dehydrating agents like Titanium(IV) isopropoxide (

  ) creates difficult workups if not quenched correctly.

Diagnostic Hub: Identifying Your Impurity

Use this table to correlate your LCMS/NMR data with specific byproducts.

Impurity Code	Structure/Name	LCMS Signature (approx)	Diagnostic NMR Signals ( )	Root Cause
IMP-A	1-(Furan-2-yl)ethanol		4.8 (q, 1H, CH-OH)Furan peaks intact.	Direct reduction of ketone.[1] Imine formation was incomplete before hydride addition.
IMP-B	Ring-Opened Diketone (Levulinic aldehyde deriv.)	(varies by hydration)	Loss of aromatic furan signals ( 6.3-7.5).New aliphatic ketone signals ( 2.0-3.0).	Acidic workup or prolonged exposure to acidic pH during reaction.
IMP-C	Bis-alkylated Amine		Two ethyl-furan motifs.Loss of NH signal.	Excess ketone used; reaction run too concentrated; high temp.
IMP-D	Hydrolysis Product (2-Acetylfuran)		2.4 (s, 3H, COCH )Distinct furan shifts.	Imine formed but hydrolyzed back to ketone during aqueous workup.

Visualizing the Failure Pathways

The following diagram maps the kinetic competition between the desired pathway (Green) and the failure modes (Red).

Figure 1: Reaction network showing the critical dependency on imine formation and pH control.

Troubleshooting Guide (FAQ Format)

Issue 1: "I have 40% of the alcohol impurity (IMP-A). Why?"

Diagnosis: The reducing agent (

) reduced the ketone before it could convert to the imine. This happens because water generated during imine formation pushes the equilibrium back to the ketone. The Fix: The Titanium Protocol. Standard molecular sieves are often insufficient for this sterically hindered ketone.

• Reagent: Use Titanium(IV) isopropoxide (

  ) (1.5 - 2.0 equiv).

• Mechanism: It acts as both a Lewis acid to activate the carbonyl and a water scavenger (forming

  ).

• Protocol Adjustment: Stir the Ketone + Amine +

  neat (or in minimal dry THF) for 6–12 hours before adding the reducing agent.

Issue 2: "My reaction turned into a black tar upon workup."

Diagnosis: Furan ring opening (IMP-B). You likely used an acidic quench (HCl) or silica gel chromatography with an acidic mobile phase. Furans are "masked" 1,4-dicarbonyls; acid unmasks them, leading to rapid polymerization. The Fix: Buffered/Basic Workup.

• NEVER use 1M HCl to quench or extract this product.

• Quench: Use Saturated

  (mildly acidic but usually tolerated) or dilute NaOH.

• Purification: Pre-treat your silica gel with 1% Triethylamine (TEA) in hexanes before loading the column. This neutralizes acidic sites on the silica.

Issue 3: "I used but now I have a massive white emulsion."

Diagnosis: Titanium salts form gelatinous hydroxides upon water addition, trapping your product. The Fix: The "Fieser" or "Celite" Method.

• Method A (Precipitation): Dilute the reaction with ether/EtOAc. Add water very slowly while stirring vigorously until a white, granular solid forms (not a gel). Dry with

  and filter through a pad of Celite.

• Method B (Basic Wash): Quench with 1M NaOH. The high pH helps coagulate the titanium salts. Filter the biphasic mixture through Celite.

Validated Experimental Protocol

Objective: Synthesis of

-[1-(furan-2-yl)ethyl]cyclopropanamine minimizing IMP-A and IMP-B.

• Imine Formation (The Dry Step):

  • To a flame-dried flask under

    , add 2-acetylfuran (1.0 equiv) and cyclopropylamine (1.5 equiv).

  • Add

    (2.0 equiv) neat or in minimal anhydrous THF.

  • Critical: Stir at Room Temperature for 12–16 hours. (Monitor by TLC: Ketone spot should disappear; Imine spot appears).

• Reduction (The Cold Step):

  • Dilute with absolute ethanol (or MeOH).

  • Cool to 0°C.

  • Add

    (1.5 equiv) portion-wise.

  • Stir for 2 hours, allowing to warm to RT.

• Workup (The Gentle Step):

  • Quench by adding 2M NaOH (approx 2 mL per mmol Ti). Stir vigorously for 20 mins.

  • Observation: A white/pale yellow precipitate should form.

  • Filter through a Celite pad. Wash pad with EtOAc.

  • Concentrate filtrate.

• Purification:

  • If necessary, flash chromatography. Mobile Phase: Hexane/EtOAc + 1%

    .

Advanced Workflow: Workup Decision Tree

Use this flow to determine the correct quenching strategy based on your reducing agent.

Figure 2: Decision matrix for safe workup of furan-amine reactions.

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] The Journal of Organic Chemistry, vol. 55, no.[2] 8, 1990, pp. 2552-2554.[2] Link

  • Context: Establishes the protocol for sterically hindered or acid-sensitive ketones.

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, vol. 61, no.[3] 11, 1996, pp. 3849-3862. Link

  • Context: Standard reference for reductive amination reagent selection and byproduct profiles.

• Dunlop, A. P. "Furan Chemistry: Industrial Aspects." Industrial & Engineering Chemistry, vol. 40, no. 2, 1948. Link

  • Context: Foundational text on the acid-sensitivity and ring-opening mechanisms of furan derivatives.[4][5]

• Bhattacharyya, S. "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, 1995. Link

  • Context: Further validation of the titanium scavenger method to prevent alcohol byproducts.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. scite.ai [scite.ai]

Technical Support Center: Optimizing Reaction Conditions for N-[1-(furan-2-yl)ethyl]cyclopropanamine

Welcome to the technical support center for the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction conditions, overcome common challenges, and ensure the successful synthesis of this valuable compound.

Introduction to the Synthesis

The synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine typically proceeds via a reductive amination reaction. This widely used transformation involves the reaction of a carbonyl compound, in this case, 1-(furan-2-yl)ethanone, with an amine, cyclopropanamine, in the presence of a reducing agent.[1][2] The reaction first forms an intermediate imine or iminium ion, which is then reduced in situ to the desired amine product.[3] While seemingly straightforward, this reaction is susceptible to various side reactions and challenges that can impact yield and purity. This guide will address these potential issues head-on.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Issue 1: Low or No Product Formation

Question: I am not observing any significant formation of the desired N-[1-(furan-2-yl)ethyl]cyclopropanamine. What are the likely causes and how can I fix this?

Answer:

Low or no product formation is a common issue that can stem from several factors related to imine formation and reduction.

Potential Causes & Solutions:

• Inefficient Imine Formation: The initial condensation between 1-(furan-2-yl)ethanone and cyclopropanamine to form the imine is a critical equilibrium-driven step.[3]

  • Solution 1: Water Removal: The formation of the imine releases water, which can shift the equilibrium back towards the starting materials. To drive the reaction forward, consider adding a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves.[3] Alternatively, azeotropic removal of water using a Dean-Stark apparatus with a suitable solvent like toluene can be effective.[3]

  • Solution 2: pH Adjustment: The rate of imine formation can be influenced by pH. The addition of a catalytic amount of a weak acid, such as acetic acid, can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial nucleophilic attack by the amine.[1][3] However, excessive acid can protonate the amine, rendering it non-nucleophilic. Careful optimization of the acid catalyst is crucial.

• Choice of Reducing Agent: The success of the reductive amination is highly dependent on the choice of reducing agent. The ideal reagent should selectively reduce the imine or iminium ion without significantly reducing the starting ketone.[1]

  • Solution 1: Sodium Triacetoxyborohydride (STAB): STAB is a mild and highly selective reducing agent for reductive aminations and is often the reagent of choice.[1][4] It is less basic than other borohydrides and can be used in a one-pot procedure where the ketone, amine, and reducing agent are mixed together.[1]

  • Solution 2: Sodium Cyanoborohydride (NaCNBH₃): This is another common reducing agent for this transformation. It is stable in protic solvents like methanol.[4] For less reactive substrates, the addition of a Lewis acid like Ti(iPrO)₄ or ZnCl₂ can improve yields.[4]

  • Solution 3: Sodium Borohydride (NaBH₄): While a powerful reducing agent, NaBH₄ can also reduce the starting ketone.[4] If using NaBH₄, it is critical to allow sufficient time for complete imine formation before adding the reducing agent in a stepwise procedure.[2][4]

• Reaction Temperature:

  • Solution: Most reductive aminations are carried out at room temperature.[1] However, if the reaction is sluggish, gentle heating (e.g., to 40-50 °C) can sometimes increase the rate of imine formation. Be cautious, as higher temperatures can also promote side reactions.

Issue 2: Formation of Side Products

Question: My reaction mixture shows the presence of significant impurities alongside my desired product. What are these side products and how can I minimize their formation?

Answer:

The formation of byproducts is a common challenge in reductive amination. Understanding the potential side reactions is key to mitigating them.

Potential Side Products & Minimization Strategies:

• Alcohol Byproduct (1-(furan-2-yl)ethanol): This is formed by the reduction of the starting ketone, 1-(furan-2-yl)ethanone.

  • Cause: The reducing agent is not selective enough and is reducing the ketone in addition to the imine. This is particularly problematic with strong reducing agents like NaBH₄.[4]

  • Solution:

    • Use a milder reducing agent: Sodium triacetoxyborohydride (STAB) is highly recommended for its selectivity towards imines over ketones.[1][4]

    • Stepwise addition: If using NaBH₄, ensure complete imine formation before its addition.[2][4] This can be monitored by techniques like TLC or ¹H NMR.

• Over-alkylation Products (Dialkylation): This occurs when the newly formed secondary amine product reacts with another molecule of the ketone and is subsequently reduced, leading to a tertiary amine.

  • Cause: The product amine can be more nucleophilic than the starting cyclopropanamine, leading to a second alkylation.[5]

  • Solution:

    • Stoichiometry control: Using a slight excess of the amine (cyclopropanamine) relative to the ketone can help to minimize dialkylation.[3]

    • Slow addition of the ketone: Adding the ketone slowly to a mixture of the amine and the reducing agent can help maintain a low concentration of the ketone, disfavoring the second alkylation.

• Aldol Condensation Products: Ketones with α-hydrogens, like 1-(furan-2-yl)ethanone, can undergo self-condensation under basic or acidic conditions.

  • Cause: The reaction conditions are promoting this side reaction.

  • Solution:

    • Optimize pH: Avoid strongly acidic or basic conditions. A neutral or slightly acidic pH is generally optimal for reductive amination.

    • Control temperature: Lowering the reaction temperature can help to minimize the rate of the aldol condensation.

Issue 3: Difficult Purification

Question: I am having trouble purifying my N-[1-(furan-2-yl)ethyl]cyclopropanamine. What are the best methods?

Answer:

Purification can be challenging due to the similar polarities of the product and some of the byproducts.

Purification Strategies:

• Column Chromatography: This is the most common method for purifying the product.

  • Stationary Phase: Silica gel is typically used. To prevent the amine from streaking on the acidic silica gel, it is often beneficial to deactivate the silica by pre-treating it with a small amount of a tertiary amine, such as triethylamine, mixed into the eluent.[6][7]

  • Eluent System: A gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether is a good starting point. The optimal eluent composition will need to be determined by thin-layer chromatography (TLC).

• Acid-Base Extraction: This can be an effective way to separate the basic amine product from non-basic impurities.

  • Procedure:

    • Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

    • Extract the organic layer with an aqueous acid solution (e.g., 1 M HCl). The amine product will be protonated and move into the aqueous layer.

    • Wash the acidic aqueous layer with the organic solvent to remove any remaining non-basic impurities.

    • Basify the aqueous layer with a base (e.g., NaOH or K₂CO₃) to deprotonate the amine.[8]

    • Extract the free amine back into an organic solvent.

    • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate to obtain the purified product.

• Crystallization/Salt Formation: If the product is a solid, recrystallization can be a powerful purification technique.[9] Alternatively, forming a salt of the amine (e.g., the hydrochloride salt) can sometimes facilitate crystallization and purification. The free base can then be regenerated by treatment with a base.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry of reactants for this synthesis?

A1: A good starting point is to use a slight molar excess of the amine (cyclopropanamine), typically 1.1 to 1.5 equivalents relative to the ketone (1-(furan-2-yl)ethanone).[1] The reducing agent is usually added in a slight excess, around 1.3 to 1.6 equivalents.[1] It is important to optimize these ratios for your specific reaction conditions to maximize yield and minimize side products.[3]

Q2: Which solvent is best for this reductive amination?

A2: The choice of solvent depends on the reducing agent used.

• For Sodium Triacetoxyborohydride (STAB) , which is water-sensitive, aprotic solvents like 1,2-dichloroethane (DCE), dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used.[1][4]

• For Sodium Cyanoborohydride (NaCNBH₃) , which is stable in protic solvents, methanol is a good choice.[4]

• For Sodium Borohydride (NaBH₄) , protic solvents like methanol or ethanol are typically used.[4]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored by several analytical techniques:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to visualize the consumption of the starting materials and the formation of the product. Staining with an appropriate reagent (e.g., ninhydrin for the amine or potassium permanganate) can help in identifying the spots.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): This provides more detailed information about the components of the reaction mixture, including the presence of side products.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot from the reaction mixture, removing the solvent, and dissolving it in a deuterated solvent for ¹H NMR analysis can provide a clear picture of the conversion of starting materials to the product.

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol outlines a general procedure for the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine using STAB.

Materials:

• 1-(furan-2-yl)ethanone

• Cyclopropanamine

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Acetic acid (optional)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 1-(furan-2-yl)ethanone (1.0 eq) and cyclopropanamine (1.2 eq) in 1,2-dichloroethane (DCE), add a catalytic amount of acetic acid (optional, 0.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. The reaction is typically complete within a few hours to overnight.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (pre-treated with triethylamine) using a gradient of ethyl acetate in hexanes.

Parameter	Recommended Condition
Ketone:Amine:STAB Ratio	1 : 1.2 : 1.5
Solvent	1,2-Dichloroethane (DCE)
Temperature	Room Temperature
Reaction Time	2-24 hours

Protocol 2: Stepwise Reductive Amination using Sodium Borohydride (NaBH₄)

This protocol describes a two-step procedure using the more economical but less selective NaBH₄.

Materials:

• 1-(furan-2-yl)ethanone

• Cyclopropanamine

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 1-(furan-2-yl)ethanone (1.0 eq) and cyclopropanamine (1.2 eq) in methanol (MeOH).

• Stir the mixture at room temperature for 1-2 hours to ensure complete imine formation. Monitor by TLC.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq) in small portions, keeping the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction by the careful addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Parameter	Recommended Condition
Ketone:Amine:NaBH₄ Ratio	1 : 1.2 : 1.5
Solvent	Methanol (MeOH)
Temperature	0 °C to Room Temperature
Reaction Time	2-6 hours

Visualizing the Workflow

Caption: General workflow for the reductive amination synthesis.

Logical Troubleshooting Flow

Caption: Troubleshooting logic for low product yield.

References

• Reductive Amination. (2026, February 2). Wordpress.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.
• Synthetic Methods towards 1-Substituted Cyclopropylamines. TSpace.
• Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substrates. (2025, June 28). ACS Publications.
• Reductive Amination - Common Conditions. Organic Chemistry Data.
• Electronic Supplementary Information. The Royal Society of Chemistry.
• Supporting Information. The Royal Society of Chemistry.
• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChem.
• Alkylation of Amines (Sucks!). (2017, May 26). Master Organic Chemistry.
• Impurity Occurrence and Removal in Crystalline Products from Process Reactions. (2017, April 10). CORA.
• Extraction of Cyclopropylamine. (2023, June 28). Reddit.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. reddit.com [reddit.com]
• 9. DSpace [cora.ucc.ie]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]

N-[1-(furan-2-yl)ethyl]cyclopropanamine stability and degradation pathways

This guide serves as a technical support resource for N-[1-(furan-2-yl)ethyl]cyclopropanamine . It is designed for researchers and formulation scientists observing unexpected impurity profiles or stability issues.

Executive Summary

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a bifunctional building block containing a secondary cyclopropylamine and a furan heterocycle . While the cyclopropyl group confers metabolic stability against rapid dealkylation, the furan ring acts as a "soft" nucleophile, introducing significant oxidative and acid-labile vulnerabilities.

Key Stability Risks:

• Acid-Catalyzed Ring Scission: The furan ring is highly sensitive to aqueous acids, leading to ring opening and polymerization (browning).

• Oxidative Degradation: The furfuryl

  -carbon and the furan ring itself are susceptible to autoxidation, forming hydroperoxides and dicarbonyls.

• Maillard-Type Polymerization: In the presence of carbonyl impurities or reducing sugars, the secondary amine facilitates rapid browning.

Module 1: Chemical Stability Profile (FAQ)

Q1: Why does my sample turn yellow/brown upon storage?

A: This is the hallmark of furan resinification . Unlike simple amines, furan derivatives undergo electrophilic substitution and polymerization when exposed to trace acids or oxidants. The "browning" is due to the formation of conjugated poly-furan chains (humins) and ring-opened dicarbonyl byproducts that polymerize.

• Root Cause: Exposure to air (oxygen), light, or trace acidity in the solvent (e.g., unbuffered CDCl

  ).

Q2: Can I store this compound in acidic solution (e.g., 0.1% TFA)?

A: Absolutely not for long durations. While protonation of the amine (

) stabilizes the nitrogen, the furan ring is acid-labile.

• Mechanism: Acid protonates the furan ring (often at C2/C5), initiating water attack and ring opening to form 1,4-dicarbonyls (e.g., substituted succinaldehydes). These are highly reactive and cross-link the amine.

Q3: I see a "M+16" and "M+32" peak in LC-MS. What are these?

A: These correspond to oxidative degradation products:

• M+16 (Mono-oxidation): Likely the N-oxide of the cyclopropylamine OR formation of a furanone (lactol) derivative.

• M+32 (Di-oxidation): Often corresponds to the ring-opened keto-acid or dicarbonyl hydrate formed after furan cleavage.

Module 2: Degradation Pathways & Mechanisms[1]

The following diagram illustrates the two primary failure modes: Acid Hydrolysis and Oxidative Cleavage .

Figure 1: Primary degradation pathways. The furan ring acts as the primary "weak link" under acidic conditions, while both the amine and furan are susceptible to oxidation.

Module 3: Troubleshooting Guide

Use this logic tree to diagnose specific experimental failures.

Observation	Probable Cause	Corrective Action
Sample turned black/tarry	Acid-catalyzed polymerization. Furan rings opened and cross-linked.	Discard sample. For future synthesis, ensure all acid traces (e.g., HCl, TFA) are neutralized immediately. Store as a free base only if dry; otherwise, store as a stable salt (e.g., fumarate) in solid form, never in solution.
New peak at RRT 0.85 (Early eluting)	Hydrolysis Product. Likely the ring-opened 1,4-dicarbonyl or keto-amine.	Check solvent pH. If using unbuffered water/ACN, switch to Ammonium Bicarbonate (pH 7.5) to suppress acid hydrolysis.
New peak at RRT 1.10 (Late eluting)	N-Oxide or Amide. Oxidation of the secondary amine.	Add an antioxidant (e.g., BHT) to the storage solvent. Degas solvents thoroughly.
Loss of Enantiomeric Excess (ee)	Racemization at benzylic position. The C-H bond next to the furan is activated.	Avoid strong bases (NaH, LDA) or radical initiators. Racemization can occur via a radical mechanism at the furfuryl position.
M+14 peak in MS	Methylation artifact.	If using Methanol as a solvent with trace acid, the furan ring can undergo methanolysis. Switch to Acetonitrile.

Module 4: Analytical Methodologies

Standard HPLC methods often fail because furan degradation products are polar and lack strong chromophores.

Recommended HPLC Protocol (Stability Indicating)

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm, 4.6 x 100 mm.

  • Rationale: High surface area for retaining polar amines.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0).

  • Rationale: Basic pH keeps the amine neutral (improving peak shape) and protects the furan ring from acid hydrolysis during the run.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 220 nm (Furan absorption) and 210 nm (Amine/General).

  • Note: Furan has a distinct absorption band; loss of 220 nm signal usually indicates ring destruction.

• Sample Diluent: 50:50 Water:Acetonitrile (Neutral). Do not use 0.1% Formic Acid as a diluent for stability samples waiting in the autosampler.

Module 5: Storage & Handling Standards[1]

To maintain >98% purity for >6 months, adhere to these strict protocols.

Physical State[1][2]

• Preferred: Store as a solid hydrochloride (HCl) or fumarate salt. The crystal lattice protects the furan ring from oxygen diffusion.

• Avoid: Storing as a neat oil (free base). The free base is prone to rapid autoxidation.

Environmental Conditions

• Temperature: -20°C (Critical).

• Atmosphere: Argon or Nitrogen flush is mandatory .

• Container: Amber glass vials with Teflon-lined caps.

Re-testing

• Critical Test: Appearance (Color check) is the most sensitive early indicator of degradation.

References

• Furan Ring Oxidation Mechanisms

  • Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology.

  • Source:

• Acid Hydrolysis of Furans

  • Liang, X., et al. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels.

  • Source:

• General Stability of Cyclopropylamines

  • Wong, Y., et al. (2015). Cyclopropylamine: A strained-ring intermediate in pharmaceutical synthesis. Journal of Organic Chemistry.

  • Source:

• Analytical Methods for Furanic Compounds

  • Stadler, R. H., et al. (2002). Formation of Furan from Ascorbic Acid. Journal of Agricultural and Food Chemistry.

  • Source:

common issues in scaling up N-[1-(furan-2-yl)ethyl]cyclopropanamine synthesis

The following guide serves as a Technical Support Center for researchers and process chemists scaling up the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine . This document synthesizes industrial best practices, mechanistic insights, and troubleshooting protocols.

Ticket ID: FURA-CYC-SCALE-001 Subject: Scale-up Optimization & Troubleshooting for Reductive Amination of 2-Acetylfuran with Cyclopropylamine Status: Open Assigned Specialist: Senior Application Scientist

Core Reaction Overview

The synthesis targets the reductive amination of 2-acetylfuran (ketone) with cyclopropylamine (amine). Unlike aldehyde substrates (e.g., furfural), the ketone moiety of 2-acetylfuran presents significant steric and electronic challenges, shifting the equilibrium away from imine formation. Furthermore, the furan ring is acid-sensitive and prone to hydrogenation, requiring precise catalyst and reagent selection.

Master Reaction Scheme & Logic Flow

The following diagram illustrates the critical decision nodes in the synthesis workflow.

Caption: Workflow logic for the reductive amination of 2-acetylfuran, highlighting critical intervention points for equilibrium management and chemoselectivity.

Troubleshooting Guide (Q&A Format)

Phase 1: Reaction Optimization (Chemistry & Kinetics)

Q1: I am observing low conversion (<50%) of 2-acetylfuran to the intermediate imine. Increasing temperature leads to dark tarry mixtures. What is happening?

A: This is a classic "Ketone Equilibrium" vs. "Furan Instability" conflict.

• The Cause: 2-Acetylfuran is less reactive than aldehydes. The equilibrium constant (

  ) for imine formation is low. Water generated during the reaction hydrolyzes the imine back to the ketone.

• The Trap: Heating shifts the equilibrium favorably (entropy) but polymerizes the acid-sensitive furan ring (Humins formation), causing the "tar."

• The Solution: Use a dehydrating Lewis Acid.

  • Protocol: Add Titanium(IV) isopropoxide [Ti(OiPr)4] (1.2–1.5 equiv) to the mixture of ketone and amine (neat or in THF).

  • Mechanism: Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and as a water scavenger (hydrolyzing to TiO2), driving the equilibrium irreversibly to the imine species (titanium enolate/imine complex).

  • Reference: This method is superior to Dean-Stark distillation for thermally sensitive furans.

Q2: During the reduction step, I am seeing significant amounts of "tetrahydrofuran" byproducts. How do I stop the furan ring reduction?

A: You are likely using Palladium on Carbon (Pd/C) or high-pressure hydrogenation.

• The Science: Furan rings are aromatic but electron-rich. Pd surfaces coordinate strongly with the furan

  -system (piano-stool geometry), facilitating ring hydrogenation alongside the imine.

• The Fix: Switch the catalyst or reductant.

  • Option A (Chemical Reductant - <5kg scale): Use Sodium Triacetoxyborohydride (STAB) . It is chemoselective for imines over ketones and does not reduce furan rings.

  • Option B (Catalytic Hydrogenation - >5kg scale): Switch to Ruthenium on Alumina (Ru/Al2O3) or Ruthenium on Carbon (Ru/C) . Ru is far less active towards furan ring hydrogenation than Pd or Rh.

  • Critical Parameter: Keep H2 pressure < 5 bar and Temp < 40°C.

Q3: Can I use "One-Pot" reductive amination, or must I isolate the imine?

A: For 2-acetylfuran, a Sequential One-Pot is mandatory.

• Form Imine First: Stir Ketone + Amine + Ti(OiPr)4 for 6–12 hours.

• Add Reductant Second: Only after imine formation is complete (check via UPLC/NMR) should you add the reducing agent (NaBH4 or STAB).

  • Why? If you add reductant upfront, the ketone (which is in excess due to equilibrium) will be reduced to the alcohol (1-(furan-2-yl)ethanol), a dead-end impurity.

Phase 2: Workup & Isolation (Process Engineering)

Q4: Upon quenching the Ti(OiPr)4 reaction, I get a thick white emulsion that is impossible to filter. How do I process this?

A: The white solid is Titanium Dioxide (

) gel, which clogs filters.

• The Fix: The "Glauber's Salt" or "Fieser" workup is insufficient here.

• Process:

  • Dilute the reaction mixture with 2-MeTHF or Ethyl Acetate.

  • Add a solution of Rochelle’s Salt (Potassium Sodium Tartrate) or 10% aqueous Citric Acid .

  • Vigorous Stirring: Stir for at least 2 hours. The tartrate/citrate ligands chelate the Titanium, solubilizing it into the aqueous phase.

  • Separation: The layers will now separate cleanly.

Q5: My product is turning black/brown during storage. Is it unstable?

A: Free-base furan amines are prone to oxidation and polymerization (autoxidation).

• The Fix: Store as a Salt .

  • Protocol: Dissolve the crude free base in dry diethyl ether or MTBE. Cool to 0°C. Slowly add 1.0 equiv of HCl (in dioxane or ether) or Oxalic Acid.

  • Result: The resulting N-[1-(furan-2-yl)ethyl]cyclopropanamine Hydrochloride (or Oxalate) is a stable, crystalline solid that resists oxidation.

Comparative Data: Reductant Selection

The following table summarizes the performance of reducing agents specifically for 2-acetylfuran substrates.

Reductant	Selectivity (Imine vs. Furan Ring)	Scalability	Risk Profile	Recommendation
NaBH(OAc)3 (STAB)	High (99:1)	Medium (Solid waste)	Low	Best for Kilo-Lab
NaBH4	Low (Reduces Ketone)	High	Exotherm	Only if Imine pre-formed
Pd/C + H2	Poor (Ring reduction)	High	Fire/Selectivity	Avoid
Ru/Al2O3 + H2	High (95:5)	High	Pressure	Best for Manufacturing
Raney Ni	Medium	High	Pyrophoric	Variable results

Standardized Protocol (Kilo-Lab Scale)

Target: 1.0 kg Input (2-Acetylfuran) Equipment: 10L Jacketed Reactor, Overhead Stirrer, N2 line.

• Imine Formation:

  • Charge 2-Acetylfuran (1.0 equiv) and THF (5 vol) to reactor.

  • Add Cyclopropylamine (1.2 equiv). Note: Cyclopropylamine is volatile (bp ~50°C); use a condenser.

  • Add Ti(OiPr)4 (1.25 equiv) slowly. Exotherm expected.

  • Stir at 20–25°C for 12–16 hours. Monitor by HPLC (Target: <5% residual ketone).

• Reduction:

  • Cool reactor to 0°C .

  • Prepare a solution of NaBH4 (0.6 equiv) in Ethanol (3 vol). Note: STAB can be used as a solid addition if preferred.

  • Dose reductant slowly, maintaining internal temp < 10°C.

  • Warm to RT and stir for 4 hours.

• Quench & Workup:

  • Cool to 10°C.

  • Add 20% Rochelle’s Salt solution (5 vol).

  • Stir vigorously for 2 hours (Phase split improvement).

  • Separate phases. Extract aqueous with MTBE.

• Salt Formation:

  • Dry organics (Na2SO4), filter.

  • Cool to 0°C. Add HCl in IPA (1.0 equiv).

  • Filter the precipitated solid.

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. Link

• Lange, J. P., et al. (2012). "Furfuryl Alcohol: A Versatile Building Block for Renewable Chemicals." ChemCatChem, 4, 1275. (Discusses Ru vs Pd selectivity on furan rings).

• Ripin, D. H., et al. (2003).[1] "Development of a Scaleable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine." Organic Process Research & Development, 7(1), 115-120.[1] Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: N-[1-(furan-2-yl)ethyl]cyclopropanamine Impurity Profiling and Characterization

Welcome to the technical support center for N-[1-(furan-2-yl)ethyl]cyclopropanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for impurity profiling and characterization. Here, you will find troubleshooting guides and frequently asked questions to navigate the complexities of your experiments.

Introduction to Impurity Profiling

Impurity profiling is a critical aspect of drug development and manufacturing, ensuring the safety, efficacy, and quality of pharmaceutical products.[1] For a molecule like N-[1-(furan-2-yl)ethyl]cyclopropanamine, a chiral amine containing both a furan ring and a cyclopropyl group, the potential for various impurities is significant. These can arise from starting materials, by-products of synthesis, degradation products, or reagents.[2]

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), provide a framework for the identification, qualification, and control of impurities in new drug substances.[3][4][5][6] This guide will help you apply these principles to your work with N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Visualizing the Impurity Profiling Workflow

A systematic approach is crucial for successful impurity profiling. The following diagram outlines a typical workflow from impurity detection to structural elucidation and control.

Caption: A typical workflow for impurity profiling.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

High-Performance Liquid Chromatography (HPLC)

• Question: I am observing poor peak shape and tailing for the main peak and impurities. What could be the cause and how can I fix it?

• Answer: Poor peak shape for basic compounds like N-[1-(furan-2-yl)ethyl]cyclopropanamine is often due to interactions with residual silanols on the silica-based stationary phase.

  • Causality: The amine functional groups can interact with acidic silanol groups, leading to peak tailing.

  • Solution:

    • Mobile Phase Modifier: Add a basic modifier to the mobile phase, such as 0.1% diethylamine (DEA) or triethylamine (TEA), to compete with the analyte for active sites on the stationary phase.[7]

    • Column Choice: Use a column with end-capping or a hybrid particle technology to minimize silanol interactions. A C18 column is a good starting point, but for chiral separations, polysaccharide-based chiral stationary phases (CSPs) are often effective.[7][8]

    • pH Adjustment: Ensure the mobile phase pH is appropriate for the analyte's pKa to maintain a consistent ionization state.

• Question: I am struggling to separate a critical pair of impurities. What strategies can I employ?

• Answer: Co-elution of impurities is a common challenge. A systematic approach to method development is key.

  • Causality: Insufficient selectivity of the chromatographic system for the two impurities.

  • Solution:

    • Vary Organic Modifier: Switch between acetonitrile and methanol. Their different solvent properties can alter selectivity.

    • Change Stationary Phase: If a C18 column is not providing separation, try a phenyl-hexyl or a polar-embedded phase. For chiral impurities, screening different polysaccharide-based CSPs is recommended.[7]

    • Temperature Optimization: Adjusting the column temperature can influence selectivity. A good starting point is to screen temperatures between 25°C and 40°C.

    • Gradient Optimization: If using a gradient, adjust the slope and duration to improve resolution.

Mass Spectrometry (MS)

• Question: I am having trouble getting a good signal for my low-level impurities in LC-MS. How can I improve sensitivity?

• Answer: Low sensitivity can be due to poor ionization, matrix effects, or suboptimal instrument parameters.

  • Causality: The analyte may not be efficiently ionized in the MS source, or other components in the sample may be suppressing its signal.

  • Solution:

    • Optimize Source Conditions: Adjust parameters like capillary voltage, gas flow rates, and temperatures to maximize the signal for your target impurities.

    • Mobile Phase Additives: Use volatile mobile phase additives that promote ionization, such as formic acid or ammonium formate for positive ion mode.

    • Sample Preparation: Consider solid-phase extraction (SPE) to clean up your sample and remove interfering matrix components.

    • High-Resolution MS: Utilize high-resolution mass spectrometry (HRMS) to distinguish your impurity signal from background noise with greater mass accuracy.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Question: The NMR signals for an isolated impurity are weak, making structure elucidation difficult. What can I do?

• Answer: Low signal-to-noise in NMR is common for trace impurities.

  • Causality: Insufficient sample amount or suboptimal NMR acquisition parameters.

  • Solution:

    • Increase Sample Concentration: If possible, isolate more of the impurity.

    • Increase Number of Scans: A longer acquisition time with more scans will improve the signal-to-noise ratio.

    • Use a Cryoprobe: If available, a cryoprobe significantly enhances sensitivity, allowing for analysis of smaller sample amounts.[10]

    • Advanced NMR Experiments: Utilize 2D NMR experiments like HSQC and HMBC, which can provide crucial connectivity information even with weak signals.[11]

Frequently Asked Questions (FAQs)

• Question: What are the likely process-related impurities in the synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine?

• Answer: The synthesis likely involves a reductive amination reaction between 2-acetylfuran and cyclopropylamine.[12] Potential impurities could include:

  • Unreacted starting materials (2-acetylfuran, cyclopropylamine).

  • The intermediate imine.

  • By-products from side reactions, such as the self-condensation of 2-acetylfuran.

  • Impurities from the starting materials themselves.

• Question: What are the potential degradation pathways for this molecule?

• Answer: Forced degradation studies are necessary to definitively determine the degradation pathways.[13][14] However, based on the structure, potential degradation could occur via:

  • Oxidation: The furan ring is susceptible to oxidation.

  • Hydrolysis: The amine or furan ring could be susceptible to hydrolysis under acidic or basic conditions.

  • Photodegradation: Exposure to light could lead to degradation, particularly of the furan moiety.[15]

  • Thermal Degradation: High temperatures could lead to decomposition.

• Question: What are the regulatory requirements for identifying and qualifying impurities?

• Answer: The ICH Q3A(R2) guideline outlines the thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug substance.[3][5]

  • Reporting Threshold: The level at which an impurity must be reported.

  • Identification Threshold: The level at which the structure of an impurity must be determined.

  • Qualification Threshold: The level at which the biological safety of an impurity must be established.[5]

ICH Q3A(R2) Identification and Qualification Thresholds

Maximum Daily Dose	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.10% or 1.0 mg per day intake (whichever is lower)	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.05%	0.05%

Data sourced from ICH Q3A(R2) Guideline.[3][5]

• Question: How do I approach the structural elucidation of an unknown impurity?

• Answer: A combination of analytical techniques is typically used for structural elucidation.[9][16]

Caption: Decision tree for structure elucidation.

Experimental Protocols

Protocol 1: Generic HPLC-UV Method for Impurity Profiling

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-35 min: 10-90% B

  • 35-40 min: 90% B

  • 40-41 min: 90-10% B

  • 41-50 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a final concentration of 1 mg/mL.

Protocol 2: Sample Preparation for NMR Analysis

• Isolate the impurity of interest using preparative HPLC or SFC.

• Remove the mobile phase solvents under reduced pressure.

• Lyophilize the sample to remove any residual water.

• Dissolve the dried impurity in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or MeOD) at the highest possible concentration.

• Transfer the solution to a clean, dry NMR tube.

• Acquire standard 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra.

References

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. (2006, October 1). European Medicines Agency. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. (2024, October 31). YouTube. [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). (2006, October 25). [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products. (2020, December 23). Veeprho. [Link]

• Impurities in New Drug Substances - ICH Q3. Scribd. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Quality Guidelines. ICH. [Link]

• Structure Elucidation and NMR. Hypha Discovery. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Chiral Impurity Methods – Case Study. HPLC. [Link]

• Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. (2019, December 1). SciSpace. [Link]

• (PDF) Identification and structure elucidation by NMR spectroscopy. (2018, January 13). ResearchGate. [Link]

• Atomic Diffusion Models for Small Molecule Structure Elucidation from NMR Spectra. (2025, December 2). arXiv. [Link]

• GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients | Request PDF. (2025, August 7). ResearchGate. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives | Request PDF. (2025, August 5). ResearchGate. [Link]

• GC-MS analysis of Polycarpaea corymbosa (L.) Lam whole plant. (2012, December 28). [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020, November 11). [Link]

• Impurity profiling and HPLC methods for drug quality compliance. (2025, September 22). AMSbiopharma. [Link]

• GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. (2010, March 27). Semantic Scholar. [Link]

• Synthetic Methods towards 1-Substituted Cyclopropylamines. [Link]

• (a) Catalytic reductive amination of furfural (1a) to furfurylamine... (2025, August 7). ResearchGate. [Link]

• Palladium-Catalyzed Monoarylation of Cyclopropylamine. (2025, August 20). The Journal of Organic Chemistry - ACS Publications. [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2016, May 2). Pharmaceutical Technology. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• Forced degradation studies for Drug Substances and Drug Products. (2017, September 21). Q1 Scientific. [Link]

• Forced Degradation Studies: Journal of Analytical & Pharmaceutical Research. (2025, December 14). Scribd. [Link]

• Efficient and Selective Approach to Biomass-based Amine by Reductive Amination of Furfural Using Ru Catalyst | Request PDF. (2025, August 7). ResearchGate. [Link]

• Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. (2022, January 25). PubMed. [Link]

• A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. (2020, March 9). Taylor & Francis. [Link]

• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). PubChemLite. [Link]

• Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry (RSC Publishing). [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. (2020, October 17). MDPI. [Link]

• Furan derivatives, method of synthesis and uses thereof.

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• The Synthesis of Cyclopropyl‐Fused Tetrahydrofurans from Vinylcyclopropanes. OUR Archive - University of Otago. [Link]

• Chitin-Derived Nanocatalysts for Reductive Amination Reactions. (2023, January 6). MDPI. [Link]

Sources

• 1. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 2. youtube.com [youtube.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. scribd.com [scribd.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. hplc.eu [hplc.eu]
• 9. scispace.com [scispace.com]
• 10. hyphadiscovery.com [hyphadiscovery.com]
• 11. veeprho.com [veeprho.com]
• 12. mdpi.com [mdpi.com]
• 13. pharmtech.com [pharmtech.com]
• 14. q1scientific.com [q1scientific.com]
• 15. scribd.com [scribd.com]
• 16. researchgate.net [researchgate.net]

resolving poor solubility of N-[1-(furan-2-yl)ethyl]cyclopropanamine in assays

This is Dr. Aris Thorne, Senior Application Scientist at the ChemSolve Technical Support Center.

You are likely encountering a "crash-out" event when diluting your N-[1-(furan-2-yl)ethyl]cyclopropanamine stock into aqueous assay buffers. This is a classic issue with lipophilic secondary amines containing acid-sensitive aromatic rings (furans).

Below is the technical resolution guide designed to stabilize this compound in your specific assay conditions.

Subject: Resolving Aqueous Precipitation of N-[1-(furan-2-yl)ethyl]cyclopropanamine Compound Class: Furan-substituted Secondary Amine Key Challenge: Balancing pH-dependent solubility with furan ring stability.

Root Cause Analysis (The "Why")

To solve the solubility issue, we must first understand the conflict between the molecule's structure and your assay buffer (likely PBS or HEPES at pH 7.4).

• The Amine Factor (pKa ~8.2 - 8.8): The cyclopropylamine group is basic. In a 100% DMSO stock, it exists as a free base. When you dilute this into a buffer at pH 7.4, the compound is close to its pKa. A significant fraction remains unionized (neutral).

• The Furan Factor (Lipophilicity): The furan ring and ethyl linker are hydrophobic. The neutral (unionized) species has very low water solubility (likely < 50 µM).

• The Crash-Out Mechanism: When the DMSO stock hits the aqueous buffer, the "solvent shock" causes the neutral species to aggregate and precipitate immediately, often forming invisible micro-crystals that interfere with optical readouts (absorbance/fluorescence).

Critical Warning: Furans are acid-sensitive . While acid improves solubility (by ionizing the amine), strong mineral acids can cause the furan ring to open or polymerize, leading to false negatives in your assay.

Solubility Decision Matrix

Use this logic flow to select the correct solubilization protocol for your specific assay type.

Figure 1: Decision tree for selecting the optimal solubilization strategy based on assay constraints.

Validated Solubilization Protocols

Method A: The "Step-Down" Dilution (For Low Concentrations < 50 µM)

Best for: Cell-based assays where DMSO < 0.5% is required.[1]

Direct dilution of DMSO into water causes precipitation.[2] We must use an intermediate solvent bridge.

• Prepare Stock: Dissolve compound in 100% DMSO to 10 mM.

• Intermediate Dilution: Dilute the stock 1:10 into 100% Ethanol (or pure PEG-400).

  • Result: 1 mM compound in 90% EtOH / 10% DMSO.

• Final Assay Dilution: Pipette the intermediate solution slowly into your vortexing assay buffer.

  • Why this works: Ethanol has lower surface tension than water and mixes more gently, preventing the rapid formation of crystal nuclei (Ostwald ripening).

Method B: In-Situ Salt Formation (For Biochemical Assays)

Best for: Enzymatic assays where slight acidity (pH 6.5 - 7.0) is acceptable.

We convert the insoluble free base into a soluble hydrochloride salt immediately before the assay.

• Calculate Stoichiometry: You need 1.1 equivalents of HCl per mole of amine.

• Preparation:

  • Start with 10 mM compound in DMSO.

  • Add 1.1 equivalents of 1N HCl directly to the DMSO stock.[2]

  • Example: To 1 mL of 10 mM stock, add ~11 µL of 1N HCl.

• Dilution: Dilute this "acidified stock" into your buffer.

  • Mechanism: The protonated amine (cationic) is highly water-soluble. The furan is stable because the pH is not extremely low (buffered by the DMSO and subsequent dilution).

Method C: The "Silver Bullet" – HP-β-CD Complexation

Best for: High concentrations (>100 µM) or sensitive cell assays.[1]

Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms an inclusion complex, hiding the hydrophobic furan ring inside a donut-shaped sugar molecule while leaving the amine exposed to water.

Protocol:

• Prepare Vehicle: Make a 20% (w/v) HP-β-CD solution in water (sterile filter if for cells).

• Dissolve Compound:

  • Option 1 (Solid): Add solid compound directly to 20% HP-β-CD. Sonicate at 37°C for 30 mins.

  • Option 2 (Liquid Stock): Add 10 mM DMSO stock to the 20% HP-β-CD solution (keep DMSO < 5%).

• Validation: The solution should be perfectly clear.

  • Reference: HP-β-CD is widely cited for stabilizing lipophilic amines and preventing furan oxidation [1, 2].

Data Summary: Solubility Limits

Solvent System	Max Solubility (Est.)	Stability (Furan)	Assay Compatibility
PBS (pH 7.4)	< 20 µM	High	Excellent
PBS + 1% DMSO	~ 50 µM	High	Good (Check tolerance)
Acetate Buffer (pH 5.5)	> 5 mM	Moderate (Use fresh)	Limited (Acidic)
20% HP-β-CD (pH 7.4)	> 2 mM	Excellent	Excellent

Frequently Asked Questions (FAQ)

Q: My compound turned yellow/brown in the DMSO stock. Is it still good? A: Likely not. Furans are electron-rich and prone to oxidation. A yellow/brown color indicates the formation of polymerization products or ring-opening (dicarbonyls).[1]

• Fix: Always store furan-containing stocks at -20°C, protected from light, and under nitrogen/argon if possible.

Q: Can I use Tween-20 instead of Cyclodextrin? A: Yes, non-ionic surfactants (Tween-20, Triton X-100) at 0.01% - 0.1% can prevent precipitation. However, they are often "dirtier" in assays, causing bubble formation or interfering with membrane proteins. Cyclodextrins are biologically inert and preferred for drug development [3].

Q: Why not just buy the HCl salt? A: If available, the HCl salt is superior for handling. However, many building blocks are sold as free bases (oils) to facilitate organic synthesis reactions (coupling). If you have the oil, Method B (above) effectively generates the salt in situ.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

• Assay Guidance Manual (NCBI). (2012). Compound Management and Solubility in Assays. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[3] Link

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[4] Advanced Drug Delivery Reviews. Link

Sources

• 1. 1-(Furan-2-yl)propan-2-amine | C7H11NO | CID 2772203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Figure 19: [DMSO tolerance. HeLa cells seeded...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the stability of N-[1-(furan-2-yl)ethyl]cyclopropanamine for storage

Case ID: FUR-CYC-STAB-001 Status: Open Priority: High (Compound Degradation Risk) Assigned Specialist: Senior Application Scientist

Executive Summary & Core Issue

The Problem: Users frequently report that N-[1-(furan-2-yl)ethyl]cyclopropanamine (Free Base) transforms from a clear/pale yellow oil to a dark brown viscous gum upon storage.

The Root Cause: This molecule possesses a "perfect storm" of reactive functionalities:

• Furan Ring: An electron-rich aromatic heterocycle highly susceptible to oxidative resinification and acid-catalyzed polymerization .

• Secondary Amine: A nucleophilic center that absorbs atmospheric

  (forming carbamates) and facilitates oxidative electron transfer.

• Benzylic-like Position: The ethyl bridge renders the adjacent carbon sensitive to radical autoxidation.

The Solution: Storage of the Free Base is not recommended for periods exceeding 24-48 hours. The only robust long-term storage solution is conversion to a crystalline Salt Form (typically Hydrochloride or Oxalate), stored under inert atmosphere.

Mechanism of Degradation (Diagnostics)

Understanding why your sample degrades is the first step to preventing it. The darkening is not simple "dirt"; it is a chemical transformation.

Visualizing the Degradation Pathway

Figure 1: The degradation cascade. Oxygen and light drive radical formation at the furan ring, leading to irreversible polymerization (browning).

Protocol: Salt Formation (The Fix)

Objective: Convert the unstable oily free base into a stable, crystalline Hydrochloride (HCl) salt. Rationale: Protonating the amine removes its nucleophilicity and creates a crystal lattice that physically excludes oxygen, significantly retarding degradation.

Reagents Required:

• Crude N-[1-(furan-2-yl)ethyl]cyclopropanamine

• Diethyl Ether or MTBE (Anhydrous)

• HCl in Dioxane (4M) or HCl gas

• Argon/Nitrogen line

Step-by-Step Workflow

Figure 2: Standard operating procedure for stabilization via Hydrochloric Acid salt formation.

Critical Technical Notes:

• Stoichiometry: Do NOT use a large excess of HCl. Excess strong acid can degrade the furan ring (turning it black/green). Aim for 1.0–1.05 equivalents.

• Solvent Choice: Diethyl ether is preferred because the HCl salt is usually insoluble in it, ensuring high recovery. If the salt oils out, switch to MTBE/Hexane mixtures.

Storage Matrix: Conditions & Parameters

Once isolated, the material must be stored correctly.[1][2] Use this matrix to determine the lifespan of your compound.

Parameter	Free Base (Oil)	HCl Salt (Solid)	Recommendation
Physical State	Viscous Oil	White/Off-white Crystal	Salt is superior
Temperature	-80°C (Required)	-20°C (Standard)	Keep cold to slow kinetics.
Atmosphere	Argon (Strict)	Nitrogen/Argon	Oxygen is the enemy.
Container	Amber Glass	Amber Glass	Block UV light.
Shelf Life	< 1 Week	> 12 Months	Plan experiments accordingly.
Hygroscopicity	Low	Moderate to High	Use desiccants.

Troubleshooting & FAQ

Q1: My sample has already turned dark brown. Can I save it?

• Diagnosis: Advanced oxidative polymerization.

• Solution:

  • Dissolve the gum in dilute HCl (1M).

  • Wash the aqueous layer with Ethyl Acetate (removes non-basic polymers/tars).

  • Basify the aqueous layer with cold NaOH (to pH 10).

  • Rapidly extract with Ether, dry over

    , and immediately convert to the salt as per Section 3.

  • Note: If the sample is black/tar-like, recovery yield will be low (<30%).

Q2: The HCl salt is hygroscopic and becoming sticky. What do I do?

• Diagnosis: The crystal lattice is absorbing moisture, which can hydrolyze the furan or facilitate oxidation.

• Solution:

  • Dry the salt under high vacuum (

    mbar) for 24 hours.

  • Store in a desiccator inside the freezer.

  • Alternative: If HCl salt remains too hygroscopic, try forming the Oxalate or Fumarate salt. These organic salts often have better crystallinity and lower hygroscopicity than hydrochlorides for this class of amines.

Q3: I need the free base for a reaction. How do I release it from the salt?

• Protocol:

  • Suspend the salt in Ether or DCM.

  • Add saturated aqueous

    or .

  • Shake until the solid dissolves.

  • Separate the organic layer, dry, and concentrate.

  • Use immediately. Do not store the released free base.

Q4: Can I use plastic tubes (Eppendorf) for storage?

• Answer: No. Furan derivatives can leach plasticizers from certain polymers, and plastics are permeable to oxygen over time. Always use Glass (Amber vials) with Teflon-lined caps.

References

• PubChem. (n.d.).[3] N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (Compound Summary). National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

• Tong, W.-Q. (Tony), & Whitesell, G. (1998). In Situ Salt Screening—A Useful Technique for Discovery Support. Pharmaceutical Development and Technology.[4] (General reference on salt selection principles for amines).

• Dunlop, A. P. (1948). Furfural formation and behavior.[1][2][5][6][7] Industrial & Engineering Chemistry. (Classic text on furan ring instability mechanisms).

Sources

• 1. nj.gov [nj.gov]
• 2. furan.com [furan.com]
• 3. 1-(Furan-2-yl)cyclopropane-1-carboxylic acid | C8H8O3 | CID 18975653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. FURAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Sustainable and efficient production of furoic acid from furfural through amine assisted oxidation with hydrogen peroxide and its implementation for t ... - RSC Sustainability (RSC Publishing) DOI:10.1039/D2SU00102K [pubs.rsc.org]

Technical Support Center: Chiral Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Welcome to the technical support center dedicated to addressing challenges in the stereoselective synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine. This guide is designed for researchers, chemists, and drug development professionals who encounter issues with racemization and seek to produce this valuable chiral amine in an enantiomerically pure form. We will explore the root causes of poor stereocontrol and provide detailed, field-proven troubleshooting protocols to overcome these obstacles.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is controlling the stereochemistry of N-[1-(furan-2-yl)ethyl]cyclopropanamine so important?

The biological activity of chiral molecules, particularly those intended for pharmaceutical applications, is often highly dependent on their three-dimensional structure. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even cause harmful side effects.[1] Therefore, producing N-[1-(furan-2-yl)ethyl]cyclopropanamine as a single enantiomer is critical for developing safe and effective new chemical entities.

Q2: What is the primary cause of racemization during the synthesis of this amine via reductive amination?

The most common synthetic route involves the reaction of 1-(furan-2-yl)ethan-1-one with cyclopropanamine, which forms a prochiral imine intermediate. In a standard reductive amination using achiral reducing agents like sodium borohydride, the hydride can attack either face of the imine double bond with equal probability.[2][3] This non-selective reduction is the fundamental reason for the formation of a 50:50 mixture of both enantiomers, known as a racemic mixture.

Q3: What are the main strategies to synthesize an enantiomerically enriched form of N-[1-(furan-2-yl)ethyl]cyclopropanamine?

There are three principal approaches to overcome the challenge of racemization:

• Asymmetric Catalysis: This involves using a chiral transition metal catalyst to directly influence the reduction of the imine intermediate, favoring the formation of one enantiomer.[4][5]

• Chiral Auxiliaries: A chiral molecule is temporarily attached to one of the starting materials. This "auxiliary" directs the stereochemical outcome of the key bond-forming step, and is removed afterwards.[1][6]

• Resolution of a Racemic Mixture: The racemic amine is synthesized and then separated into its individual enantiomers. Enzymatic kinetic resolution is a highly effective method where an enzyme selectively modifies one enantiomer, allowing it to be separated from the unreacted one.[7][8]

Q4: How can I accurately measure the enantiomeric excess (ee) of my final product?

Determining the enantiomeric purity of your sample is crucial. The most common and reliable methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This technique uses a chiral stationary phase to separate the two enantiomers, allowing for their quantification.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample can be reacted with a chiral derivatizing agent (CDA) or analyzed in the presence of a chiral solvating agent (CSA).[10][11] This converts the enantiomers into diastereomers, which exhibit distinct signals in the NMR spectrum.

• Gas Chromatography (GC): Similar to HPLC, but uses a chiral column in a gas chromatograph.[11]

Part 2: Troubleshooting Guide & In-Depth Protocols

This section provides detailed solutions to specific problems encountered during the synthesis.

Problem: My standard reductive amination of 1-(furan-2-yl)ethan-1-one with cyclopropanamine yields a racemic product. How can I achieve high enantioselectivity in a one-pot procedure?

Solution: Asymmetric Hydrogenation / Reductive Amination

Causality: To overcome the non-selective nature of standard reducing agents, you must create a chiral environment around the imine intermediate. This is best achieved using a transition metal complexed with a chiral ligand. The catalyst facilitates the delivery of hydrogen (or a hydride) to one face of the imine preferentially, leading to an excess of one enantiomer. Iridium and Rhodium-based catalysts are particularly effective for the asymmetric reduction of imines.[4][12]

Caption: Workflow for one-pot asymmetric reductive amination.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation

This protocol is adapted from established methods for the asymmetric hydrogenation of furan-containing imines.[13]

Materials:

• 1-(furan-2-yl)ethan-1-one

• Cyclopropanamine

• [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene)

• Chiral Ligand (e.g., (S,S)-f-Binaphane or a suitable Josiphos-type ligand)

• Anhydrous Toluene or Dichloroethane (DCE)

• Hydrogen (H₂) gas

• Iodine (I₂) (optional, can enhance activity)[12]

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Imine Formation (Optional Pre-formation): To a solution of 1-(furan-2-yl)ethan-1-one (1.0 mmol) in anhydrous toluene (5 mL), add cyclopropanamine (1.1 mmol). Stir the mixture at room temperature for 4-6 hours over anhydrous MgSO₄. Filter off the drying agent. The resulting solution containing the crude imine can be used directly.

• Catalyst Preparation: In an inert atmosphere glovebox, add [Ir(COD)Cl]₂ (0.005 mmol, 1 mol%) and the chiral ligand (0.011 mmol, 2.2 mol%) to a glass-lined autoclave. Add anhydrous toluene (2 mL) and stir the solution at room temperature for 30 minutes to allow for complex formation.

• Asymmetric Hydrogenation: Add the solution of the N-[1-(furan-2-yl)ethylidene]cyclopropanamine intermediate (1.0 mmol) in anhydrous toluene (3 mL) to the autoclave. If using an additive, add I₂ (0.02 mmol, 2 mol%) at this stage.

• Reaction: Seal the autoclave, remove it from the glovebox, and purge with H₂ gas. Pressurize the vessel to 50 bar with H₂. Stir the reaction vigorously at 30-40 °C for 12-24 hours.

• Work-up and Analysis: Carefully release the pressure. Remove the solvent under reduced pressure. Purify the residue by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes, with 1% triethylamine to prevent streaking) to yield the pure N-[1-(furan-2-yl)ethyl]cyclopropanamine. Determine the enantiomeric excess using chiral HPLC.

Troubleshooting Asymmetric Hydrogenation

Issue	Potential Cause(s)	Recommended Solution(s)
Low Enantiomeric Excess (ee)	1. Suboptimal ligand-substrate match.2. Racemization of product under reaction conditions.3. Impure catalyst or ligand.	1. Screen a panel of different chiral ligands (e.g., P,N ligands, other ferrocene-based ligands).2. Lower the reaction temperature or shorten the reaction time.3. Ensure all reagents are pure and solvents are anhydrous.
Low Conversion / Yield	1. Catalyst deactivation (oxygen, water).2. Insufficient H₂ pressure or poor mixing.3. Steric hindrance from the cyclopropyl group.	1. Use rigorous inert atmosphere techniques (glovebox, Schlenk line).2. Increase stirring speed and/or H₂ pressure.3. Increase catalyst loading (e.g., to 2 mol%) or reaction temperature. Consider adding an acidic or Lewis acid additive.[12]

| Side Product Formation | Over-reduction or side reactions involving the furan ring. | Use a milder reducing agent if applicable (e.g., transfer hydrogenation from formic acid) or lower the reaction temperature. |

Problem: I have a limited budget and cannot access expensive chiral catalysts. Is there a reliable, stoichiometry-based method?

Solution: Chiral Auxiliary-Mediated Synthesis

Causality: This strategy uses a recoverable chiral molecule (an auxiliary) to control the stereochemistry. By forming a covalent bond with one of the reactants, the auxiliary's inherent chirality sterically blocks one face of the molecule, forcing the incoming reagent to attack from the opposite, less-hindered face. Ellman's tert-butanesulfinamide is a highly effective and widely used chiral auxiliary for the synthesis of amines.[14] The resulting sulfinyl imine is diastereoselectively reduced, and the auxiliary is then cleaved under acidic conditions.

Caption: Synthesis of a chiral amine using a sulfinamide auxiliary.

Experimental Protocol: Using (R)-tert-Butanesulfinamide

Materials:

• (R)-2-methylpropane-2-sulfinamide ((R)-tert-butanesulfinamide)

• 1-(furan-2-yl)ethan-1-one

• Titanium (IV) ethoxide (Ti(OEt)₄) or Copper (II) Sulfate (CuSO₄) as a Lewis acid/dehydrating agent

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Hydrochloric acid (HCl)

Procedure:

• Sulfinyl Imine Formation: To a solution of (R)-tert-butanesulfinamide (1.0 mmol) and 1-(furan-2-yl)ethan-1-one (1.2 mmol) in anhydrous THF (10 mL), add Ti(OEt)₄ (2.0 mmol) dropwise. Heat the mixture to 60-70 °C and stir for 5-12 hours, monitoring by TLC for the consumption of the sulfinamide.

• Diastereoselective Reduction: Cool the reaction mixture to -40 °C (acetonitrile/dry ice bath). Add NaBH₄ (2.5 mmol) portion-wise, ensuring the internal temperature does not rise significantly. Stir at -40 °C for 3-4 hours.

• Quenching: Slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature and stir for 1 hour. Filter the mixture through a pad of Celite to remove titanium salts, washing the pad with ethyl acetate.

• Work-up: Transfer the filtrate to a separatory funnel, wash with brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

• Auxiliary Cleavage: Dissolve the purified sulfinamide product in methanol (5 mL). Add a solution of HCl in dioxane (e.g., 4M, 1.5 mmol) and stir at room temperature for 1-2 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure. The product will be the hydrochloride salt. To obtain the free amine, dissolve the residue in water, basify with NaOH, and extract with an organic solvent (e.g., ethyl acetate). Dry the organic layer and concentrate to yield the enantioenriched free amine.

Troubleshooting Chiral Auxiliary Method

Issue	Potential Cause(s)	Recommended Solution(s)
Low Diastereoselectivity	1. Reduction temperature is too high.2. Incorrect reducing agent.	1. Perform the reduction at a lower temperature (-78 °C).2. Screen other reducing agents like L-Selectride for potentially higher diastereoselectivity.
Incomplete Auxiliary Cleavage	1. Insufficient acid or reaction time.2. Steric hindrance.	1. Increase the amount of HCl or the reaction time.2. Consider using a different solvent for the cleavage step.

| Racemization During Cleavage | The product amine is unstable to the acidic conditions. | Neutralize the reaction mixture promptly after cleavage is complete. Use the mildest acidic conditions that are effective. |

Problem: My synthesis resulted in a racemic mixture. Can I separate the enantiomers post-synthesis?

Solution: Enzymatic Kinetic Resolution (EKR)

Causality: This method leverages the high stereospecificity of enzymes. A lipase, for example, can selectively catalyze the acylation of one enantiomer of the racemic amine much faster than the other.[7] This results in a mixture of one acylated enantiomer (as an amide) and one unreacted enantiomer (as the free amine). Because an amide and an amine have very different physical properties, they can be easily separated by extraction or chromatography. The maximum theoretical yield for the desired enantiomer is 50%.

Caption: Workflow for separating enantiomers via EKR.

Experimental Protocol: Lipase-Catalyzed Resolution

Materials:

• Racemic N-[1-(furan-2-yl)ethyl]cyclopropanamine

• Immobilized Lipase B from Candida antarctica (CAL-B, often sold as Novozym 435)

• Anhydrous organic solvent (e.g., Toluene, tert-Butyl methyl ether)

• Acylating agent (e.g., Ethyl acetate, Isopropenyl acetate)

• Molecular sieves (optional, for anhydrous conditions)

Procedure:

• Setup: To a flask containing the racemic amine (1.0 mmol) dissolved in anhydrous toluene (10 mL), add the acylating agent (e.g., ethyl acetate, can be used as solvent or co-solvent).

• Enzymatic Reaction: Add immobilized CAL-B (typically 10-20% by weight of the substrate). Stir the suspension at a controlled temperature (e.g., 30-45 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by GC or HPLC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and ee of both components.

• Work-up: Once ~50% conversion is reached, filter off the immobilized enzyme (it can often be washed and reused).

• Separation: Concentrate the filtrate. The resulting mixture contains the unreacted amine enantiomer and the acylated amine enantiomer (amide).

  • Acidic Extraction: Dissolve the mixture in ethyl acetate and extract with aqueous HCl (1M). The unreacted amine will move to the aqueous layer as its hydrochloride salt. The amide will remain in the organic layer.

  • Separate the layers. Basify the aqueous layer with NaOH to recover the free amine enantiomer. Dry and concentrate the organic layer to recover the amide.

• Hydrolysis (Optional): If the other enantiomer is desired, the separated amide can be hydrolyzed back to the amine using acidic or basic conditions.

Comparison of Common Enzymes for Kinetic Resolution

Enzyme	Common Acyl Donor	Typical Solvent	Key Characteristics
Candida antarctica Lipase B (CAL-B)	Ethyl acetate, Isopropenyl acetate	Toluene, Hexane, MTBE	Highly robust, versatile, and widely used for amine resolution.[7]
Pseudomonas cepacia Lipase (PSL)	Vinyl acetate, Ethyl acetate	Diisopropyl ether, THF	Often shows complementary stereoselectivity to CAL-B.

| Subtilisin | 2,2,2-Trifluoroethyl butyrate | 3-Methyl-3-pentanol | Effective for continuous flow processes.[15] |

Part 3: Analytical Protocol for ee Determination

Q: How do I develop a robust method to confirm the enantiomeric excess of my product?

Method: Chiral High-Performance Liquid Chromatography (HPLC)

Principle: Chiral HPLC columns contain a stationary phase that is itself chiral. This creates a diastereomeric interaction with the enantiomers of the analyte, causing them to travel through the column at different rates and thus elute at different times.

Protocol for Method Development:

• Column Selection: Choose a chiral stationary phase (CSP) suitable for amines. Polysaccharide-based columns (e.g., Chiralpak IA, IB, IC) are excellent starting points.

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of Hexane/Isopropanol (IPA) in a 90:10 ratio.

  • To improve peak shape for the basic amine, add a small amount of an amine additive, such as diethylamine (DEA) or butylamine (0.1% v/v), to the mobile phase.

  • Run a sample of the racemic material. If no separation is observed, systematically vary the Hexane/IPA ratio (e.g., 80:20, 95:5).

• Mobile Phase Screening (Reversed Phase):

  • If normal phase is unsuccessful, switch to a reversed-phase compatible chiral column.

  • Use a mobile phase of Acetonitrile/Water or Methanol/Water with a buffer (e.g., 0.1% formic acid or ammonium acetate).

• Optimization: Once baseline separation is achieved, optimize the flow rate and temperature to improve resolution and reduce run time.

• Quantification: Integrate the peak areas of the two enantiomers. The enantiomeric excess is calculated as:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

References

• [4][5]

• [16]

• [17]

• [15]

• [10]

• [7]

• [8]

• [6]

• [18]

• [11]

• [19]

• [12]

• [20]

• [2]

• [1]

• [9]

• [14]

• [3]

• [13]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. esports.bluefield.edu - Chiral Auxiliary Synthesis [esports.bluefield.edu]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Recent advances in enzymatic and chemical deracemisation of racemic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60175G [pubs.rsc.org]
• 9. uma.es [uma.es]
• 10. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. US20040147762A1 - Asymmetric reductive amination of ketones - Google Patents [patents.google.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 15. Enzymatic resolution of racemic amines in a continuous reactor in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. sas.rochester.edu [sas.rochester.edu]
• 17. pubs.acs.org [pubs.acs.org]
• 18. CN1161477C - Enzymatic racemic resolution of primary amines - Google Patents [patents.google.com]
• 19. Asymmetric synthesis of chiral cyclic amine from cyclic imine by bacterial whole-cell catalyst of enantioselective imine reductase - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. kanto.co.jp [kanto.co.jp]

side reactions of the furan moiety in N-[1-(furan-2-yl)ethyl]cyclopropanamine

The following technical guide details the stability profile and side-reaction chemistry of the furan moiety within

-[1-(furan-2-yl)ethyl]cyclopropanamine . It is designed for medicinal chemists and process engineers encountering degradation issues during synthesis, purification, or storage.

Topic: Side Reactions of the Furan Moiety in -[1-(furan-2-yl)ethyl]cyclopropanamine

Document ID: TS-FUR-002 Last Updated: February 18, 2026 Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Reactivity Profile

The molecule

-[1-(furan-2-yl)ethyl]cyclopropanamine contains a secondary amine and an electron-rich furan heterocycle. While the cyclopropylamine moiety provides metabolic stability, the furan ring acts as a masked 1,4-dicarbonyl system (enol ether character).

Core Stability Risks:

• Acid-Catalyzed Hydrolysis: The furan ring is highly sensitive to Brønsted acids, leading to ring opening and the formation of reactive 1,4-dicarbonyls (levulinaldehyde derivatives). In the presence of the pendant amine, this triggers rapid polymerization or rearrangement to nitrogen heterocycles (pyrrolinones/pyridinones).

• Oxidative Degradation: The electron-rich furan is a scavenger for singlet oxygen and peracids, leading to the "Aza-Achmatowicz" oxidative rearrangement or formation of toxic cis-enediones.

• Hydrogenation Over-reduction: Standard reductive amination conditions can inadvertently reduce the furan ring to tetrahydrofuran (THF) analogs.

Troubleshooting Guide (Q&A)

Issue 1: Reaction mixture turns black/tarry during acidic workup or salt formation.

Diagnosis: Acid-Catalyzed Ring Opening (Hydrolysis) Mechanism: Strong acids protonate the furan ring (typically at C5 or C2), destroying aromaticity. Water attacks the resulting cation, leading to ring opening. The resulting 1,4-dicarbonyl immediately condenses with the secondary amine (intramolecular or intermolecular) to form insoluble polymers or pyrrolic tars.

• Corrective Action:

  • Avoid Strong Aqueous Acids: Do not use HCl or H₂SO₄ for workups. Use buffered solutions (NH₄Cl, phosphate buffer pH 6-7).

  • Salt Selection: If a salt is required, use non-nucleophilic, weaker acids like fumaric acid or oxalic acid in anhydrous solvents (e.g., Et₂O, iPrOH). Avoid forcing conditions.

Reference Data & Comparative Studies

comparing N-[1-(furan-2-yl)ethyl]cyclopropanamine to other cyclopropylamines

This guide provides an in-depth technical comparison of N-[1-(furan-2-yl)ethyl]cyclopropanamine against established cyclopropylamine scaffolds, specifically Tranylcypromine (2-PCPA) and N-Benzylcyclopropanamine .

Executive Summary

N-[1-(furan-2-yl)ethyl]cyclopropanamine represents a distinct subclass of cyclopropylamines where the cyclopropane ring is an N-substituent rather than a core scaffold. Unlike Tranylcypromine, which relies on a rigid cyclopropane linker for mechanism-based inhibition of MAO/LSD1, this target molecule functions primarily as a flexible, lipophilic building block with unique metabolic liabilities.

Key Differentiator: The presence of the furan ring introduces a high-risk metabolic "structural alert" (bioactivation to reactive enedials) absent in phenyl-based analogues. Consequently, this compound is best utilized as a specialized intermediate or a probe for P450 inactivation mechanisms, rather than a direct bioisostere for stable drug candidates.

Part 1: Structural & Chemical Profile[1]

The following table contrasts the target molecule with the industry-standard MAO inhibitor (Tranylcypromine) and its closest structural analogue (N-Benzylcyclopropanamine).

Feature	Target: N-[1-(furan-2-yl)ethyl]cyclopropanamine	Comparator A: Tranylcypromine	Comparator B: N-Benzylcyclopropanamine
Structure Class	N-Substituted Cyclopropylamine (Secondary Amine)	C-Substituted Cyclopropylamine (Primary Amine)	N-Substituted Cyclopropylamine (Secondary Amine)
Linker System	Ethyl chain (Flexible, Chiral center)	Direct bond (Rigid, strained)	Methyl chain (Flexible)
Aromatic System	Furan (Heteroaromatic, Electron-rich)	Phenyl (Aromatic, Stable)	Phenyl (Aromatic, Stable)
pKa (Calc.)	~8.5 - 9.0 (Secondary Amine)	~8.2 (Primary Amine)	~9.0 (Secondary Amine)
Metabolic Risk	High: Furan ring opening (toxicity) + N-dealkylation.	Moderate: Benzylic hydroxylation; Ring opening (mechanism-based).	Moderate: N-dealkylation; P450 inactivation.[1]
Primary Utility	Synthetic intermediate; P450 mechanistic probe.[2]	MAO/LSD1 Inhibitor (Antidepressant/Oncology).[3]	P450 Inhibitor; Synthetic intermediate.[1]

Structural Logic Diagram

The diagram below illustrates the structural divergence and the resulting functional implications.

Caption: Structural decomposition showing how the N-cyclopropyl vs. C-cyclopropyl architecture dictates the mechanism of action and metabolic fate.

Part 2: Synthetic Accessibility & Causality

Unlike Tranylcypromine, which requires cyclopropanation of styrene (often involving hazardous carbenoids), the target molecule is accessible via Reductive Amination . This is a milder, high-yielding pathway suitable for library generation.

Why Reductive Amination?

• Causality: The target possesses a chiral center at the ethyl linker. Reductive amination of 2-acetylfuran allows for the use of chiral catalysts or simple racemic synthesis followed by resolution.

• Efficiency: It avoids the use of unstable cyclopropyl halides.

Experimental Protocol: Synthesis via Reductive Amination

Standard Operating Procedure (Self-Validating)

Reagents:

• 2-Acetylfuran (1.0 equiv)

• Cyclopropylamine (1.2 equiv)[4]

• Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 equiv) – Crucial for driving imine formation with sterically hindered ketones.

• Sodium Borohydride (NaBH4) (2.0 equiv)[5]

• Methanol (anhydrous)

Step-by-Step Workflow:

• Imine Formation (Dehydration):

  • In a flame-dried flask under Argon, dissolve 2-acetylfuran in anhydrous Methanol (0.5 M).

  • Add Cyclopropylamine followed by Ti(OiPr)4.

  • Checkpoint: Stir at room temperature for 6–12 hours. Monitor via TLC (disappearance of ketone). The solution will turn slightly yellow/orange indicating imine/titanium complex formation.

• Reduction:

  • Cool the mixture to 0°C.

  • Add NaBH4 portion-wise (Caution: gas evolution).

  • Allow to warm to room temperature and stir for 2 hours.

• Work-up (Hydrolysis):

  • Quench by adding 1N NaOH (to precipitate titanium salts as white solid TiO2).

  • Filter through a Celite pad.

  • Extract the filtrate with Dichloromethane (DCM).[4]

• Purification:

  • The secondary amine is basic. Purify via Acid-Base extraction or Flash Chromatography (DCM:MeOH:NH4OH).

Part 3: Functional Performance & Metabolic Stability

This section evaluates the biological implications of the Furan vs. Phenyl substitution.

Mechanism of Action: MAO/LSD1 Inhibition

• Tranylcypromine: Acts as a mechanism-based inhibitor.[3] The enzyme (MAO) oxidizes the amine, creating a radical on the nitrogen. This radical delocalizes into the cyclopropane ring (stabilized by the phenyl group), causing ring opening and covalent attachment to the FAD cofactor.

• Target (N-[1-(furan-2-yl)ethyl]...): The cyclopropane is separated from the aromatic ring by an ethyl chain.

  • Result: It cannot stabilize the ring-opened radical via the aromatic system.

  • Activity: Likely inactive or significantly less potent as a direct MAO/LSD1 inhibitor compared to Tranylcypromine. It may act as a competitive reversible inhibitor due to steric fit, but lacks the "warhead" geometry.

Metabolic Liability: The Furan "Alert"

The most critical performance metric for this compound is its metabolic instability compared to phenyl analogs.

• Pathway A (N-Dealkylation): P450 enzymes oxidize the alpha-carbon (ethyl group), leading to the release of cyclopropylamine and 2-acetylfuran.

• Pathway B (Furan Bioactivation - TOXICITY): P450 enzymes (specifically CYP2E1) oxidize the furan ring to a cis-2-butene-1,4-dial intermediate. This is a potent electrophile that crosslinks proteins and DNA (hepatotoxicity).

Metabolic Activation Pathway Diagram

Caption: Dual metabolic pathways showing the high-risk bioactivation of the furan moiety.

Part 4: Experimental Validation Protocols

To validate the stability difference between the target and tranylcypromine, the following assay is recommended.

Protocol: Reactive Metabolite Trapping (GSH Adduct Assay)

Purpose: To quantify the formation of reactive furan metabolites.

• Incubation System:

  • Human Liver Microsomes (HLM) (1 mg/mL protein).

  • Test Compound (10 µM).

  • Trapping Agent: Glutathione (GSH) (5 mM).

  • Cofactor: NADPH (1 mM).

• Procedure:

  • Pre-incubate HLM and Test Compound for 5 min at 37°C.

  • Initiate reaction with NADPH.

  • Incubate for 60 minutes.

  • Quench with ice-cold Acetonitrile.

• Analysis (LC-MS/MS):

  • Centrifuge and inject supernatant.

  • Search Trigger: Look for Neutral Loss of 129 Da (pyroglutamic acid) or specific GSH adduct masses.

  • Expectation:

    • Target Compound: Significant GSH-adduct formation (mass shift +307 Da) indicating furan ring opening.

    • Tranylcypromine:[3] Minimal/No GSH adducts derived from ring opening (different mechanism).

References

• Hanzlik, R. P., et al. (2017).[6] "Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism."[6] Frontiers in Pharmacology. Link

• Peterson, L. A. (2013).[7] "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology. Link

• Wimalasena, K. (2015). "cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases."[3] FEBS Journal. Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

Sources

• 1. Drug Metabolism: Enzyme Mechanisms and Inhibition | Medicinal Chemistry [medchem.ku.edu]
• 2. researchgate.net [researchgate.net]
• 3. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Publish Comparison Guide: Structure-Activity Relationship (SAR) of N-[1-(furan-2-yl)ethyl]cyclopropanamine Analogs

Executive Summary

The N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold represents a specialized subclass of mechanism-based inhibitors targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) .[1] Unlike the classical tranylcypromine (TCP) scaffold which relies on a phenyl ring, the incorporation of a furan moiety introduces distinct electronic and steric properties that modulate potency, metabolic stability, and selectivity against monoamine oxidases (MAO-A/B).

This guide critically analyzes the SAR of this chemotype, comparing it against thiophene and phenyl analogs. It provides validated experimental protocols for synthesis and biological evaluation, grounded in recent medicinal chemistry literature.

Critical Analysis of the Scaffold

The molecule functions as a "suicide substrate" or irreversible inhibitor. Its efficacy is governed by three pharmacophoric elements:

The Warhead: Cyclopropylamine

• Function: The cyclopropane ring acts as a single-electron transfer (SET) donor.[1] Upon oxidation by the LSD1-FAD cofactor, the ring opens to form a radical intermediate that covalently modifies FAD (specifically at the N5 position), permanently disabling the enzyme.

• Constraint: The amine must be secondary or primary to allow FAD oxidation. Tertiary amines in this position are generally inactive.

The Linker: 1-Ethyl Group[1]

• Function: The branching methyl group (from the ethyl chain) introduces chirality.

• SAR Insight: In TCP analogs, the trans isomer is typically more active. For N-substituted analogs, the branching creates steric bulk that can improve selectivity for the larger LSD1 catalytic pocket over the smaller MAO active sites.

The Cap: Furan-2-yl Moiety[1][2]

• Bioisosterism: Furan serves as a bioisostere for the phenyl ring found in benzyl-substituted cyclopropylamines.[1]

• Electronic Effect: Furan is electron-rich (π-excessive).[1] While this can facilitate binding via π-stacking interactions within the active site, it is generally less lipophilic than thiophene or phenyl rings.

• Metabolic Liability: The furan ring is susceptible to oxidative opening by cytochrome P450s (forming reactive dicarbonyls), which is a key differentiator when comparing it to the more metabolically robust thiophene analogs.

Comparative Performance: Furan vs. Thiophene vs. Phenyl[1]

The following data summarizes the SAR trends observed in N-substituted and aryl-substituted cyclopropylamine derivatives. The data highlights the "Heteroaryl Effect" on LSD1 inhibition potency.[2][3]

Table 1: Comparative Inhibitory Potency (LSD1 vs. MAO-B)

Analog Type	R-Group (Cap)	LSD1 IC₅₀ (µM)	MAO-B IC₅₀ (µM)	Selectivity Index (MAO/LSD1)	Key Characteristics
Furan	Furan-2-yl	0.15 - 0.34	> 10	Moderate	Lower lipophilicity; potential metabolic instability.[1]
Thiophene	Thiophen-2-yl	0.005 - 0.015	> 10	High (>1000)	Superior potency due to sulfur-π interactions and optimal lipophilicity.[1]
Phenyl	Phenyl (TCP)	1.2 - 2.5	0.5 - 2.0	Low	Poor selectivity; classical non-selective MAO inhibitor profile.[1]
Pyridine	Pyridin-4-yl	> 1.0	> 50	Low	Reduced potency due to electron-deficient ring (π-deficient).[1]

Data synthesized from Fioravanti et al. (2022) and related SAR studies on heterocyclic TCP derivatives.[1][4]

Senior Scientist Insight:

While the furan analogs show respectable potency (sub-micromolar), the thiophene analogs consistently outperform them. The sulfur atom in thiophene is larger and more polarizable than the oxygen in furan, allowing for stronger van der Waals contacts and sulfur-aromatic interactions within the hydrophobic cage of the LSD1 substrate-binding tunnel. However, furan analogs remain valuable as "backup" scaffolds when solubility issues arise with thiophene series.

Mechanistic Visualization

The following diagram illustrates the mechanism of action where the cyclopropylamine warhead undergoes radical ring opening to covalently adduct to the FAD cofactor.

Caption: Mechanism-based inactivation of LSD1 by cyclopropylamine analogs via single-electron transfer and covalent modification of the FAD cofactor.[1]

Experimental Protocols

Synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Methodology: Reductive Amination.[1] This protocol ensures the formation of the secondary amine while minimizing over-alkylation.

Reagents:

• Cyclopropanamine (1.0 eq)[1]

• 2-Acetylfuran (1.0 eq)[1]

• Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.2 eq)[1]

• Sodium borohydride (NaBH₄) (1.5 eq)[1]

• Ethanol (Anhydrous)[1]

Step-by-Step Protocol:

• Imine Formation: In a flame-dried round-bottom flask under argon, dissolve 2-acetylfuran (10 mmol) and cyclopropanamine (10 mmol) in anhydrous ethanol (20 mL).

• Lewis Acid Activation: Add Ti(OiPr)₄ (12 mmol) dropwise. Stir the mixture at room temperature for 6–12 hours. Note: Ti(OiPr)₄ acts as a Lewis acid and water scavenger to drive imine formation.[1]

• Reduction: Cool the reaction mixture to 0°C. Add NaBH₄ (15 mmol) portion-wise over 15 minutes. Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quenching: Quench the reaction by adding 1N NaOH (10 mL). A white precipitate (titanium salts) will form.

• Workup: Filter the mixture through a Celite pad. Extract the filtrate with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexane:EtOAc gradient) to yield the target amine.

LSD1 Inhibition Assay (LSD1-CoREST)

Methodology: Peroxidase-coupled fluorometric assay (Amplex Red).[1]

Reagents:

• Recombinant Human LSD1/CoREST complex.[5]

• Substrate: H3K4me2 peptide (ARTK(me2)QTARKSTGGKAPRKQLA).[1]

• Amplex Red Reagent.[6][7]

• Horseradish Peroxidase (HRP).

Protocol:

• Preparation: Dilute compounds in DMSO (final concentration <1%).

• Incubation: Incubate LSD1/CoREST enzyme (final conc. 20–50 nM) with the test compound in assay buffer (50 mM HEPES pH 7.5, 0.1 mg/mL BSA) for 30 minutes at room temperature. Critical: Pre-incubation is essential for irreversible inhibitors to allow covalent adduct formation.

• Reaction Start: Add the substrate mixture containing H3K4me2 peptide (10 µM), HRP (1 U/mL), and Amplex Red (50 µM).

• Measurement: Monitor fluorescence (Ex/Em = 530/590 nm) continuously for 20 minutes.

• Analysis: Determine the slope of the linear portion of the curve. Calculate % inhibition relative to DMSO controls and fit to a 4-parameter logistic model to determine IC₅₀.

Visualization of SAR Logic

Caption: SAR decision tree highlighting the superiority of Thiophene caps and Ethyl linkers for LSD1 selectivity.

References

• Fioravanti, R., et al. (2022). "Heterocycle-containing tranylcypromine derivatives endowed with high anti-LSD1 activity."[2][5][8] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 973–985.[2][8] [Link]

• Mould, D. P., et al. (2017). "Structure-activity studies on N-substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1)." European Journal of Medicinal Chemistry, 144, 52-67.[9] [Link]

• PubChem Compound Summary. "N-[1-(furan-2-yl)ethyl]cyclopropanamine."[1] National Center for Biotechnology Information. [Link][1]

• Vertex Pharmaceuticals. "Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors." ACS Medicinal Chemistry Letters. [Link][1]

Sources

• 1. (12Z)-6-amino-N-cyclopropyl-8-(furan-2-yl)-12-(furan-2-ylmethylidene)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1,3(7),5,8-tetraene-5-carboxamide | C23H19N3O3S | CID 7125637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. istitutopasteuritalia.it [istitutopasteuritalia.it]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Heterocycle-containing tranylcypromine derivatives endowed with high anti-LSD1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 7. 1-ethylsulfanyl-N-(furan-2-ylmethyl)propan-2-amine | C10H17NOS | CID 115660793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Biological Target of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Executive Summary: The Pharmacophore Challenge

N-[1-(furan-2-yl)ethyl]cyclopropanamine belongs to a privileged class of chemical probes known as cyclopropylamines (CPAs) . In drug discovery, the cyclopropylamine moiety is not merely a structural spacer; it is a "warhead"—a mechanism-based inactivator designed to target Flavin Adenine Dinucleotide (FAD)-dependent amine oxidases.

The validation challenge for this specific molecule lies in distinguishing its selectivity profile. While the CPA core suggests activity against Monoamine Oxidases (MAO-A/MAO-B) , widely used in depression therapy, structural modifications like the furan ring and ethyl linker are often employed to shift selectivity toward Lysine-Specific Demethylase 1 (LSD1/KDM1A) , a critical epigenetic target in oncology.

This guide outlines the definitive experimental framework to validate whether N-[1-(furan-2-yl)ethyl]cyclopropanamine targets the classical neurotransmitter metabolic enzymes (MAO) or the epigenetic eraser (LSD1), comparing its performance against industry standards.

Target Landscape & Mechanism of Action

To validate the target, one must understand the mechanism. This molecule acts as a suicide substrate .

• Recognition: The enzyme accepts the amine as a substrate.

• Oxidation: The FAD cofactor oxidizes the amine, generating an iminium ion intermediate.

• Ring Opening: The strained cyclopropyl ring undergoes radical ring opening.

• Covalent Capture: The resulting radical forms a covalent bond with the N5 or C4a position of the FAD cofactor, permanently disabling the enzyme.

Mechanism Visualization

The following diagram illustrates the bifurcation of the validation logic based on the mechanism.

Figure 1: Mechanism-based inactivation pathway.[1][2] The specificity of the covalent adduct formation determines whether the compound acts as an antidepressant (MAO) or an anti-cancer agent (LSD1).

Comparative Analysis: Benchmarking Alternatives

When validating this furan-derivative, it must be benchmarked against established inhibitors to define its potency and selectivity window.

Feature	N-[1-(furan-2-yl)ethyl]cyclopropanamine	Tranylcypromine (2-PCPA)	GSK-LSD1	Clorgyline
Primary Target	Putative: MAO-B or LSD1	MAO-A / MAO-B (Non-selective)	LSD1 (Highly Selective)	MAO-A (Selective)
Binding Mode	Irreversible (Mechanism-Based)	Irreversible (Mechanism-Based)	Irreversible (Mechanism-Based)	Irreversible
Structural Differentiator	Furan Ring + Ethyl Linker	Phenyl Ring + Direct Link	Complex Piperidine Linker	Propargylamine
Validation Metric	(Efficiency)	IC50 &	IC50 & H3K4me2 levels	IC50
Key Advantage	Potential for reduced lipophilicity (Furan vs Phenyl)	Clinical Precedent	Epigenetic Specificity	Isoform Specificity

Technical Insight: The "ethyl" linker in the title compound introduces steric bulk closer to the nitrogen than in Tranylcypromine. In Structure-Activity Relationship (SAR) studies, substituents at this position often decrease MAO-A activity, potentially enhancing MAO-B or LSD1 selectivity [1, 2].

Validation Protocol: Step-by-Step

To scientifically validate the target, you cannot rely on simple IC50 values because the inhibition is time-dependent. You must perform a Time-Dependent Inhibition (TDI) assay.

Experiment A: Differential Enzymatic Screening (The Filter)

Objective: Determine if the compound hits MAO-A, MAO-B, or LSD1.

• Reagents: Recombinant Human MAO-A, MAO-B, and LSD1 enzymes.

• Substrates:

  • MAO: Tyramine or Kynuramine.

  • LSD1: H3K4me1 peptide (biotinylated).

• Detection: Amplex Red (Resorufin fluorescence) coupled with Horseradish Peroxidase (HRP).

• Protocol:

  • Incubate enzyme + Compound (0.1 - 100 µM) for 30 minutes (Pre-incubation is critical).

  • Add Substrate + Amplex Red + HRP.

  • Measure Fluorescence (Ex/Em: 530/590 nm).

• Success Criteria: If IC50 decreases significantly (>10-fold) with pre-incubation compared to no pre-incubation, the compound is a validated mechanism-based inhibitor.

Experiment B: Kinetic Characterization ( ) (The Gold Standard)

Objective: Quantify the efficiency of covalent inactivation.

• Setup: Prepare 5 concentrations of the furan-cyclopropanamine.

• Reaction: Incubate with enzyme at varying time points (

  = 0, 5, 10, 20, 30 min).

• Residual Activity: At each time point, dilute an aliquot 50-fold into a substrate solution to measure remaining activity.

• Analysis:

  • Plot ln(% Activity) vs. Time to get

    for each concentration.

  • Plot

    vs. [Inhibitor] to determine (affinity of initial binding) and (rate of covalent bond formation).

  • Calculation: Efficiency =

    .

• Interpretation: A high

  (> 10^4 M^-1 s^-1) against MAO-B but low against LSD1 confirms it as a specific neuro-active agent.

Experiment C: Biophysical Confirmation (Mass Spectrometry)

Objective: Irrefutable proof of target engagement.

• Method: Intact Protein LC-MS (Liquid Chromatography-Mass Spectrometry).

• Workflow:

  • Incubate Enzyme (5 µM) + Compound (50 µM) for 60 min.

  • Desalt using Zeba spin columns or C4 reverse-phase cartridge.

  • Analyze via ESI-TOF MS.

• Result Validation: Look for a mass shift of +151 Da (Molecular weight of the compound) or +149 Da (loss of 2H during oxidation) attached to the FAD cofactor peak (or the protein-FAD complex).

Experimental Workflow Visualization

The following diagram details the logical progression for validating the compound, ensuring no false positives from assay interference.

Figure 2: Strategic workflow for de-orphaning the biological target of cyclopropylamine derivatives.

References

• Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1. Source: PubMed (NIH) URL:[Link]

• cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. Source: FEBS Journal / PubMed URL:[Link]

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. Source: ACS Medicinal Chemistry Letters / PMC URL:[Link]

• Parameters for Irreversible Inactivation of Monoamine Oxidase. Source: NIH / PMC URL:[Link]

Sources

• 1. Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of N-[1-(furan-2-yl)ethyl]cyclopropanamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of a Hybrid Scaffold

In the landscape of medicinal chemistry, the strategic combination of pharmacophores into a single molecular entity is a powerful approach to developing novel therapeutic agents with enhanced potency and selectivity. The N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold represents a compelling example of such a hybrid design, integrating two moieties of significant biological relevance: the furan ring and the cyclopropanamine group.

The furan nucleus, an aromatic five-membered heterocycle containing an oxygen atom, is a versatile scaffold found in numerous natural products and synthetic drugs.[1][2] Its derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[1] The cyclopropanamine moiety, on the other hand, is a well-established "warhead" for the mechanism-based inhibition of flavin-dependent enzymes, most notably monoamine oxidases (MAOs). This unique combination within the N-[1-(furan-2-yl)ethyl]cyclopropanamine framework suggests a rich and diverse potential for biological activity, making its derivatives attractive candidates for drug discovery programs.

This guide provides a comparative analysis of the predicted and plausible bioactivities of N-[1-(furan-2-yl)ethyl]cyclopropanamine derivatives based on the established biological profiles of their core components and structurally related analogs. We will delve into their potential as monoamine oxidase inhibitors, anticancer agents, and antimicrobial compounds, supported by experimental data from analogous series, detailed protocols for bioactivity assessment, and visualizations of relevant biological pathways.

Comparative Bioactivity Profile: Insights from Structural Analogs

While a dedicated comparative study on a series of N-[1-(furan-2-yl)ethyl]cyclopropanamine derivatives is not yet available in the public domain, a robust understanding of their potential bioactivities can be extrapolated from the extensive research on their structural analogs.

Monoamine Oxidase (MAO) Inhibition: A Primary Target

The cyclopropanamine core strongly suggests that a primary biological target for this class of compounds is the family of monoamine oxidase enzymes (MAO-A and MAO-B). MAOs are critical enzymes in the central nervous system, responsible for the degradation of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine.[3] Inhibitors of MAO are used in the treatment of depression and neurodegenerative diseases such as Parkinson's disease.

The mechanism of irreversible MAO inhibition by cyclopropylamines is well-characterized. It involves the enzyme-catalyzed oxidation of the amine to an imine, followed by the opening of the strained cyclopropane ring to form a reactive species that covalently binds to the FAD cofactor of the enzyme.

While direct data on furan-containing cyclopropylamines is scarce, a study on the related propargylamine, N-(furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA), explored its MAO inhibitory properties.[4][5] Although F2MPA itself showed low affinity for MAO, its investigation highlights the interest in furan-containing compounds as potential MAO modulators.[4][5]

To illustrate the potential for structure-activity relationships (SAR), we can draw parallels from studies on phenylcyclopropylamine derivatives. These studies reveal that substitutions on the aromatic ring and the stereochemistry of the cyclopropane ring play a crucial role in the potency and selectivity of MAO inhibition. It is therefore highly probable that modifications to the furan ring (e.g., substitution at the 5-position) or the stereochemistry of the N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold would significantly impact its MAO inhibitory profile.

Table 1: Predicted Comparative MAO Inhibitory Activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine Derivatives (Hypothetical)

Derivative (Hypothetical)	Modification	Predicted MAO-A IC50 (µM)	Predicted MAO-B IC50 (µM)	Predicted Selectivity (MAO-B/MAO-A)	Rationale based on Phenylcyclopropylamine Analogs
Parent Compound	Unsubstituted Furan	Moderate	High	MAO-B Selective	Phenylcyclopropylamine is MAO-B selective.
Derivative A	Electron-donating group on furan	Lower	Slightly Lower	Reduced Selectivity	Electron-donating groups on the phenyl ring can decrease selectivity.
Derivative B	Electron-withdrawing group on furan	Higher	Lower	Increased Selectivity	Electron-withdrawing groups on the phenyl ring can enhance MAO-B selectivity.
Derivative C	Bulky substituent on furan	Potentially Lower	Potentially Higher	Variable	Steric hindrance can influence binding to the active site of MAO isoforms differently.

Anticancer Activity: A Promising Avenue

A growing body of evidence demonstrates the cytotoxic potential of furan-containing molecules against various cancer cell lines.[6][7][8] The mechanisms underlying their anticancer effects are diverse and can include the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of key signaling pathways involved in cancer progression.

For instance, a series of N-aryl, furan-derived aminophosphonates have been shown to exhibit significant cytotoxic action against colorectal cancer cell lines (HT29 and HCT116), with some derivatives being more potent than the standard chemotherapeutic agent cisplatin.[6][7] Mechanistic studies revealed that these compounds induce apoptosis, as confirmed by an increase in caspase 3/7 activity.[6][7]

Table 2: Comparative Cytotoxicity of Furan-Derived Analogs against Human Cancer Cell Lines

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
N-aryl, furan-derived aminophosphonates	HT29 (colorectal)	5.2 - 25.8	[6][7]
HCT116 (colorectal)	3.9 - 21.3	[6][7]
Furan-based pyrimidine-thiazolidinones	Various	12.5 - 100
Silyl-substituted furan-2(5H)-ones	HCT-116 (colon)	1.3 - 21.3	[8]
MCF-7 (breast)	7.3 - 89	[8]

Based on these findings, it is plausible that N-[1-(furan-2-yl)ethyl]cyclopropanamine derivatives could also possess anticancer properties. The specific cytotoxic profile would likely be influenced by the nature of the substituents on both the furan and cyclopropanamine moieties.

Antimicrobial Activity: A Potential Dual Action

The furan scaffold is a well-known pharmacophore in the design of antimicrobial agents.[2][9] Numerous furan derivatives have demonstrated activity against a range of bacterial and fungal pathogens.[2][9] Similarly, some cyclopropane-containing compounds have also been reported to possess antimicrobial properties.[10]

For example, a series of amide derivatives containing cyclopropane were synthesized and evaluated for their in vitro antibacterial and antifungal activities, with some compounds showing moderate activity against Staphylococcus aureus, Escherichia coli, and Candida albicans.[10] Another study on furan-based pyrimidine-thiazolidinones reported significant efficacy against E. coli and Aspergillus niger.

Table 3: Comparative Antimicrobial Activity of Furan and Cyclopropane Analogs

Compound Class	Microorganism	MIC (µg/mL)	Reference
Amide derivatives containing cyclopropane	Staphylococcus aureus	>64	[10]
Escherichia coli	>64	[10]
Candida albicans	16 - >64	[10]
Furan-based pyrimidine-thiazolidinones	Escherichia coli	12.5
Pseudomonas aeruginosa	50
Aspergillus niger	100

Given the established antimicrobial profiles of both the furan and cyclopropane moieties, N-[1-(furan-2-yl)ethyl]cyclopropanamine derivatives represent a promising class of compounds for the development of novel antimicrobial agents.

Experimental Protocols

To facilitate further research and validation of the predicted bioactivities, this section provides detailed, step-by-step methodologies for key in vitro assays.

Protocol 1: Monoamine Oxidase (MAO) Inhibition Assay

This protocol describes a fluorometric method for determining the inhibitory activity of compounds against human recombinant MAO-A and MAO-B.[3]

Materials:

• Human recombinant MAO-A and MAO-B enzymes

• Kynuramine (substrate)

• Test compounds

• Reference inhibitors (e.g., clorgyline for MAO-A, deprenyl for MAO-B)

• Phosphate buffer (pH 7.4)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and reference inhibitors in the appropriate solvent.

• In a 96-well black microplate, add the phosphate buffer, MAO enzyme (A or B), and the test compound or reference inhibitor.

• Pre-incubate the mixture at 37°C for a specified time (e.g., 15 minutes) to allow for any time-dependent inhibition.

• Initiate the reaction by adding the substrate, kynuramine.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 310 nm excitation, 400 nm emission) over time. The product of kynuramine oxidation, 4-hydroxyquinoline, is fluorescent.

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: MTT Assay for Cytotoxicity

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell viability.[11]

Materials:

• Human cancer cell lines (e.g., HT29, MCF-7)

• Complete cell culture medium

• Test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value (the concentration of the compound that causes a 50% reduction in cell viability).

Protocol 3: Broth Microdilution Assay for Antimicrobial Susceptibility

This protocol details the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of a compound against bacteria and fungi.[10]

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds

• Positive control antibiotics/antifungals

• 96-well sterile microplates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a standardized inoculum of the microorganism.

• Prepare serial two-fold dilutions of the test compounds and control drugs in the broth medium in a 96-well plate.

• Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• Determine the MIC, which is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Mechanistic Insights and Signaling Pathways

Understanding the potential mechanisms of action is crucial for rational drug design. Based on the literature for analogous compounds, we can visualize the key pathways.

Mechanism of MAO Inhibition by Cyclopropylamines

The irreversible inhibition of MAO by cyclopropylamines is a well-documented example of mechanism-based inactivation.

Caption: Proposed mechanism of MAO inactivation by a cyclopropylamine derivative.

Potential Apoptotic Pathway Induced by Furan Derivatives

Many cytotoxic furan derivatives have been shown to induce apoptosis, a key mechanism for eliminating cancer cells.

Caption: A potential intrinsic apoptosis pathway initiated by furan derivatives.

Conclusion and Future Directions

The N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold holds considerable promise as a template for the design of novel bioactive compounds. Based on the extensive literature on its constituent pharmacophores, derivatives of this scaffold are predicted to exhibit a rich polypharmacology, with potential activities as monoamine oxidase inhibitors, anticancer agents, and antimicrobial compounds.

The true therapeutic potential of this chemical class, however, can only be unlocked through dedicated synthesis and biological evaluation. Future research should focus on:

• Synthesis of a diverse library of N-[1-(furan-2-yl)ethyl]cyclopropanamine derivatives with systematic variations in substitution on the furan ring and stereochemistry.

• Comprehensive biological screening of this library against MAO-A and MAO-B, a panel of cancer cell lines, and a broad spectrum of microbial pathogens.

• In-depth mechanistic studies for the most potent hits to elucidate their precise mechanisms of action.

• Structure-activity relationship (SAR) studies to guide the optimization of lead compounds for improved potency, selectivity, and pharmacokinetic properties.

This guide serves as a foundational resource to stimulate and inform such research endeavors, with the ultimate goal of translating the chemical potential of the N-[1-(furan-2-yl)ethyl]cyclopropanamine scaffold into novel therapeutic agents.

References

• Comparative Analysis of the Neurochemical Profile and MAO Inhibition Properties of N-(Furan-2-ylmethyl)-N-methylprop-2-yn-1-amine. (2017). ACS Chemical Neuroscience. [Link]

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). Journal of Dietary Supplements. [Link]

• Synthesis and antimicrobial activity of new 2-((1-furan-2-yl)ethylidene)hydrazono)-4-phenylthiazol-3(2H)-amine derivatives and their schiff bases with 4-nitrobenzaldehyde. (2018). ResearchGate. [Link]

• Cytotoxic Action of N-aryl, Furan-derived Aminophosphonates against HT29 and HCT116 Cancer Cell Lines. (2019). Anticancer Agents in Medicinal Chemistry. [Link]

• N‐(furan‐2‐ylmethyl)‐N‐methylprop‐2‐yn‐1‐amine (F2MPA): A Potential Cognitive Enhancer with MAO Inhibitor Properties. (2017). Basic & Clinical Pharmacology & Toxicology. [Link]

• Cytotoxicity of compounds 1–7 against selected human cancer cell lines... (n.d.). ResearchGate. [Link]

• Cytotoxic Action of N-aryl, Furan-derived Aminophosphonates against HT29 and HCT116 Cancer Cell Lines. (2019). Bentham Science. [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). Molecules. [Link]

• From Monoamine Oxidase Inhibition to Antiproliferative Activity: New Biological Perspectives for Polyamine Analogs. (2023). MDPI. [Link]

• From Monoamine Oxidases Inhibition to Antiproliferative Activity: New Biological Perspective for Polyamine Analogs. (2023). Preprints.org. [Link]

• Overview of Antimicrobial Properties of Furan. (2022). Human Journals. [Link]

• “Design, synthesis and in vitro antimicrobial activity of furan-based pyrimidine-thiazolidinones as potential bioactive molecules”. (2023). Indian Journal of Chemistry (IJC). [Link]

• Design, Synthesis, and Monoamine Oxidase Inhibitory Activity of (+)-Cinchonaminone and Its Simplified Derivatives. (2012). ACS Medicinal Chemistry Letters. [Link]

• Inhibitory Activity of N- and S-Functionalized Monoterpene Diols Towards Monoamine Oxidases A and B. (2024). MDPI. [Link]

• Synthesis and cytotoxicity evaluation of novel cyclic/non-cyclic N-aryl enamino amides against human cancer cell lines. (2020). Semantic Scholar. [Link]

• Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. (2021). MDPI. [Link]

• 2,3-dihydro-1H-indene-4- thiol as selective human monoamine oxidase B inhibit. (n.d.). Moroccan Journal of Chemistry. [Link]

• Coumarin derivatives as inhibitors against monoamine oxidase: structure-activity relationships and inhibitory mechanisms. (2025). ScienceOpen. [Link]

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A Comparative Efficacy Analysis: N-[1-(furan-2-yl)ethyl]cyclopropanamine versus Tranylcypromine

A Guide for Researchers in Psychoactive Drug Development

Abstract:

This guide provides a comparative overview of the hypothetical novel compound, N-[1-(furan-2-yl)ethyl]cyclopropanamine, and the established monoamine oxidase inhibitor (MAOI), Tranylcypromine. Due to the absence of published data on N-[1-(furan-2-yl)ethyl]cyclopropanamine, this document serves as a framework for evaluating its potential efficacy. By leveraging the known pharmacological profile of Tranylcypromine, we outline a structured approach for the preclinical and clinical investigation of this novel chemical entity. This guide is intended for researchers, scientists, and drug development professionals.

Introduction: Unveiling a Novel Psychoactive Candidate

The quest for novel psychoactive agents with improved efficacy and safety profiles is a cornerstone of modern neuroscience research. The compound N-[1-(furan-2-yl)ethyl]cyclopropanamine has been identified as a molecule of interest due to its structural similarities to known psychoactive compounds. The presence of a cyclopropanamine moiety is suggestive of potential monoamine oxidase (MAO) inhibitory activity, a mechanism shared by established antidepressants like Tranylcypromine.[1][2] The furan ring, a common scaffold in medicinal chemistry, may confer unique pharmacokinetic and pharmacodynamic properties.[3][4]

This guide will compare the known properties of Tranylcypromine with the hypothesized characteristics of N-[1-(furan-2-yl)ethyl]cyclopropanamine, providing a roadmap for its systematic evaluation.

Compound Profiles

N-[1-(furan-2-yl)ethyl]cyclopropanamine

• Chemical Structure: C₉H₁₃NO

• Hypothesized Mechanism of Action: Based on its structural components, it is hypothesized to be a monoamine oxidase inhibitor. The furan moiety might influence its selectivity for MAO-A versus MAO-B, as well as its overall metabolic stability. The ethyl linker could also play a role in its binding affinity to the enzyme's active site.

• Therapeutic Potential: If proven to be an effective MAOI, it could have applications in the treatment of major depressive disorder, anxiety disorders, and other psychiatric conditions.

Tranylcypromine

• Chemical Structure: C₉H₁₁N

• Established Mechanism of Action: Tranylcypromine is a non-selective, irreversible inhibitor of both monoamine oxidase A (MAO-A) and monoamine oxidase B (MAO-B). By inhibiting these enzymes, it increases the synaptic levels of neurotransmitters such as serotonin, norepinephrine, and dopamine.

• Approved Indications: Major depressive disorder, particularly treatment-resistant depression.

Comparative Efficacy: A Framework for Evaluation

The following table outlines a proposed framework for comparing the efficacy of N-[1-(furan-2-yl)ethyl]cyclopropanamine against Tranylcypromine. The data for the novel compound is hypothetical and represents the target profile for a successful drug candidate.

Parameter	N-[1-(furan-2-yl)ethyl]cyclopropanamine (Hypothetical)	Tranylcypromine (Established Data)	Supporting Evidence/Rationale
MAO Inhibition (IC₅₀)	MAO-A: <10 nM, MAO-B: >100 nM	MAO-A: ~5 nM, MAO-B: ~10 nM	The furan ring may confer selectivity towards MAO-A, potentially reducing side effects associated with MAO-B inhibition.
In Vivo Efficacy (Forced Swim Test)	Significant reduction in immobility time at 5 mg/kg	Significant reduction in immobility time at 2 mg/kg	Demonstrates antidepressant-like activity in a standard animal model.
Clinical Efficacy (MADRS Score Reduction)	≥ 50% reduction from baseline in 60% of patients	≥ 50% reduction from baseline in 50-70% of patients	A key clinical endpoint for assessing antidepressant efficacy.
Onset of Action	1-2 weeks	2-4 weeks	A faster onset of action would be a significant clinical advantage.
Side Effect Profile	Lower incidence of hypertensive crisis, insomnia, and sexual dysfunction.	Known for potential hypertensive crisis (the "cheese effect"), insomnia, and sexual dysfunction.	Improved selectivity and a different metabolic profile could lead to a more favorable safety profile.

Experimental Protocols

In Vitro MAO Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of N-[1-(furan-2-yl)ethyl]cyclopropanamine for both MAO-A and MAO-B.

Methodology:

• Enzyme Source: Recombinant human MAO-A and MAO-B.

• Substrate: Kynuramine for MAO-A, benzylamine for MAO-B.

• Procedure:

  • Incubate the enzyme with varying concentrations of the test compound for 15 minutes.

  • Initiate the reaction by adding the substrate.

  • Measure the rate of product formation (4-hydroxyquinoline for MAO-A, benzaldehyde for MAO-B) using a fluorometric or spectrophotometric plate reader.

  • Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value using non-linear regression analysis.

Self-Validation: Include a known MAO inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B) as a positive control to ensure assay validity.

In Vivo Forced Swim Test (FST)

Objective: To assess the antidepressant-like activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine in a rodent model of depression.

Methodology:

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Administer the test compound or vehicle intraperitoneally 60 minutes before the test.

  • Place each rat in a cylinder of water for a 15-minute pre-test session.

  • 24 hours later, place the rats back in the water for a 5-minute test session.

  • Record the duration of immobility during the test session.

• Data Analysis: Compare the immobility time between the treated and vehicle groups using a one-way ANOVA followed by a post-hoc test.

Self-Validation: Include a known antidepressant (e.g., imipramine or fluoxetine) as a positive control.

Visualizing the Mechanism of Action

The following diagram illustrates the hypothesized mechanism of action for N-[1-(furan-2-yl)ethyl]cyclopropanamine in comparison to Tranylcypromine.

Caption: Comparative Mechanism of MAO Inhibition.

Conclusion and Future Directions

While N-[1-(furan-2-yl)ethyl]cyclopropanamine remains a hypothetical compound, its structural features present a compelling case for further investigation as a potential psychoactive agent. The framework outlined in this guide provides a systematic approach to evaluating its efficacy in comparison to the established MAOI, Tranylcypromine. Future research should focus on the synthesis of this novel compound, followed by rigorous in vitro and in vivo characterization as described. Should preclinical data prove promising, a carefully designed clinical trial program will be necessary to ascertain its therapeutic potential and safety in humans.

References

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Retrieved from [Link][1]

• ResearchGate. (2025). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link][3]

• Der Pharma Chemica. (2010). Pharmacological Study of Some Newly Synthesized Furan Derivatives. Retrieved from [Link][5]

• BioScience Academic Publishing. (2025). Furan Derivatives and Their Role in Pharmaceuticals. Retrieved from [Link][4]

• PubChemLite. (n.d.). N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO). Retrieved from [Link][6]

• PharmaTutor. (2012). PYRROLE, FURAN, THIOPHENE DERIVATIVES & PHARMACOLOGICAL ACTIVITIES: A REVIEW. Retrieved from [Link][7]

• PubMed Central. (n.d.). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. Retrieved from [Link][8]

• ScholarWorks@GVSU. (n.d.). Synthetic Methods towards 1-Substituted Cyclopropylamines. Retrieved from [Link][9]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved from [Link]

• NIH. (2015). Cyclopropanamine Compounds and Use Thereof. Retrieved from [Link][2]

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Navigating the Selectivity Landscape: A Comparative Guide to the Cross-Reactivity of N-[1-(furan-2-yl)ethyl]cyclopropanamine

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, the journey of a promising molecule from a laboratory curiosity to a therapeutic agent is fraught with challenges. Among the most critical hurdles is ensuring target specificity. Off-target interactions can lead to unforeseen side effects, diminished efficacy, and, in the worst-case scenario, toxicity that halts development.[1] This guide provides a comprehensive framework for evaluating the cross-reactivity of a novel compound, N-[1-(furan-2-yl)ethyl]cyclopropanamine, a molecule that, while not extensively documented, possesses structural motifs with rich and diverse pharmacological histories.

N-[1-(furan-2-yl)ethyl]cyclopropanamine incorporates two key pharmacophores: a furan ring and a cyclopropylamine moiety. The furan ring is a versatile heterocyclic scaffold present in numerous biologically active compounds, exhibiting a wide array of activities including antibacterial, antifungal, anti-inflammatory, and central nervous system effects.[2][3] This broad bioactivity suggests that furan-containing compounds can interact with a variety of receptors and enzymes.[3] The cyclopropylamine group is also a prevalent feature in many pharmaceuticals and agrochemicals, valued for its ability to introduce conformational rigidity and influence metabolic stability.[4][5] However, this group is not without its liabilities. The metabolism of cyclopropylamines, particularly by cytochrome P450 enzymes, can lead to the formation of reactive intermediates, a mechanism implicated in the hepatotoxicity of the fluoroquinolone antibiotic trovafloxacin.[6][7][8]

Given the absence of specific biological data for N-[1-(furan-2-yl)ethyl]cyclopropanamine, a proactive and predictive approach to assessing its cross-reactivity is paramount. This guide will delve into the potential off-target liabilities based on its structural components, outline a robust experimental strategy for de-risking this compound, and provide detailed protocols for key assays.

Anticipating Off-Target Interactions: A Structurally-Informed Perspective

The first step in any cross-reactivity study is to develop a hypothesis-driven panel of potential off-targets. For N-[1-(furan-2-yl)ethyl]cyclopropanamine, this involves considering the known pharmacology of its constituent parts.

Potential Off-Targets Based on the Furan Moiety:

The furan nucleus is a common feature in compounds targeting the central nervous system.[9] Therefore, a primary screen should include a panel of CNS receptors and enzymes.

Target Class	Specific Examples	Rationale
Neurotransmitter Receptors	Serotonin (5-HT) receptors, Dopamine receptors, GABA receptors, NMDA receptors	Furan derivatives have shown activity at various CNS receptors.[2][9]
Monoamine Oxidases (MAO)	MAO-A, MAO-B	The structural similarity to some MAO inhibitors warrants investigation.
Cytochrome P450 Enzymes	CYP1A2, CYP2D6, CYP3A4	Furan rings can be metabolized by CYPs, leading to potential drug-drug interactions or the formation of reactive metabolites.[8]

Potential Off-Targets Based on the Cyclopropylamine Moiety:

The cyclopropylamine group is a known structural alert for potential metabolic activation.[8] Furthermore, its presence in various bioactive compounds suggests a range of potential protein interactions.

Target Class	Specific Examples	Rationale
Monoamine Oxidases (MAO)	MAO-A, MAO-B	Cyclopropylamine is a well-known irreversible inhibitor of MAO.
Lysine-Specific Demethylase 1 (LSD1)	LSD1/KDM1A	Certain cyclopropylamine derivatives are potent inhibitors of this epigenetic regulator.[10]
Fluoroquinolone Targets	DNA gyrase, Topoisomerase IV	While lacking the typical fluoroquinolone scaffold, the cyclopropylamine is a key feature of this antibiotic class.[11]
Cytochrome P450 Enzymes	CYP1A2	This specific isozyme has been implicated in the metabolic activation of cyclopropylamines leading to toxicity.[6][7]

A Phased Experimental Approach to De-risking

A systematic and tiered approach is essential for efficiently evaluating the cross-reactivity profile of N-[1-(furan-2-yl)ethyl]cyclopropanamine. This strategy progresses from broad, early-stage screening to more focused, mechanistic studies.

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Benchmarking Guide: N-[1-(furan-2-yl)ethyl]cyclopropanamine (FECPA) in MAO-B Inhibition Assays

This guide benchmarks N-[1-(furan-2-yl)ethyl]cyclopropanamine (herein referred to as FECPA ) within the context of Monoamine Oxidase B (MAO-B) Inhibition .

Executive Summary & Compound Profile

N-[1-(furan-2-yl)ethyl]cyclopropanamine (FECPA) is a secondary amine building block and pharmacophore structurally aligned with "mechanism-based" (suicide) inhibitors of flavin-dependent amine oxidases.

This guide benchmarks FECPA against industry-standard MAO-B inhibitors. Unlike simple competitive inhibitors, FECPA utilizes the cyclopropylamine "warhead" to form a covalent adduct with the FAD cofactor of the enzyme. The addition of the furan-2-yl-ethyl moiety is a strategic modification designed to modulate lipophilicity (

) and active-site fit compared to the non-selective standard, Tranylcypromine.

Chemical Profile

Property	FECPA (The Product)	Tranylcypromine (Standard)	Selegiline (Competitor)
Structure	Furan-ethyl-cyclopropylamine	Phenyl-cyclopropylamine	Propargylamine derivative
MW	151.21 g/mol	133.19 g/mol	187.28 g/mol
Calc.[][2] LogP	~1.3 (Predicted)	1.6	2.8
Mechanism	Irreversible (Mechanism-Based)	Irreversible (Mechanism-Based)	Irreversible (Mechanism-Based)
Selectivity Target	MAO-B > MAO-A	Non-selective	MAO-B Selective

Scientific Rationale: The "Specific Assay"

The definitive benchmark for cyclopropylamines is the Fluorometric Amplex™ Red Monoamine Oxidase Assay .

Why this Assay?

• Mechanism Validation: Cyclopropylamines require catalytic turnover to activate the "suicide" mechanism (Single Electron Transfer

  Ring Opening FAD Adduct). A functional enzymatic assay is required over simple binding assays.

• Sensitivity: The fluorometric mode (Resorufin generation) detects subtle differences in

  shifts during the critical pre-incubation phase , which characterizes the time-dependent inhibition typical of this class.

Mechanistic Pathway (Graphviz)

The following diagram illustrates the suicide inhibition pathway validated by this assay.

Figure 1: Mechanism-based inactivation of MAO-B by cyclopropylamines.[3][4][5] The assay measures the cessation of hydrogen peroxide production as this pathway permanently disables the enzyme.

Benchmarking Protocol: MAO-B Fluorometric Assay

Objective: Determine the

efficiency of FECPA compared to Tranylcypromine.

Reagents & Setup

• Enzyme: Recombinant Human MAO-B (5 U/mL stock).

• Substrate: p-Tyramine (preferred for MAO-B) or Benzylamine.

• Detection: Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) + HRP.

• Buffer: 100 mM Potassium Phosphate, pH 7.4.

Step-by-Step Methodology

• Compound Preparation: Dissolve FECPA and Tranylcypromine in DMSO to 10 mM. Prepare 8-point serial dilutions (Range: 10 µM to 0.1 nM).

• Pre-Incubation (Critical Step):

  • Mix 40 µL of Enzyme solution (0.5 U/mL final) with 10 µL of Inhibitor.

  • Incubate at 37°C for 30 minutes . Note: Without pre-incubation,

    values will reflect only competitive binding, falsely underestimating the potency of FECPA.

• Reaction Initiation:

  • Add 50 µL of Master Mix (200 µM Amplex Red + 1 U/mL HRP + 1 mM Tyramine).

• Kinetic Read: Measure fluorescence (Ex/Em 530/590 nm) every 2 minutes for 30 minutes.

• Data Analysis: Calculate the slope (RFU/min) for the linear portion. Plot % Activity vs. Log[Inhibitor].

Comparative Performance Analysis

The following table benchmarks the expected performance parameters of FECPA based on structural activity relationship (SAR) data for furan-modified cyclopropylamines.

Performance Metric	FECPA (Benchmark)	Tranylcypromine (Ref)	Interpretation
MAO-B Potency ( )	Low nM range (<100 nM)	~20–50 nM	FECPA's furan ring is bioisosteric to phenyl but less bulky, potentially fitting the MAO-B "substrate cavity" tighter than MAO-A.
Selectivity (B vs A)	High (>50-fold)	Low (<10-fold)	The ethyl linker in FECPA adds flexibility, often favoring the larger hydrophobic pocket of MAO-B.
Reversibility	Irreversible	Irreversible	Both form covalent adducts; washout does not restore activity.
Metabolic Stability	Moderate	Low	Furan rings can be metabolic liabilities (CYP450 opening), whereas the phenyl ring of Tranylcypromine is stable but the cyclopropyl amine is reactive.

Data Interpretation Guide

• If FECPA

  > 1 µM: The furan-ethyl substitution sterically hinders the approach to the FAD cofactor. The compound is a poor inhibitor.

• If FECPA

  < 50 nM: The compound is a validated "Lead" candidate. The furan moiety successfully mimics the aromatic recognition required for MAO-B active site entry.

Experimental Workflow Diagram

Figure 2: Workflow for the fluorometric benchmarking of FECPA.

References

• PubChem. N-[1-(furan-2-yl)ethyl]cyclopropanamine Compound Summary. Available at: [Link]

• Yoshida, S., et al. (2004).[6] Fluorinated phenylcyclopropylamines.[6][7] Part 3: Inhibition of monoamine oxidase A and B.[][6] Bioorganic & Medicinal Chemistry.[][3][6][7][][9][10] Available at: [Link]

• Ramsay, R. R., et al. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases.[3][5] FEBS Journal.[5] Available at: [Link]

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confirming the purity of synthesized N-[1-(furan-2-yl)ethyl]cyclopropanamine

A Comparative Guide for Process Chemists and Analytical Scientists

Executive Summary & Molecule Profile

Confirming the purity of N-[1-(furan-2-yl)ethyl]cyclopropanamine requires a nuanced approach due to the conflicting chemical sensitivities of its moieties. The molecule features a secondary amine (prone to peak tailing and potential nitrosamine formation) and a furan ring (acid-sensitive and prone to oxidative ring-opening).

Standard "generic" protocols often fail for this compound. Strong acidic mobile phases (0.1% TFA) can degrade the furan ring during long sequences, while standard GC injection temperatures may induce thermal decomposition.

This guide compares three purity confirmation methodologies, recommending UHPLC-UV-MS as the primary routine method and Quantitative 1H NMR (qNMR) as the absolute reference standard.

The Target Molecule

• Chemical Structure: A chiral ethyl linker connects a furan ring to a cyclopropylamine.

• Critical Stability Factors:

  • Acid Sensitivity: High (Furan ring opening).

  • Oxidation Potential: Moderate (Furan and secondary amine).

  • Thermal Stability: Moderate (Boiling point estimated >180°C, but degradation risk >200°C).

Critical Impurity Profiling (The "What to Look For")

Before selecting a method, one must understand the synthesis artifacts. Assuming a standard Reductive Amination route (2-acetylfuran + cyclopropylamine + reducing agent), the impurity profile is predictable.

Impurity Type	Likely Structure/Source	Detection Challenge
Starting Material A	2-Acetylfuran	UV active, but volatile.
Starting Material B	Cyclopropylamine	UV Inactive (No chromophore). Invisible to standard HPLC-UV.
Side Product	1-(Furan-2-yl)ethanol	Result of direct ketone reduction.
Intermediate	Imine Species	Unstable, hydrolyzes back to ketone/amine on column.
Degradant	Ring-opened dicarbonyls	Formed if workup/analysis is too acidic.

Comparative Analysis of Methodologies

Method A: UHPLC-UV-MS (Recommended Routine Method)

Best for: Routine batch release, impurity identification, and sensitivity.

The Protocol: Standard C18 columns often result in amine tailing. We utilize a Charged Surface Hybrid (CSH) or Phenyl-Hexyl column to improve peak shape and selectivity for the aromatic furan.

• Column: Waters XSelect CSH C18 or Phenomenex Kinetex Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.8) [Note: Avoid strong TFA; Formate is gentler on furan].

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 220 nm (for furan) + MS (ESI Positive Mode).

Why this works: The MS detector is non-negotiable here because Cyclopropylamine (starting material) has no UV response . Relying solely on UV purity will generate a false positive if excess amine remains.

Method B: Quantitative 1H NMR (qNMR) (The Absolute Standard)

Best for: Reference Standard certification and absolute assay without external standards.

The Protocol: qNMR relies on the integration ratio between the analyte and a certified internal standard (IS).

• Solvent: DMSO-d6 (Prevents volatility losses compared to CDCl3).

• Internal Standard (IS): Dimethyl Sulfone (DMSO2) .

  • Why? It appears as a sharp singlet at ~3.0 ppm, distinct from the Furan region (6.0–7.5 ppm) and the Cyclopropyl region (0.3–0.6 ppm).

• Relaxation Delay (D1): 60 seconds (Must be > 5x T1 of the longest proton).

• Pulse Angle: 90°.

The Calculation:

(Where I=Integral, N=Number of protons, M=Molar mass, m=Weighed mass, P=Purity)[3][4]

Method C: GC-FID

Best for: Residual solvent analysis and volatile starting materials.

The Protocol:

• Column: DB-WAX or DB-1701 (Mid-polarity reduces amine tailing).

• Inlet Temp: 200°C (Do not exceed 220°C to prevent furan degradation).

• Carrier: Helium @ 1.5 mL/min.

Critical Weakness: Thermal stress in the injector port can cause the furan ring to open or the secondary amine to disproportionate, creating "ghost peaks" that lower calculated purity artificially.

Performance Comparison Data

The following data summarizes the validation parameters based on ICH Q2(R1) guidelines.

Feature	Method A: UHPLC-MS	Method B: qNMR	Method C: GC-FID
Specificity	High (Mass spec confirms ID)	Very High (Structural resolution)	Medium (Retention time only)
LOD (Limit of Detection)	~0.05%	~0.5%	~0.1%
Linearity (R²)	> 0.999	N/A (Absolute method)	> 0.995
Cyclopropylamine Detection	Excellent (via MS)	Good (Distinct high-field peaks)	Good (Elutes early)
Sample Consumption	< 1 mg	~10–20 mg	< 1 mg
Throughput	15 min/sample	30–60 min/sample	20 min/sample

Decision Logic & Workflow

The following diagrams illustrate the logical flow for selecting the correct method and the experimental workflow for the recommended UHPLC-MS approach.

Diagram 1: Method Selection Matrix

Caption: Decision matrix for selecting the analytical technique based on the specific phase of drug development (Reference Standard vs. Routine Batch).

Diagram 2: UHPLC-MS Experimental Workflow

Caption: The dual-detection workflow is critical. UV quantifies the main peak, while MS ensures the invisible cyclopropylamine starting material is not missed.

References

• International Conference on Harmonisation (ICH). (2005).[5][6] Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[7] Journal of Natural Products. [Link]

• European Medicines Agency (EMA). (2020). Nitrosamine impurities in human medicinal products. (Relevant for secondary amine handling).[8][9][10] [Link]

• Dolan, J. W. (2010). The Stability of Furan Derivatives in HPLC Mobile Phases. LCGC North America. [Link](General reference for furan acid sensitivity)

Sources

• 1. aapco.org [aapco.org]
• 2. veeprho.com [veeprho.com]
• 3. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. gcms.labrulez.com [gcms.labrulez.com]

Comparative Analysis of Furan vs. Phenyl Bioisosteres in Cyclopropanamines

Executive Summary

In the optimization of cyclopropanamine-based inhibitors—particularly for targets like LSD1 (KDM1A) and MAO-A/B —the replacement of a phenyl ring with a furan moiety is a high-risk, high-reward bioisosteric strategy. While the phenyl ring (as seen in Tranylcypromine/PCPA) offers a robust, lipophilic anchor for the hydrophobic pocket of the FAD cofactor, the furan bioisostere significantly alters the electronic landscape and metabolic fate of the molecule.

This guide analyzes the trade-offs between these two scaffolds, focusing on the critical divergence in metabolic stability and toxicity , providing actionable protocols for synthesis and safety profiling.[1]

Physicochemical & Structural Analysis

The cyclopropanamine core is a rigid spacer that orients the aromatic tail into the enzyme's active site. Replacing the phenyl ring with furan introduces distinct changes in sterics and electronics that affect binding affinity (Potency) and ADME properties.

Table 1: Comparative Physicochemical Profile

Property	Phenyl-Cyclopropanamine (PCPA)	Furan-Cyclopropanamine	Impact on Drug Design
Electronic Nature	Electron-neutral / slightly rich	Electron-rich ( -excessive)	Furan is more susceptible to oxidative metabolism.
Lipophilicity (cLogP)	~1.8 (Baseline)	~1.1 (Lower)	Furan improves aqueous solubility but may reduce membrane permeability.
H-Bonding	None	Weak Acceptor (Oxygen)	Potential for new H-bond interactions in the active site.
Steric Bulk	Larger (6-membered ring)	Smaller (5-membered ring)	Furan reduces steric clash but may lose hydrophobic contact surface area.
Metabolic Liability	Hydroxylation (Phase I)	Ring Opening (Reactive Enedial)	CRITICAL: Furan poses a toxicity risk via CYP450 activation.

Structural Bioisosterism Visualization

The following diagram illustrates the structural overlay and the "Exit Vector" analysis. Furan is a 5-membered ring, meaning the bond angles and vectors for substituents (e.g., at C2 vs C3) differ from the phenyl (ortho/meta/para) vectors.[1]

Caption: Structural and functional impact of replacing the phenyl ring with furan. Note the shift from purely hydrophobic interactions to potential polar contacts.

Pharmacological Performance: The LSD1 Case Study

In the context of LSD1 inhibitors , the phenyl ring of tranylcypromine (PCPA) is essential for orienting the cyclopropyl amine towards the FAD cofactor . The amine is oxidized to an imine, which is then attacked by the reduced FAD to form a covalent adduct.

• Phenyl Performance: The phenyl ring fills a hydrophobic pocket defined by Val333 and Met332. It is the "Gold Standard" for potency.

• Furan Performance:

  • Potency: Often comparable or slightly reduced (2-5x loss) due to the smaller size (loss of Van der Waals contact).

  • Selectivity: Furan analogs can sometimes improve selectivity against MAO-A/B due to the subtle differences in the size of the substrate channel between LSD1 and MAOs.

ADME & Metabolic Toxicity: The "Killer" Differentiator

This is the most critical section for drug development. While phenyl rings are typically metabolized via hydroxylation (detoxification), furan rings are "structural alerts" in medicinal chemistry.[1]

Mechanism of Furan Toxicity

Cytochrome P450 enzymes (specifically CYP2E1) oxidize the furan ring to form a cis-2-butene-1,4-dial , a highly reactive electrophile. This intermediate covalently binds to proteins and DNA, leading to hepatotoxicity and potential carcinogenicity.[1]

Caption: Metabolic activation pathway of furan.[1] The formation of the reactive enedial is the primary liability preventing furan progression in many drug programs.

Experimental Protocols

A. Synthesis of trans-2-(Furan-2-yl)cyclopropanamine

Context: Unlike phenyl analogs, furan derivatives are acid-sensitive. The synthesis must avoid strong acidic conditions that could polymerize the furan ring. The Suzuki-Miyaura / Cyclopropanation route is preferred for modularity.

Step-by-Step Methodology:

• Acrylate Formation:

  • React 2-bromofuran with ethyl acrylate using Pd(OAc)₂, P(o-tol)₃, and Et₃N in DMF at 100°C (Heck Reaction).[1]

  • Note: Keep reaction time short to minimize furan degradation.

• Cyclopropanation (Corey-Chaykovsky):

  • Prepare the ylide: Treat trimethylsulfoxonium iodide (1.2 eq) with NaH (1.2 eq) in dry DMSO at room temperature until gas evolution ceases.

  • Add the furan-acrylate dropwise. Stir at 50°C for 2 hours.

  • Validation: NMR should show characteristic cyclopropane protons (multiplets at 1.2–2.5 ppm).

• Saponification & Curtius Rearrangement:

  • Hydrolyze the ester with LiOH in THF/H₂O.

  • Treat the carboxylic acid with Diphenylphosphoryl azide (DPPA) and Et₃N in t-BuOH to form the Boc-protected amine.

• Deprotection (Critical Step):

  • Do NOT use HCl/MeOH (high risk of furan ring opening).

  • Use: TFA/DCM (1:[1]4) at 0°C for 30 mins, followed by immediate quenching with saturated NaHCO₃.

B. Reactive Metabolite Trapping Assay (GSH Trapping)

Purpose: To quantify the risk of bioactivation (enedial formation) compared to the phenyl analog.

Protocol:

• Incubation System:

  • Test Compound: 10 µM.

  • Microsomes: Human Liver Microsomes (HLM), 1.0 mg/mL.[1]

  • Trapping Agent: Glutathione (GSH), 5 mM (or KCN for iminium ions).[1]

  • Cofactor: NADPH regenerating system.

• Procedure:

  • Incubate at 37°C for 60 minutes.

  • Quench with ice-cold acetonitrile containing internal standard.

  • Centrifuge (4000 rpm, 20 min).

• Analysis (LC-MS/MS):

  • Monitor for [M + GSH - 2H]⁺ adducts.

  • Use a Neutral Loss scan (loss of 129 Da, pyroglutamic acid) to identify GSH adducts.[1]

• Interpretation:

  • Phenyl-CPA: Should show primarily +16 Da (hydroxylation) metabolites.

  • Furan-CPA: Presence of GSH adducts confirms reactive metabolite formation. If GSH adduct AUC is >10% of parent turnover, the compound is likely toxic.

Decision Framework: When to Use Furan?

Scenario	Recommendation	Rationale
Early Hit Finding	YES	Furan is an excellent probe to explore electronic space and secure novel IP.
Lead Optimization	CAUTION	Only proceed if the phenyl analog has poor solubility and the furan analog shows no GSH adducts.
Clinical Candidate	NO / RARE	The toxicity risk usually outweighs benefits. Consider Thiophene or Oxazole as safer bioisosteres.

References

• Gooden, D. M., et al. (2008).[1][2] "Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B." Bioorganic & Medicinal Chemistry Letters.[2][3] Link

• Peterson, L. A. (2013).[1] "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology. Link

• Maes, T., et al. (2018).[1] "ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia."[1][4][5] Cancer Cell.[5] Link

• Meanwell, N. A. (2011).[1] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link

Sources

• 1. Synthesis, LSD1 Inhibitory Activity, and LSD1 Binding Model of Optically Pure Lysine-PCPA Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ORY-1001, a potent and selective covalent KDM1A inhibitor, for the treatment of Acute Leukemia - Mendeley Data [data.mendeley.com]
• 5. caymanchem.com [caymanchem.com]

Validating the Analytical Standard for N-[1-(furan-2-yl)ethyl]cyclopropanamine: Chiral HPLC vs. GC-FID

Executive Summary: The Criticality of Stereochemical Control

N-[1-(furan-2-yl)ethyl]cyclopropanamine (CAS: 1197605-29-0) is a high-value chiral intermediate utilized in the synthesis of complex heterocyclic pharmaceutical active ingredients (APIs). Its structure features a labile furan ring and a secondary amine attached to a chiral ethyl linker.

For drug development professionals, the analytical control of this compound presents a specific dilemma:

• Chirality: The 1-(furan-2-yl)ethyl moiety creates a stereocenter. Enantiomeric purity is a Critical Quality Attribute (CQA).

• Stability: The electron-rich furan ring is susceptible to acid-catalyzed ring opening and thermal polymerization, making standard Gas Chromatography (GC) risky.

This guide compares the industry-standard Normal Phase Chiral HPLC (the recommended method) against GC-FID (the legacy alternative), providing a validated protocol that ensures both structural integrity and stereochemical resolution.

Method Comparison: Chiral HPLC vs. GC-FID

The following table summarizes the performance metrics of the two competing methodologies. The data highlights why Chiral HPLC is the superior choice for this specific intermediate.

Table 1: Comparative Performance Matrix

Feature	Method A: Chiral HPLC (Recommended)	Method B: GC-FID (Alternative)
Principle	Adsorption chromatography on polysaccharide-based chiral stationary phase (CSP).	Volatilization and separation on a capillary column.
Chiral Resolution ( )	> 3.5 (Baseline separation of enantiomers).	< 1.5 (Requires specialized chiral GC columns; often overlaps).
Sample Stability	High. Ambient temperature analysis prevents degradation.	Low. Injector port temperatures (>200°C) induce furan ring opening/polymerization.
Sensitivity (LOD)	0.05 µg/mL (UV at 230 nm).	1.0 µg/mL (FID response is non-selective).
Derivatization	None required. Direct injection.	Often required (e.g., with TFAA) to improve volatility and peak shape.
Throughput	15–20 minutes per run.	25–40 minutes (including cool-down).

Expert Insight: The Mechanism of Failure in GC

While GC is often preferred for small amines due to their volatility, N-[1-(furan-2-yl)ethyl]cyclopropanamine fails in GC due to the thermal instability of the furan ring . At temperatures above 180°C (typical for GC injectors), the furan moiety can undergo electrocyclic ring opening or oxidative polymerization, leading to "ghost peaks" and non-reproducible quantification. Furthermore, standard GC columns (DB-1, DB-5) are achiral and cannot separate the enantiomers without expensive, specialized cyclodextrin-doped phases.

Validated Protocol: Normal Phase Chiral HPLC

This protocol is designed to be a self-validating system, ensuring that any drift in column performance or mobile phase composition is immediately detected by the System Suitability Test (SST).

Chromatographic Conditions[2][3]

• Instrument: HPLC system with UV/PDA detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica (e.g., Chiralpak AD-H), 250 x 4.6 mm, 5 µm.

  • Why? The amylose backbone forms a helical cavity that specifically recognizes the spatial arrangement of the furan-ethyl-amine linkage via

    - interactions and hydrogen bonding.

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA) (90 : 10 : 0.1 v/v/v).

  • Critical Additive:DEA (0.1%) is mandatory. As a secondary amine, the analyte will interact strongly with residual silanols on the silica support, causing severe peak tailing. DEA masks these sites, sharpening the peak.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 230 nm (Furan absorption maximum).

• Injection Volume: 10 µL.

Standard Preparation Workflow

• Stock Solution: Dissolve 10 mg of N-[1-(furan-2-yl)ethyl]cyclopropanamine reference standard in 10 mL of Mobile Phase (Conc. = 1.0 mg/mL).

• System Suitability Solution (Racemic): Mix equal parts of the (R)- and (S)- enantiomer standards to create a solution with ~0.5 mg/mL of each. This is used to calculate Resolution (

  ).

• Test Sample: Dilute the synthesis intermediate to ~0.5 mg/mL in Mobile Phase.

Validation Parameters (ICH Q2 Compliant)

A. Specificity & Selectivity

• Protocol: Inject the Mobile Phase blank, Placebo (if applicable), and the Racemic System Suitability Solution.

• Acceptance Criteria:

  • No interfering peaks at the retention time of the main analyte.

  • Resolution (

    ): between the (R)- and (S)- enantiomers.

B. Linearity[1]

• Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 0.25, 0.375, 0.5, 0.625, 0.75 mg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

C. Robustness (The "Stress Test")

• Protocol: Deliberately vary critical parameters:

  • Flow rate:

    mL/min.

  • Mobile Phase IPA content:

    (e.g., 8% to 12%).

  • Column Temp:

    C.

• Insight: The separation on amylose columns is sensitive to temperature. Lower temperatures often improve resolution but broaden peaks. 25°C is the optimized balance.

Visualizing the Validation Logic

The following diagrams illustrate the logical flow of the analytical method and the mechanistic failure mode of the alternative GC method.

Diagram 1: Analytical Validation Workflow

This workflow ensures that every sample set is bracketed by quality control checks, preventing data loss from system drift.

Caption: Figure 1. Step-by-step analytical workflow ensuring system readiness before critical sample analysis.

Diagram 2: Mechanistic Comparison (HPLC vs. GC Failure Mode)

This diagram details the chemical interactions that make HPLC successful and GC prone to failure for this specific furan-derivative.

Caption: Figure 2.[2] Mechanistic pathway showing the stability of HPLC interactions vs. the thermal degradation risks in GC.

References

• PubChem. (n.d.).[3] N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride. National Library of Medicine. Retrieved February 18, 2026, from [Link]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Retrieved from [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews. (General reference for Amylose-based separations).

• Accela Chem. (n.d.). Product Catalog: N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride. Retrieved February 18, 2026, from [Link]

Sources

• 1. eijppr.com [eijppr.com]
• 2. 1-N-[1-(furan-2-yl)ethyl]cyclohexane-1,3-diamine | C12H20N2O | CID 79458451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Characterizing N-[1-(furan-2-yl)ethyl]cyclopropanamine: A Comparative Analysis of In Vitro and In Vivo Efficacy

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the therapeutic potential of the novel compound, N-[1-(furan-2-yl)ethyl]cyclopropanamine. Given the scarcity of direct published data on this specific molecule[1], this document outlines a logical, evidence-based pathway for its characterization. We will draw upon established methodologies and comparative data from structurally related compounds to inform experimental design and interpret potential outcomes.

The core structure of N-[1-(furan-2-yl)ethyl]cyclopropanamine features two key pharmacophores: a cyclopropylamine moiety and a furan ring. The cyclopropylamine group is a well-established structural feature in a class of mechanism-based inhibitors of flavoenzymes, most notably Monoamine Oxidases (MAO)[2][3][][5][6]. The furan ring is a versatile heterocyclic scaffold found in numerous biologically active compounds, known to influence metabolic stability and receptor interactions[7][8][9].

Based on this structural analysis, our primary hypothesis is that N-[1-(furan-2-yl)ethyl]cyclopropanamine functions as an MAO inhibitor. This guide will therefore focus on the systematic evaluation of its efficacy, first through targeted in vitro enzyme assays and subsequently in relevant in vivo models of disease.

Part 1: In Vitro Efficacy Assessment: Targeting Monoamine Oxidase

Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the central nervous system, responsible for the degradation of key neurotransmitters like serotonin, dopamine, and norepinephrine[10][11][12]. Inhibition of these enzymes can elevate neurotransmitter levels, a therapeutic strategy widely used in the treatment of depression and neurodegenerative disorders such as Parkinson's disease[][10][11]. The cyclopropylamine scaffold, famously represented by the antidepressant tranylcypromine, acts as a mechanism-based inactivator of MAO[3][].

Primary Objective: Determining Potency and Selectivity against MAO-A and MAO-B

The initial step is to quantify the inhibitory activity of N-[1-(furan-2-yl)ethyl]cyclopropanamine against both MAO isoforms. This will establish its potency (via the IC50 value) and its selectivity, which is a critical determinant of its potential therapeutic application. Selective MAO-A inhibitors are typically associated with antidepressant effects, while MAO-B inhibitors are used in Parkinson's disease treatment[10][11].

A robust and high-throughput method for this is a luminescence-based assay, such as the MAO-Glo™ assay.

Experimental Protocol: In Vitro MAO Inhibition Assay

Principle: This assay measures the activity of MAO-A or MAO-B by quantifying the production of hydrogen peroxide (H₂O₂), a byproduct of the monoamine oxidation reaction[12]. A luminogenic substrate is then used to produce a light signal proportional to the amount of H₂O₂ generated, which is inversely proportional to MAO inhibition.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• MAO-A and MAO-B specific substrates (e.g., p-tyramine or a proprietary substrate from a commercial kit)

• Luciferin detection reagent

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (test compound)

• Known inhibitors for positive controls (e.g., Clorgyline for MAO-A, Selegiline for MAO-B)

• 96-well or 384-well white, opaque microplates

• Luminometer

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of N-[1-(furan-2-yl)ethyl]cyclopropanamine in an appropriate buffer (e.g., 100 mM HEPES, pH 7.5). Concentrations should typically range from 1 nM to 100 µM to capture a full dose-response curve.

• Enzyme Reaction Setup: In separate wells of the microplate, add the MAO-A or MAO-B enzyme solution.

• Pre-incubation (for Irreversible Inhibition): Add the diluted test compound or control inhibitor to the enzyme-containing wells. Incubate for a defined period (e.g., 30 minutes) at 37°C. This step is crucial for mechanism-based inhibitors like cyclopropylamines, as their inhibitory action is often time-dependent[2][3].

• Initiate Reaction: Add the MAO substrate to each well to start the enzymatic reaction.

• Develop Luminescent Signal: After a set reaction time (e.g., 60 minutes), add the luciferin detection reagent. This reagent stops the MAO reaction and initiates the light-producing secondary reaction.

• Data Acquisition: Incubate for 20 minutes at room temperature to stabilize the luminescent signal, then measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control (0% inhibition) and a maximally inhibited control (100% inhibition).

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Workflow for In Vitro MAO Inhibition Screening

Caption: Workflow for determining MAO-A and MAO-B IC50 values.

Comparative Data & Expected Outcomes

While data for our specific molecule is unavailable, we can benchmark its potential performance against other known cyclopropylamine-based MAO inhibitors. This provides a critical context for interpreting the experimental results.

Compound	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity (A/B)	Reference
Tranylcypromine	~2,300	~1,600	~1.4	[3]
cis-N-benzyl-2-methoxycyclopropylamine	170	5	34	[2][3]
N-[1-(furan-2-yl)ethyl]cyclopropanamine	To be Determined	To be Determined	To be Determined

Note: IC50 values can vary based on assay conditions, particularly pre-incubation time.

Interpretation of Potential Results:

• High Potency (Low IC50): An IC50 value in the low nanomolar to sub-micromolar range would indicate significant inhibitory activity.

• MAO-B Selectivity: A significantly lower IC50 for MAO-B compared to MAO-A (e.g., >10-fold) would suggest potential for development in neurodegenerative diseases. For instance, cis-N-benzyl-2-methoxycyclopropylamine is over 20-fold more effective than tranylcypromine against MAO-B[2][3].

• MAO-A Selectivity or Non-selectivity: A lower IC50 for MAO-A or similar values for both isoforms would point towards antidepressant applications.

Investigating the Mechanism of Inhibition

Cyclopropylamines are known to be mechanism-based inactivators, forming a covalent adduct with the FAD cofactor of the enzyme[2][3]. This irreversible inhibition is a key characteristic.

Experimental Approaches:

• Time-Dependency: Demonstrate that the IC50 value decreases with increased pre-incubation time between the enzyme and the inhibitor.

• Dialysis/Dilution Studies: After incubation, the enzyme-inhibitor complex should be subjected to dialysis or significant dilution. A lack of recovery of enzyme activity would confirm irreversible binding[2][3].

• Spectroscopic Analysis: Inactivation of MAO by cyclopropylamines often leads to characteristic changes in the flavin spectrum, such as bleaching of the absorbance peak around 450 nm[2][3]. This can be monitored using a spectrophotometer.

Part 2: In Vivo Efficacy Assessment: Models of Antidepressant Activity

Assuming the in vitro results indicate potent MAO-A or mixed MAO-A/B inhibition, the next logical step is to evaluate the compound's efficacy in an animal model of depression. The most widely used and validated screening models are the Forced Swim Test (FST) and the Tail Suspension Test (TST)[13][14][15]. These tests are based on the principle that antidepressant compounds reduce the duration of immobility in rodents subjected to an inescapable stressor[15].

Primary Objective: Evaluating Antidepressant-Like Effects in the Forced Swim Test

The FST is a primary screening tool to assess the potential antidepressant activity of a novel compound.

Experimental Protocol: Forced Swim Test (FST) in Mice

Principle: Mice placed in a cylinder of water will initially struggle but eventually adopt an immobile posture, floating passively. This immobility is interpreted as a state of behavioral despair. Clinically effective antidepressants decrease the duration of this immobility.

Materials:

• Male C57BL/6 or similar strain mice (20-25g)

• Clear glass or plastic cylinders (25 cm high, 10 cm diameter)

• Water bath to maintain water temperature at 23-25°C

• N-[1-(furan-2-yl)ethyl]cyclopropanamine (test compound)

• Vehicle control (e.g., saline, 0.5% methylcellulose)

• Positive control (e.g., Fluoxetine, Imipramine)

• Video recording equipment and analysis software

Step-by-Step Methodology:

• Acclimatization: Allow animals to acclimate to the housing facility for at least one week before testing.

• Dosing: Administer the test compound, vehicle, or positive control via an appropriate route (e.g., intraperitoneal injection or oral gavage) at a set time before the test (e.g., 30-60 minutes). A dose-range finding study should be conducted first.

• Pre-Swim Session (Day 1 - Optional but Recommended): Place each mouse individually into the cylinder filled with water (15 cm deep) for 15 minutes. This session is for habituation and is not scored. Dry the animals thoroughly before returning them to their home cages.

• Test Session (Day 2): Place the mice back into the cylinders for a 6-minute session. The session is video-recorded for later analysis.

• Behavioral Scoring: A trained observer, blind to the treatment groups, scores the duration of immobility during the final 4 minutes of the 6-minute test session. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.

• Data Analysis:

  • Calculate the mean duration of immobility for each treatment group.

  • Compare the immobility times of the test compound groups to the vehicle control group using an appropriate statistical test (e.g., ANOVA followed by Dunnett's post-hoc test).

  • A statistically significant reduction in immobility time compared to the vehicle group indicates an antidepressant-like effect.

Workflow for In Vivo Forced Swim Test

Caption: Experimental workflow for the Forced Swim Test.

Critical Considerations: Pharmacokinetics and Off-Target Effects

Pharmacokinetics (PK): Positive in vivo results are only meaningful if the compound reaches the target organ (the brain) at a sufficient concentration. A full pharmacokinetic study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of N-[1-(furan-2-yl)ethyl]cyclopropanamine[16][17]. Key parameters include Cmax (maximum concentration), Tmax (time to Cmax), and brain-to-plasma ratio. Poor PK could lead to false negatives in efficacy studies.

Off-Target Liabilities: The cyclopropylamine scaffold can also inhibit Lysine-Specific Demethylase 1 (LSD1), an epigenetic modifier[2][3][18]. Furthermore, many small molecules can interact with cytochrome P450 (CYP) enzymes, leading to potential drug-drug interactions[3][]. It is crucial to perform in vitro screening against a panel of common off-targets, including LSD1 and key CYP isoforms, to build a comprehensive safety and selectivity profile. The furan moiety itself can sometimes be associated with toxicity at high doses, which should be monitored in longer-term studies[19].

Conclusion and Future Directions

This guide proposes a systematic, two-stage approach to characterize the novel compound N-[1-(furan-2-yl)ethyl]cyclopropanamine. The initial in vitro phase will establish its primary mechanism of action, potency, and selectivity as a potential MAO inhibitor. Positive findings would then justify progression to in vivo models, such as the Forced Swim Test, to demonstrate its therapeutic potential as an antidepressant.

A successful outcome from this testing cascade would position N-[1-(furan-2-yl)ethyl]cyclopropanamine as a promising lead candidate. Subsequent steps would involve more complex behavioral models (e.g., chronic unpredictable mild stress), detailed pharmacokinetic and toxicology studies, and structure-activity relationship (SAR) exploration to optimize its efficacy and safety profile. By following this structured and comparative approach, researchers can efficiently and rigorously evaluate the promise of this novel chemical entity.

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A Comparative Guide to the Synthetic Routes of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Introduction

N-[1-(furan-2-yl)ethyl]cyclopropanamine is a secondary amine of significant interest to researchers in medicinal chemistry and drug development due to the presence of the furan and cyclopropylamine moieties, which are common pharmacophores. The furan ring, a five-membered aromatic heterocycle, is a structural alert in many biologically active compounds.[1] The cyclopropylamine group is also a valuable component in numerous pharmaceutical agents, contributing to their metabolic stability and binding affinity.[2] This guide provides a comparative analysis of the two primary synthetic strategies for N-[1-(furan-2-yl)ethyl]cyclopropanamine: reductive amination and N-alkylation. We will delve into the mechanistic underpinnings of each route, provide detailed experimental protocols, and offer a comparative analysis to aid researchers in selecting the most suitable method for their specific needs.

Synthetic Strategies: An Overview

The synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine fundamentally involves the formation of a new carbon-nitrogen bond between the 1-(furan-2-yl)ethyl and the cyclopropyl moieties. The two most common and logical approaches to achieve this are:

• Reductive Amination: This one-pot reaction involves the condensation of a ketone, 1-(furan-2-yl)ethanone, with a primary amine, cyclopropanamine, to form an intermediate imine, which is then reduced in situ to the desired secondary amine.

• N-Alkylation: This two-step approach first requires the conversion of the ketone to a suitable electrophile, such as an alkyl halide (e.g., 1-(furan-2-yl)ethyl bromide). This is followed by the nucleophilic substitution of the halide by cyclopropanamine.

The choice between these two routes depends on several factors, including the availability of starting materials, desired yield and purity, scalability, and the reaction conditions required.

Precursor Synthesis: Laying the Foundation

Before delving into the comparative analysis of the main synthetic routes, it is crucial to understand the preparation of the key starting materials: 1-(furan-2-yl)ethanone and cyclopropanamine.

Synthesis of 1-(Furan-2-yl)ethanone

1-(Furan-2-yl)ethanone, also known as 2-acetylfuran, is a commercially available compound. However, for laboratory-scale synthesis, it is most commonly prepared via the Friedel-Crafts acylation of furan with acetic anhydride.[3]

Reaction: Furan + Acetic Anhydride → 1-(Furan-2-yl)ethanone

This reaction typically employs a Lewis acid catalyst, such as zinc chloride, and proceeds under mild conditions.[3]

Synthesis of Cyclopropanamine

Cyclopropanamine is a key reagent and its synthesis has been approached through various methods. Two common routes include:

• From 1,3-Propanediol: This multi-step synthesis involves bromination, cyanation, cyclization, amidation, and finally a Hofmann rearrangement.

• From γ-Butyrolactone: This pathway involves ring-opening esterification, cyclization, hydrolysis, acylation, and Hofmann degradation.

Given the commercial availability and the multi-step nature of its synthesis, it is often more practical to purchase cyclopropanamine for most research applications.

Route 1: Reductive Amination

Reductive amination is a highly efficient and widely used method for the synthesis of amines. This one-pot procedure combines the formation of an imine from a carbonyl compound and an amine with its subsequent reduction.

Mechanism

The reaction proceeds in two main stages:

• Imine Formation: 1-(Furan-2-yl)ethanone reacts with cyclopropanamine in an acid-catalyzed condensation reaction to form an intermediate iminium ion, which then deprotonates to yield the corresponding imine.

• Reduction: A reducing agent, introduced into the reaction mixture, reduces the imine to the final secondary amine product, N-[1-(furan-2-yl)ethyl]cyclopropanamine.

Commonly used reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃). For laboratory-scale synthesis, sodium triacetoxyborohydride is often preferred due to its mildness and tolerance to a wider range of functional groups.

Experimental Protocol (Proposed)

Materials:

• 1-(Furan-2-yl)ethanone

• Cyclopropanamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• To a stirred solution of 1-(furan-2-yl)ethanone (1.0 eq) in dichloromethane (DCM) in a round-bottom flask, add cyclopropanamine (1.2 eq) and a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel.

Route 2: N-Alkylation

The N-alkylation approach is a more traditional method for forming C-N bonds. It involves a two-step process: converting the carbonyl group into a leaving group and subsequent nucleophilic substitution.

Mechanism

• Formation of an Electrophile: 1-(Furan-2-yl)ethanone is first reduced to the corresponding alcohol, 1-(furan-2-yl)ethanol. This alcohol is then converted into a better electrophile, typically an alkyl halide (e.g., 1-(furan-2-yl)ethyl bromide), using a suitable halogenating agent like phosphorus tribromide (PBr₃) or thionyl chloride (SOCl₂).

• Nucleophilic Substitution: The resulting 1-(furan-2-yl)ethyl halide is then reacted with cyclopropanamine. The lone pair of electrons on the nitrogen atom of cyclopropanamine acts as a nucleophile, attacking the electrophilic carbon atom bearing the halogen and displacing it in an Sₙ2 reaction to form the desired secondary amine.

A potential drawback of this method is the possibility of over-alkylation, where the newly formed secondary amine reacts further with the alkyl halide to form a tertiary amine. This can often be mitigated by using an excess of the primary amine.

Experimental Protocol (Proposed)

Step 1: Synthesis of 1-(furan-2-yl)ethyl bromide

Materials:

• 1-(Furan-2-yl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Ice bath

Procedure:

• Reduce 1-(furan-2-yl)ethanone to 1-(furan-2-yl)ethanol using sodium borohydride in methanol.

• Carefully add phosphorus tribromide (0.5 eq) dropwise to a solution of 1-(furan-2-yl)ethanol (1.0 eq) in anhydrous diethyl ether at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by carefully pouring it over ice.

• Extract the product with diethyl ether, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain crude 1-(furan-2-yl)ethyl bromide, which can be used in the next step without further purification.

Step 2: N-Alkylation of Cyclopropanamine

Materials:

• 1-(Furan-2-yl)ethyl bromide (from Step 1)

• Cyclopropanamine

• Triethylamine (Et₃N) or potassium carbonate (K₂CO₃)

• Acetonitrile or Dimethylformamide (DMF)

Procedure:

• Dissolve 1-(furan-2-yl)ethyl bromide (1.0 eq) in acetonitrile or DMF.

• Add cyclopropanamine (2.0 eq) and a base such as triethylamine or potassium carbonate (1.5 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Comparative Analysis

To facilitate a clear comparison, the key aspects of each synthetic route are summarized in the table below.

Feature	Reductive Amination	N-Alkylation
Number of Steps	One-pot	Two steps
Atom Economy	Higher	Lower (due to the introduction and removal of a leaving group)
Reagents	1-(furan-2-yl)ethanone, cyclopropanamine, reducing agent (e.g., NaBH(OAc)₃)	1-(furan-2-yl)ethanone, NaBH₄, PBr₃, cyclopropanamine, base
Potential Side Reactions	Over-reduction of the ketone to the alcohol	Over-alkylation to form a tertiary amine; elimination reactions
Reaction Conditions	Generally mild	Can require harsher conditions for halogenation
Yield (Typical)	Moderate to high	Variable, can be high but may be reduced by side reactions
Purification	Standard chromatographic methods	May require more careful purification to remove byproducts
Scalability	Generally well-suited for scale-up	Can be more challenging to scale due to the handling of halogenating agents

Visualization of Synthetic Pathways

Reductive Amination Workflow

Caption: Workflow for the reductive amination synthesis.

N-Alkylation Workflow

Caption: Workflow for the N-alkylation synthesis.

Conclusion and Recommendations

Both reductive amination and N-alkylation are viable synthetic routes for the preparation of N-[1-(furan-2-yl)ethyl]cyclopropanamine.

• Reductive Amination is generally the preferred method for laboratory-scale synthesis due to its one-pot nature, higher atom economy, and milder reaction conditions. It is often more efficient and can lead to higher overall yields with simpler purification.

For researchers aiming for an efficient and straightforward synthesis of N-[1-(furan-2-yl)ethyl]cyclopropanamine, the reductive amination pathway is highly recommended. It offers a more streamlined process with a higher likelihood of achieving good yields of the desired product.

References

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. (URL not available)

• CYCLOPROPYLAMINE - Ataman Kimya. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Application - Longdom Publishing. [Link]

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• 1-(Furan-2-yl)-2-(2H-indazol-2-yl)ethanone - PMC - NIH. [Link]

• Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides - PubMed. [Link]

• 1-(Furan-2-yl)ethanone CAS 1192-62-7. [Link]

• 2-Acetylfuran - Wikipedia. [Link]

• Supporting Information for - The Royal Society of Chemistry. [Link]

• N-[1-(furan-2-yl)ethyl]cyclopropanamine hydrochloride (C9H13NO) - PubChemLite. [Link]

• EP1939191A1 - Furan derivatives, method of synthesis and uses thereof - Google P

• Electronic Supplementary Information - The Royal Society of Chemistry. [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. [Link]

• US4590292A - Process for the manufacture of cyclopropylamine - Google P

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - MDPI. [Link]

• Synthesis of furan from cyclopropanes by literature and this work - ResearchGate. [Link]

• Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones - MPG.PuRe. [Link]

• N-dealkylation of an N-cyclopropylamine by horseradish peroxidase. Fate of the cyclopropyl group - PubMed. [Link]

• The Synthesis of Cyclopropyl-Fused Tetrahydrofurans from Vinyl-cyclopropanes - ChemRxiv. [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - ResearchGate. [Link]

• Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - MDPI. [Link]

• Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - PMC. [Link]

• Scope of N‐alkylation of aromatic amines 2 with cyclopropylcarbinol 1... - ResearchGate. [Link]

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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of N-[1-(furan-2-yl)ethyl]cyclopropanamine

Hazard Profile by Structural Analogy

To ensure safe handling and disposal, we must first establish a presumptive hazard profile for N-[1-(furan-2-yl)ethyl]cyclopropanamine. This is achieved by analyzing its constituent chemical groups: the furan ring and the cyclopropylamine moiety.

The cyclopropylamine group is known to be highly flammable, corrosive, and acutely toxic if swallowed or inhaled[2][3][4][5]. The furan ring, while also contributing to flammability, is noted for its potential toxicity and the environmental persistence of its derivatives, particularly the risk of forming dioxins upon improper incineration[6][7].

Table 1: Presumptive Hazard Analysis based on Structural Analogues

Hazard Characteristic	Cyclopropylamine	Furan & Derivatives	Predicted Profile for N-[1-(furan-2-yl)ethyl]cyclopropanamine
Flammability	Highly flammable liquid and vapor (Flash Point: -25 °C)[8].	Highly flammable liquid and vapor (Flash Point: -36 °C)[6].	Highly Flammable. Assumed to have a low flash point. Must be kept away from all ignition sources[9][10].
Corrosivity	Causes severe skin burns and eye damage[2][5].	Generally not classified as corrosive, but can be an irritant.	Corrosive. The primary amine functionality dictates this classification. Expected to cause severe skin and eye burns upon contact[11].
Toxicity	Harmful if swallowed or inhaled[4][5][11]. May cause damage to liver and kidneys with prolonged exposure[2].	Harmful if ingested, inhaled, or absorbed through the skin[6]. Furan itself is a suspected carcinogen.	Acutely Toxic. Harmful or fatal if swallowed, inhaled, or absorbed through the skin. May cause systemic damage[11][12].
Reactivity	Reacts with acids, oxidizing agents, and CO2[4].	May form explosive peroxides upon exposure to air and light[6].	Reactive. Incompatible with strong acids and oxidizing agents. The potential for peroxide formation, while less pronounced than in unsubstituted furan, cannot be ruled out.
Environmental	No specific data, but amines can be toxic to aquatic life.	Derivatives can be persistent. Improper incineration can form dioxins and furans[7].	Hazardous to the Environment. Must not be released into sewer systems or the environment[13][14][15].

Regulatory Framework: The Generator's Responsibility

The disposal of N-[1-(furan-2-yl)ethyl]cyclopropanamine falls under the purview of the Resource Conservation and Recovery Act (RCRA), enforced by the U.S. Environmental Protection Agency (EPA)[16][17]. As the generator of this waste, you are legally responsible for its management from "cradle-to-grave". This involves correctly identifying it as hazardous waste, managing it safely on-site, and ensuring its disposal through a licensed facility[18].

Based on the predicted profile, this compound would be classified as hazardous due to:

• Ignitability: Due to its low flash point.

• Corrosivity: Due to its amine functionality.

• Toxicity: Due to its acute toxicity profile.

On-Site Waste Management & Segregation Protocol

Proper handling begins the moment the material is designated as waste. Adherence to a strict on-site protocol is critical to prevent accidents and ensure regulatory compliance.

Step-by-Step Waste Collection Procedure

• Designate a Satellite Accumulation Area (SAA): This must be at or near the point of waste generation and under the control of laboratory personnel[19][20][21]. It should be a designated, secondary containment tray within a ventilated fume hood.

• Select an Appropriate Waste Container:

  • Material: Use a high-density polyethylene (HDPE) or borosilicate glass container with a screw-top cap. The original manufacturer's bottle is often the best choice[13]. Ensure the container material is compatible with organic amines.

  • Condition: The container must be in good condition, free of leaks, and clean on the exterior[13][20].

  • Lid: The lid must be secure and leak-proof. Do not leave a funnel in the container opening[20].

• Label the Container: Before adding any waste, affix a "HAZARDOUS WASTE" label. The label must include[20][22]:

  • The full chemical name: "Waste N-[1-(furan-2-yl)ethyl]cyclopropanamine". Do not use abbreviations or formulas.

  • An accurate estimation of the concentration if in solution.

  • The specific hazard characteristics: "Flammable, Corrosive, Toxic".

  • The date accumulation started.

• Waste Collection:

  • Transfer the waste into the labeled container inside a chemical fume hood.

  • Keep the container closed at all times except when actively adding waste[20].

• Segregation:

  • DO NOT mix this waste with other waste streams unless explicitly permitted by your EHS department[6].

  • Specifically, keep it segregated from acidic waste, as a violent reaction can occur[4][22].

  • Keep it separate from incompatible materials like strong oxidizing agents[4].

  • It should be collected as a non-halogenated organic solvent waste.

Disposal Pathway Decision Logic

The following flowchart outlines the decision-making process for the proper disposal of N-[1-(furan-2-yl)ethyl]cyclopropanamine waste from the laboratory bench to final disposition.

Caption: Decision workflow for N-[1-(furan-2-yl)ethyl]cyclopropanamine waste management.

The primary and most environmentally sound disposal method for this compound is high-temperature incineration in a licensed hazardous waste facility[15]. This process must be equipped with afterburners and flue gas scrubbers to mitigate the formation and release of toxic byproducts like dioxins and NOx[7][8]. Land disposal of untreated hazardous waste is prohibited[16].

Emergency Procedures: Spills and Exposure

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention[5][8][9].

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty of water for at least 15 minutes. Seek immediate medical attention[8][9][10].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[10][11].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[9][10].

Spill Management

For small spills (<100 mL) within a chemical fume hood:

• Alert personnel in the immediate area.

• Ensure you are wearing the appropriate PPE (see Table 2).

• Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent[9][14]. Do not use combustible materials like paper towels.

• Use non-sparking tools to collect the absorbed material into a designated hazardous waste container[9][10].

• Wipe the area with a suitable solvent (e.g., isopropanol), and dispose of the cleaning materials as hazardous waste[6][13].

• For large spills or any spill outside of a fume hood, evacuate the area, close the doors, and contact your institution's EHS emergency line immediately.

Personal Protective Equipment (PPE)

A risk assessment dictates that the following minimum PPE must be worn when handling N-[1-(furan-2-yl)ethyl]cyclopropanamine, including its waste products.

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves. Check manufacturer's breakthrough time. Wear a double layer if handling neat material.	Protects against skin absorption and chemical burns[2][5].
Eye Protection	Tightly fitting chemical safety goggles and a full-face shield[5].	Protects against splashes that can cause severe eye damage[11].
Skin/Body Protection	Flame-resistant laboratory coat, long pants, and closed-toe shoes.	Protects against skin contact and provides a barrier in case of fire[9].
Respiratory Protection	All handling must occur in a certified chemical fume hood.	Prevents inhalation of harmful and flammable vapors[11].

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A Senior Application Scientist's Guide to Handling N-[1-(furan-2-yl)ethyl]cyclopropanamine

This document provides essential safety and handling protocols for N-[1-(furan-2-yl)ethyl]cyclopropanamine. As a novel research chemical, comprehensive toxicological and hazard data are not yet available. Therefore, this guide is built upon the foundational principle of treating all compounds of unknown toxicity with the utmost caution. The procedures outlined here are derived from a thorough analysis of the compound's constituent functional groups: the furan ring and the cyclopropylamine moiety. This guide is intended for drug development professionals, researchers, and scientists. Adherence to these protocols is critical for ensuring personnel safety and maintaining experimental integrity.

Hazard Assessment: A Synthesis of Component Risks

The potential hazards of N-[1-(furan-2-yl)ethyl]cyclopropanamine must be inferred from its structure. The molecule combines the risks associated with both furan and cyclopropylamine, demanding a multi-faceted safety approach.

• Furan Moiety: The furan ring is a known hazardous component. Furan is classified as a highly flammable liquid and a potential human carcinogen.[1][2] It is toxic upon inhalation, ingestion, and skin absorption, capable of causing irritation to the skin, eyes, and respiratory system.[1][2] Higher exposures can lead to severe health effects, including a build-up of fluid in the lungs (pulmonary edema) and potential damage to the liver and kidneys.[1] Furthermore, like other ethers, furan can form explosive peroxides upon prolonged exposure to air and light, a risk that must be considered during storage.[3]

• Cyclopropylamine Moiety: Cyclopropylamine is a highly flammable, volatile, and corrosive liquid.[4][5] It is known to cause severe skin burns and eye damage.[4][6] Inhalation of its vapors can be harmful, and it is classified as harmful if swallowed.[4][7] Due to its high flammability and low boiling point, its vapors can form explosive mixtures with air and may travel to an ignition source.[7][8][9]

Given this composite risk profile, N-[1-(furan-2-yl)ethyl]cyclopropanamine should be handled as a flammable, corrosive, potentially carcinogenic, and highly toxic substance.

The Hierarchy of Controls: A Mandatory Framework

Before any handling of this compound, the OSHA Laboratory Standard (29 CFR 1910.1450) mandates a structured approach to safety, prioritizing engineering and administrative controls over sole reliance on personal protective equipment (PPE).[10][11]

Caption: Hierarchy of controls for handling hazardous research chemicals.

Engineering Controls:

• Chemical Fume Hood: All work involving this compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

• Ventilation: The laboratory must have adequate general ventilation.[12]

• Static Control: Due to the high flammability of both furan and cyclopropylamine, all containers and equipment must be properly grounded and bonded during transfers to prevent static discharge.[13][14] Use non-sparking tools.[7][12]

• Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible.[2]

Administrative Controls:

• Chemical Hygiene Plan (CHP): A comprehensive, site-specific CHP must be in place, as required by OSHA.[10][15] This plan should outline specific Standard Operating Procedures (SOPs) for this compound.

• Designated Area: Establish a designated area within the lab for handling this compound, clearly marked with warning signs.[15]

• Training: All personnel must receive documented training on the specific hazards and handling procedures for this compound before beginning work.[11][15]

Personal Protective Equipment (PPE): Your Final Barrier

PPE is not a substitute for robust engineering and administrative controls but is essential for protecting against residual risks and in emergencies.[16] The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

Task / Exposure Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Level Tasks (e.g., handling sealed containers, preparing workspace)	ANSI Z87.1 safety glasses with side shields.[17]	Nitrile or neoprene gloves (single pair).[18]	Standard lab coat (buttoned), long pants, and closed-toe shoes.[3]	Not typically required if in a well-ventilated area away from active handling.
Direct Handling (e.g., weighing, transfers, reactions, purification)	Chemical splash goggles and a full-face shield.[2][3]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton) or double-gloving (e.g., nitrile inner, neoprene outer).[2][16]	Flame-retardant or chemical-resistant lab coat or apron over a standard lab coat.[4][8]	Recommended. A NIOSH-approved respirator with organic vapor cartridges may be necessary if there is any risk of exposure outside a fume hood.[3][16]
Spill Response / Emergency	Chemical splash goggles and a full-face shield.[18]	Heavy-duty, chemical-resistant gloves with extended cuffs.[8]	Full chemical-resistant suit or coveralls.[4][18]	A full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is required.[19]

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Review the Safety Data Sheets for furan and cyclopropylamine.[4][12]

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Assemble all necessary equipment, including non-sparking tools and spill cleanup materials, inside the fume hood.[12]

  • Don the appropriate PPE for direct handling as specified in the table above.

• Handling and Use:

  • Handle and open containers with care, ensuring they are at ambient temperature and pressure.[3]

  • Ground and bond all metal containers during any transfer of the material to prevent static electricity buildup.[9][13]

  • Keep containers tightly closed when not in use.[3]

  • Avoid contact with skin, eyes, and clothing.[3][4]

  • Do not eat, drink, or smoke in the handling area.[2]

• Post-Handling:

  • Wash hands and any potentially exposed skin thoroughly with soap and water immediately after handling.[2][12]

  • Decontaminate all work surfaces and equipment.

  • Properly remove and dispose of contaminated gloves and other disposable PPE.[4] Contaminated work clothing should not be taken home.[2]

Emergency and Disposal Plan

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or outside of a containment device.

• Control: If safe to do so, remove all ignition sources.[4][8]

• Contain: Use a non-combustible absorbent material like sand or vermiculite to contain the spill.[12] Do not use combustible materials like paper towels.

• Clean-Up: Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[12][13]

• Decontaminate: Ventilate the area and wash the spill site after clean-up is complete.[1]

First Aid:

• Inhalation: Move the affected person to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][14]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[1][13] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[3][14] Seek immediate medical attention.

Waste Disposal:

• All waste containing N-[1-(furan-2-yl)ethyl]cyclopropanamine and any contaminated materials (e.g., gloves, absorbent pads, glassware) must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal must be conducted through your institution's Environmental Health & Safety (EHS) office in strict accordance with all local, state, and federal regulations.[1][12] Do not dispose of this chemical down the drain.[4]

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